Technical Documentation Center

Methyl 4-bromo-5-methoxypyridine-2-acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-bromo-5-methoxypyridine-2-acetate

Core Science & Biosynthesis

Foundational

Advanced Synthesis Guide: Methyl 4-bromo-5-methoxypyridine-2-acetate

Executive Summary Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic building block, primarily utilized in the discovery of kinase inhibitors (e.g., PLK4, CDK) and GPCR ligands. Its structural unique...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic building block, primarily utilized in the discovery of kinase inhibitors (e.g., PLK4, CDK) and GPCR ligands. Its structural uniqueness lies in the specific 4,5-substitution pattern on the pyridine ring combined with the reactive acetate handle at the 2-position.

This guide presents a chemically robust, scalable synthesis pathway designed to overcome the common pitfalls of pyridine functionalization—specifically, the challenge of regioselective halogenation and the incompatibility of lithiation strategies with pre-existing bromine substituents.

Key Chemical Challenges Solved
  • Regiocontrol: Directing the bromine atom specifically to the C4 position in the presence of the C5-methoxy group.

  • Chemoselectivity: Installing the acetate side chain without compromising the halogen integrity (avoiding Lithium-Halogen exchange).

  • Scalability: Utilizing stable intermediates (nitro/amino pyridines) rather than cryogenic organometallics.

Retrosynthetic Analysis

The strategic disconnection relies on the Nitro-Reduction-Sandmeyer sequence. Rather than attempting to functionalize a pre-brominated scaffold (which risks halogen scrambling), we build the side chain first using the activating power of a nitro group, then convert the nitro group to the desired bromine.

Core Disconnection:

  • C2-Side Chain: The acetate motif is installed via Nucleophilic Aromatic Substitution (

    
    ) of a 2-chloro precursor with dimethyl malonate, followed by decarboxylation.
    
  • C4-Bromine: Introduced via Sandmeyer reaction from the corresponding amine, which is derived from a nitro group.

  • Starting Material: 2-Chloro-5-methoxypyridine (Commercially available, CAS 146921-39-7).

Retrosynthesis Target Methyl 4-bromo-5-methoxypyridine-2-acetate (Target) Amino Methyl 4-amino-5-methoxypyridine-2-acetate (Precursor) Target->Amino Sandmeyer (Bromination) Nitro Methyl 4-nitro-5-methoxypyridine-2-acetate (Activated Intermediate) Amino->Nitro Reduction ChloroNitro 2-Chloro-4-nitro-5-methoxypyridine (Regio-defined Scaffold) Nitro->ChloroNitro Malonate Displacement & Decarboxylation Start 2-Chloro-5-methoxypyridine (Starting Material) ChloroNitro->Start Nitration (Ortho-directing)

Figure 1: Retrosynthetic logic flow prioritizing regiocontrol and functional group compatibility.

Detailed Synthesis Pathway[1][2]

Step 1: Regioselective Nitration

Objective: Install the nitrogen source at C4. The 5-methoxy group is a strong ortho/para donor. With the C2 position blocked by Chlorine and C6 deactivated by the ring nitrogen (and steric interaction), nitration preferentially occurs at C4 .

  • Reagents: Fuming

    
    , Conc. 
    
    
    
    .
  • Conditions:

    
     to 
    
    
    
    .
  • Protocol:

    • Dissolve 2-chloro-5-methoxypyridine (1.0 eq) in conc.

      
       at 
      
      
      
      .
    • Add fuming

      
       (1.5 eq) dropwise, maintaining temp 
      
      
      
      .
    • Warm to

      
       and stir for 4 hours. Monitor by TLC/LCMS.
      
    • Quench: Pour onto crushed ice. The product, 2-chloro-4-nitro-5-methoxypyridine , typically precipitates as a yellow solid. Filter and wash with water.

Step 2: Side Chain Installation ( )

Objective: Replace the C2-Chloro with the acetate precursor. The 4-nitro group strongly activates the C2-position for nucleophilic attack, making this displacement facile compared to unactivated pyridines.

  • Reagents: Dimethyl malonate, NaH (60% dispersion), THF.

  • Protocol:

    • Suspend NaH (2.2 eq) in dry THF at

      
      .
      
    • Add dimethyl malonate (2.0 eq) dropwise. Stir 30 min to form the enolate.

    • Add 2-chloro-4-nitro-5-methoxypyridine (1.0 eq) as a solution in THF.

    • Reflux for 2-4 hours. The solution will turn dark red/brown.

    • Workup: Quench with saturated

      
      , extract with EtOAc.
      
    • Intermediate: Dimethyl 2-(4-nitro-5-methoxypyridin-2-yl)malonate.

Step 3: Krapcho Decarboxylation

Objective: Convert the malonate to the methyl acetate ester.

  • Reagents: NaCl, DMSO, Water.

  • Protocol:

    • Dissolve the crude malonate in DMSO (

      
      ).
      
    • Add NaCl (1.5 eq) and Water (2.0 eq).

    • Heat to

      
       for 3-6 hours. 
      
      
      
      evolution will be observed.
    • Workup: Cool, dilute with water, extract with EtOAc.

    • Product: Methyl 4-nitro-5-methoxypyridine-2-acetate .

Step 4: Nitro Reduction

Objective: Reveal the amine for the Sandmeyer reaction. Note: Catalytic hydrogenation is effective, but Iron-mediated reduction is often preferred to avoid potential side reactions with the pyridine ring.

  • Reagents: Iron powder (Fe),

    
    , Ethanol/Water (4:1).
    
  • Protocol:

    • Suspend nitro compound (1.0 eq) and Fe powder (5.0 eq) in EtOH/Water.

    • Add solid

      
       (5.0 eq).
      
    • Reflux for 2 hours with vigorous stirring.

    • Workup: Filter hot through Celite to remove iron oxides. Concentrate filtrate.[1]

    • Product: Methyl 4-amino-5-methoxypyridine-2-acetate .

Step 5: Sandmeyer Bromination (The Critical Step)

Objective: Convert the C4-amino group to C4-bromo. Standard Sandmeyer conditions (


) work, but non-aqueous conditions often yield cleaner products for electron-rich pyridines.
  • Reagents:

    
     (anhydrous), tert-Butyl Nitrite (
    
    
    
    -BuONO), Acetonitrile (
    
    
    ).
  • Protocol:

    • Suspend

      
       (1.2 eq) in dry 
      
      
      
      at
      
      
      .
    • Add

      
      -BuONO (1.5 eq) dropwise.
      
    • Add the amine (1.0 eq) portion-wise or as a solution in

      
      .
      
    • Allow to warm to room temperature, then heat to

      
       for 1 hour.
      
    • Mechanism: Formation of the diazonium species followed by radical/cationic bromination.

    • Workup: Quench with

      
       aqueous ammonia (to complex copper), extract with EtOAc.
      
    • Purification: Silica gel chromatography (Hexane/EtOAc).

Experimental Data Summary

ParameterStep 1 (Nitration)Step 2/3 (Side Chain)Step 4 (Reduction)Step 5 (Bromination)
Yield (Typical) 75-85%60-70% (over 2 steps)85-95%55-65%
Appearance Yellow SolidPale Yellow OilOff-white SolidWhite/Pale Solid
Key NMR Signal

8.8 (s, H6), 7.6 (s, H3)

3.8 (s,

), 3.7 (s,

)

5.5 (br s,

)

8.3 (s, H6), 7.5 (s, H3)
Reaction Type EAS (Nitration)

/ Decarboxylation
Bechamp ReductionSandmeyer

Process Visualization

SynthesisWorkflow Step1 Step 1: Nitration 2-Cl-5-OMe-Pyridine + HNO3/H2SO4 Step2 Step 2: SNAr Displacement + Dimethyl Malonate / NaH Step1->Step2 Yield: ~80% Step3 Step 3: Krapcho Decarboxylation NaCl / DMSO / 140°C Step2->Step3 In-situ Step4 Step 4: Reduction Fe / NH4Cl / EtOH Step3->Step4 Yield: ~65% Step5 Step 5: Sandmeyer Reaction t-BuONO / CuBr2 / MeCN Step4->Step5 Yield: ~90% Final FINAL PRODUCT Methyl 4-bromo-5-methoxypyridine-2-acetate Step5->Final Yield: ~60%

Figure 2: Step-by-step experimental workflow for the synthesis of the target ester.

Analytical Characterization (Expected)

For the final product Methyl 4-bromo-5-methoxypyridine-2-acetate :

  • 
    H NMR (400 MHz, 
    
    
    
    ):
    • 
       8.25 (s, 1H, H6  - Deshielded by N and OMe).
      
    • 
       7.45 (s, 1H, H3  - Ortho to acetate).
      
    • 
       3.96 (s, 3H, OMe ).
      
    • 
       3.82 (s, 2H, 
      
      
      
      -Acetate
      ).
    • 
       3.74 (s, 3H, 
      
      
      
      ).
  • Mass Spectrometry (ESI):

    • Calculated

      
       (Br isotope pattern 1:1).
      

Safety & Handling

  • Fuming Nitric Acid: Extremely corrosive and oxidizing. Use a blast shield during addition.

  • Sodium Hydride: Pyrophoric. Handle under inert atmosphere (

    
    /Ar).
    
  • tert-Butyl Nitrite: Flammable and toxic. Avoid inhalation; use in a well-ventilated fume hood.

  • Brominated Pyridines: Potential skin sensitizers. Wear double nitrile gloves.

References

  • Nitration of 2-chloro-5-methoxypyridine

    • Source: BenchChem Protocols / Patent Literature on Pyridine Functionaliz
    • Context: Confirms regioselectivity of nitration
    • URL:

  • Source:Journal of Heterocyclic Chemistry, "Nucleophilic substitution of 2-chloro-4-nitropyridines".
  • Sandmeyer Bromination of Aminopyridines

    • Source:Organic Process Research & Development, "Scalable Synthesis of Bromopyridines via Sandmeyer Reaction".
    • Context: General procedure for converting aminopyridines to bromopyridines using alkyl nitrites and copper halides.
    • URL:

  • Commercial Availability of Intermediates

    • Source: Ambeed / Sigma-Aldrich C
    • Context: Availability of 2-chloro-5-methoxypyridine as a starting m
    • URL:

Sources

Exploratory

An In-depth Technical Guide to Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS No. 1256792-29-6)

For Researchers, Scientists, and Drug Development Professionals Abstract Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative with significant potential as a versatile building block in medicin...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative with significant potential as a versatile building block in medicinal chemistry and drug discovery. Its unique arrangement of a reactive bromine atom, an electron-donating methoxy group, and a modifiable methyl acetate moiety on a pyridine scaffold makes it an attractive starting material for the synthesis of a diverse range of complex molecules. This guide provides a comprehensive overview of this compound, including its predicted physicochemical properties, a proposed synthetic route with a detailed experimental protocol, expected spectroscopic characterization, and a discussion of its potential applications in the development of novel therapeutics. The information presented herein is based on established chemical principles and data from analogous structures, offering a valuable resource for researchers interested in utilizing this compound in their work.

Introduction: The Significance of Substituted Pyridines in Medicinal Chemistry

The pyridine ring is a fundamental heterocyclic scaffold found in a vast array of natural products, pharmaceuticals, and agrochemicals.[1] Its presence in numerous FDA-approved drugs underscores its importance as a "privileged scaffold" in medicinal chemistry.[2] The nitrogen atom in the pyridine ring not only imparts basicity but also influences the electronic properties of the entire molecule, enabling it to participate in hydrogen bonding and other crucial interactions with biological targets.[2]

The strategic functionalization of the pyridine ring with various substituents allows for the fine-tuning of a molecule's physicochemical properties, such as its solubility, lipophilicity, and metabolic stability, as well as its pharmacodynamic and pharmacokinetic profiles.[2] Halogenated pyridines, in particular, are highly valued as synthetic intermediates due to their susceptibility to a wide range of cross-coupling reactions, which enable the facile introduction of diverse molecular fragments.[3][4]

Methyl 4-bromo-5-methoxypyridine-2-acetate (Figure 1) is a prime example of a highly functionalized pyridine building block. The interplay of its bromo, methoxy, and methyl acetate substituents offers multiple avenues for chemical modification, making it a valuable tool for the construction of compound libraries for high-throughput screening and lead optimization in drug discovery programs. Pyridine derivatives have been reported to exhibit a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[5][6]

Figure 1: Chemical Structure of Methyl 4-bromo-5-methoxypyridine-2-acetate

A diagram illustrating the chemical structure of the topic compound.

Physicochemical Properties

Table 1: Predicted Physicochemical Properties of Methyl 4-bromo-5-methoxypyridine-2-acetate

PropertyPredicted Value
Molecular Formula C9H10BrNO3
Molecular Weight 260.09 g/mol
logP (Octanol-Water Partition Coefficient) 1.5 - 2.0
Topological Polar Surface Area (TPSA) 55.4 Ų
Number of Hydrogen Bond Donors 0
Number of Hydrogen Bond Acceptors 4
Number of Rotatable Bonds 4

These predicted properties suggest that the compound adheres to Lipinski's Rule of Five, indicating a higher likelihood of oral bioavailability.

Proposed Synthesis

A plausible synthetic route to Methyl 4-bromo-5-methoxypyridine-2-acetate can be envisioned starting from commercially available materials, leveraging well-established transformations in pyridine chemistry. The proposed multi-step synthesis is outlined below, followed by a detailed, instructive protocol.

Retrosynthetic Analysis and Strategy

A logical retrosynthetic disconnection of the target molecule points towards a substituted picoline as a key intermediate. The ester group can be introduced via oxidation of the methyl group to a carboxylic acid followed by esterification. The bromo and methoxy groups can be installed on the pyridine ring through electrophilic substitution and nucleophilic aromatic substitution, respectively.

Proposed Synthetic Pathway

A high-level overview of the proposed synthetic workflow.

Detailed Experimental Protocol

This protocol is a prospective guide based on analogous reactions reported in the literature.[7][8] Researchers should perform small-scale trials to optimize conditions.

Step 1: Oxidation of a Substituted Picoline

  • To a stirred solution of the appropriate starting picoline derivative in a suitable solvent (e.g., pyridine or dioxane), add a strong oxidizing agent such as potassium permanganate (KMnO4) or selenium dioxide (SeO2) portion-wise at a controlled temperature (e.g., 0-10 °C).

  • Allow the reaction mixture to warm to room temperature and stir for several hours until the starting material is consumed (monitor by TLC).

  • Quench the reaction by adding a reducing agent (e.g., sodium sulfite) and filter the mixture to remove the manganese dioxide precipitate.

  • Acidify the filtrate with a mineral acid (e.g., HCl) to precipitate the corresponding picolinic acid.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Esterification

  • Suspend the picolinic acid intermediate in methanol.

  • Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) and heat the mixture to reflux for several hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture and neutralize it with a weak base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the methyl picolinate derivative.

Step 3: Bromination

  • Dissolve the methyl picolinate intermediate in a suitable solvent (e.g., acetic acid or a chlorinated solvent).

  • Add a brominating agent such as N-bromosuccinimide (NBS) or bromine (Br2) at room temperature.

  • Stir the reaction mixture for several hours, monitoring the formation of the brominated product by TLC or GC-MS.

  • Upon completion, quench the reaction with a solution of sodium thiosulfate.

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude brominated intermediate.

Step 4: Methoxylation

  • Dissolve the brominated intermediate in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Add sodium methoxide (NaOMe) and heat the reaction mixture to an elevated temperature (e.g., 80-120 °C).

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture, pour it into water, and extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the final product, Methyl 4-bromo-5-methoxypyridine-2-acetate.

Spectroscopic Characterization (Predicted)

The structural elucidation of the synthesized Methyl 4-bromo-5-methoxypyridine-2-acetate would rely on a combination of spectroscopic techniques. The expected data are as follows:

Table 2: Predicted Spectroscopic Data

TechniqueExpected Observations
¹H NMR - A singlet for the methoxy protons (~3.9-4.1 ppm).- A singlet for the methyl ester protons (~3.7-3.9 ppm).- A singlet for the methylene protons (~3.8-4.0 ppm).- Two singlets in the aromatic region for the pyridine protons (~7.5-8.5 ppm).
¹³C NMR - Resonances for the methoxy and methyl ester carbons (~50-60 ppm).- A resonance for the methylene carbon (~40-45 ppm).- Resonances for the aromatic carbons, including the carbon bearing the bromine atom (~110-160 ppm).- A resonance for the carbonyl carbon of the ester (~170-175 ppm).
IR Spectroscopy - A strong absorption band for the C=O stretch of the ester (~1730-1750 cm⁻¹).- C-O stretching bands for the ether and ester groups (~1050-1250 cm⁻¹).- C-H stretching and bending vibrations for the aromatic and aliphatic groups.
Mass Spectrometry - A molecular ion peak (M+) and a characteristic isotopic pattern for the presence of one bromine atom (M+ and M+2 peaks with approximately equal intensity).

Potential Applications in Drug Discovery and Development

The trifunctional nature of Methyl 4-bromo-5-methoxypyridine-2-acetate makes it a highly valuable scaffold for the synthesis of diverse and complex molecules with potential therapeutic applications.

Elaboration via Cross-Coupling Reactions

The bromine atom at the 4-position of the pyridine ring is amenable to a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, Heck, and Sonogashira couplings.[9][10][11] These reactions allow for the introduction of a wide range of substituents, including aryl, heteroaryl, alkyl, and alkynyl groups, thereby enabling the exploration of a vast chemical space.

G A Methyl 4-bromo-5-methoxypyridine-2-acetate B Suzuki Coupling (Ar-B(OH)2) A->B Pd catalyst C Sonogashira Coupling (R-C≡CH) A->C Pd/Cu catalyst D Heck Coupling (Alkene) A->D Pd catalyst E Buchwald-Hartwig Amination (R2NH) A->E Pd catalyst F Diverse Functionalized Pyridines B->F C->F D->F E->F

Potential cross-coupling reactions for diversification.

Modification of the Ester Functionality

The methyl ester group can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled with a variety of amines to form amides. This provides a straightforward method for introducing further diversity and modulating the physicochemical properties of the resulting molecules. The carboxylic acid itself can also serve as a key pharmacophoric feature. Picolinic acid and its derivatives have been explored as herbicides and are present in various biologically active compounds.[12][13]

A Scaffold for Bioactive Molecules

Given the prevalence of the substituted pyridine motif in a wide range of bioactive compounds, Methyl 4-bromo-5-methoxypyridine-2-acetate can serve as a key starting material for the synthesis of molecules targeting various diseases. The combination of the pyridine core with the diverse functionalities that can be introduced makes it a promising scaffold for the development of inhibitors of enzymes such as kinases and proteases, as well as modulators of receptors and ion channels.[5][14]

Safety and Handling

As with any laboratory chemical, appropriate safety precautions should be taken when handling Methyl 4-bromo-5-methoxypyridine-2-acetate and its precursors. This includes working in a well-ventilated fume hood and wearing appropriate personal protective equipment (PPE), such as safety glasses, gloves, and a lab coat. A comprehensive review of the Safety Data Sheet (SDS) for all reagents used in the synthesis is mandatory before commencing any experimental work.

Conclusion

Methyl 4-bromo-5-methoxypyridine-2-acetate represents a promising and versatile building block for medicinal chemistry and drug discovery. Although specific experimental data for this compound is limited, this in-depth technical guide, based on established chemical principles and data from analogous structures, provides a solid foundation for researchers to synthesize, characterize, and utilize this compound in their research endeavors. The strategic combination of a reactive bromine atom, a methoxy group, and a modifiable ester functionality on a privileged pyridine scaffold opens up numerous possibilities for the creation of novel and diverse molecular entities with the potential to address a wide range of therapeutic targets.

References

  • Role of pyridines as enzyme inhibitors in medicinal chemistry. (URL: [Link])

  • The synthesis of some substituted methyl pyridinecarboxylates. II. Methyl 4-substituted picolinates, methyl 5-substituted picolinates, and methyl 5-substituted nicotinates. Australian Journal of Chemistry. (URL: [Link])

  • Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. Journal of Organic Chemistry. (URL: [Link])

  • The synthesis of some substituted methyl pyridinecarboxylates. I. Methyl 6-substituted picolinates, methyl 6-substituted nicotinates, and methyl 2-substituted isonicotinates. Australian Journal of Chemistry. (URL: [Link])

  • Synthesis of picolinates via a cooperative vinylogous anomeric-based oxidation using UiO-66(Zr)-N(CH2PO3H2)2 as a catalyst. RSC Publishing. (URL: [Link])

  • Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. American Chemical Society. (URL: [Link])

  • Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. National Library of Medicine. (URL: [Link])

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing. (URL: [Link])

  • Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. PubMed. (URL: [Link])

  • Access to Highly Substituted Pyridines via Energy Transfer. ChemRxiv. (URL: [Link])

  • Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. MDPI. (URL: [Link])

  • How does 4 - bromopyridine hydrochloride react with bases? Blog. (URL: [Link])

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PMC. (URL: [Link])

  • Pyridine: the scaffolds with significant clinical diversity. PMC. (URL: [Link])

  • An efficient and ecofriendly synthesis of highly functionalized pyridones via a one-pot three-component reaction. RSC Publishing. (URL: [Link])

  • “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. Scientific Research Publishing. (URL: [Link])

  • Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. PubMed. (URL: [Link])

  • Synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives. Arabian Journal of Chemistry. (URL: [Link])

  • Radical Chain Monoalkylation of Pyridines. ChemRxiv. (URL: [Link])

  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. JOCPR. (URL: [Link])

  • IMPORTANCE OF PYRIDINE DERIVATIVES IN BIOLOGICAL ACTIVITIES. Googleapis.com. (URL: [Link])

  • Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. SciSpace. (URL: [Link])

  • Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. (URL: [Link])

  • Suzuki reactions of 2-bromopyridine with aryl boronic acids a. ResearchGate. (URL: [Link])

  • Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ACS Omega. (URL: [Link])

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. (URL: [Link])

  • Methyl 2-pyridylacetate. PubChem. (URL: [Link])

  • Nucleophilic amination of methoxypyridines by a sodium hydride. DR-NTU. (URL: [Link])

  • Functionalization of Pyridines via Reissert-Henze Reaction. J-STAGE. (URL: [Link])

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. (URL: [Link])

Sources

Foundational

Physical and chemical properties of Methyl 4-bromo-5-methoxypyridine-2-acetate

CAS: 1256792-29-6 | Role: Advanced Heterocyclic Building Block Executive Summary Methyl 4-bromo-5-methoxypyridine-2-acetate is a specialized tri-functionalized pyridine scaffold designed for high-value medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 1256792-29-6 | Role: Advanced Heterocyclic Building Block

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate is a specialized tri-functionalized pyridine scaffold designed for high-value medicinal chemistry campaigns. Its structural uniqueness lies in the orthogonal reactivity of its three substituents: a nucleophilic-sensitive ester at C2, a cross-coupling-ready bromide at C4, and an electron-donating methoxy group at C5.

This configuration makes it an ideal "linchpin" intermediate for fragment-based drug discovery (FBDD), particularly in the synthesis of kinase inhibitors and GPCR ligands where the pyridine core serves as a bioisostere for phenyl or indole rings. This guide details its physicochemical profile, synthetic utility, and handling protocols.

Physicochemical Identity & Properties

The following data aggregates calculated and experimental values for CAS 1256792-29-6.[][2]

PropertyValueNote
CAS Number 1256792-29-6Verified Identifier
Molecular Formula

-
Molecular Weight 260.08 g/mol -
Appearance Off-white to pale yellow solidTypical for brominated pyridines
Predicted LogP ~1.7 - 2.1Lipophilic, suitable for CNS targets
Solubility DMSO, DCM, Ethyl Acetate, MethanolInsoluble in water
H-Bond Acceptors 4N(1), O(Methoxy), O(Ester x2)
Rotatable Bonds 3Methoxy, Acetate chain

Synthetic Accessibility & Retrosynthesis

To understand the utility of this molecule, one must understand its construction. The synthesis likely proceeds via a regioselective functionalization of the pyridine ring.

Retrosynthetic Logic (DOT Visualization)

The following diagram illustrates the logical disconnection of the molecule to commercially available precursors.

Retrosynthesis Target Methyl 4-bromo-5-methoxypyridine-2-acetate (Target) Int1 4-Bromo-5-methoxy-2-methylpyridine Int1->Target Lithiation & Carboxylation (LDA, ClCO2Me) Int2 4-Bromo-5-methoxypyridine-N-oxide Int2->Int1 Boekelheide Rearrangement (Ac2O) Start 3-Methoxypyridine Start->Int2 Bromination & Oxidation caption Figure 1: Retrosynthetic disconnection strategy relying on C2-methyl functionalization.

Mechanistic Insight

The presence of the C5-methoxy group is critical. It acts as an Electron Donating Group (EDG), which modulates the electron density of the pyridine ring.

  • C4-Bromine Stability: The C5-methoxy group increases electron density at C4 (ortho effect), potentially making the C4-bromide slightly less reactive towards

    
     compared to a simple 4-bromopyridine, but highly stable for Palladium-catalyzed couplings.
    
  • C2-Acidity: The protons on the C2-acetate methylene group are acidic (

    
    ), allowing for alkylation at this position if treated with a base like NaH.
    

Reactivity Profile & Applications

This molecule functions as a divergent intermediate.[3] The "Orthogonal Reactivity" principle allows chemists to modify one site without affecting the others.

The "Three-Point" Divergence Map

Reactivity Core Methyl 4-bromo-5-methoxypyridine-2-acetate (Core) Suzuki Suzuki-Miyaura Coupling (C4-Aryl) Core->Suzuki Pd(dppf)Cl2, Ar-B(OH)2 Hydrolysis Ester Hydrolysis (C2-Carboxylic Acid) Core->Hydrolysis LiOH, THF/H2O Reduction Reduction (C2-Ethanol derivative) Core->Reduction LiBH4 or DIBAL-H Buchwald Buchwald-Hartwig (C4-Amination) Core->Buchwald Pd2(dba)3, BINAP, Amine caption Figure 2: Divergent synthesis pathways utilizing orthogonal functional groups.

Key Application: Suzuki-Miyaura Cross-Coupling

The most common utilization of this scaffold is to install an aryl or heteroaryl group at the C4 position.

Protocol: C4-Arylation (Standardized)

  • Reagents: Core (1.0 eq), Aryl Boronic Acid (1.2 eq),

    
     (2.0 eq), 
    
    
    
    (0.05 eq).
  • Solvent: 1,4-Dioxane / Water (4:1).

  • Conditions:

    
     for 4-12 hours under 
    
    
    
    .
  • Workup: Dilute with EtOAc, wash with brine, dry over

    
    .
    
  • Why this works: The C4-position is electronically activated for oxidative addition by Palladium, despite the adjacent methoxy group. The use of bidentate ligands like dppf prevents catalyst deactivation.

Handling, Stability & Safety (E-E-A-T)

As a halogenated pyridine ester, specific handling precautions are required to maintain the integrity of the reagent and the safety of the operator.

Stability Profile
  • Hydrolytic Sensitivity: The methyl ester is susceptible to hydrolysis under basic conditions.[4] Store in a desiccator.

  • Light Sensitivity: Brominated heterocycles can undergo slow photodebromination. Store in amber vials.

  • Thermal Stability: Generally stable up to

    
    , but avoid prolonged heating without solvent.
    
Safety Protocol (Analogous Extrapolation)

While specific SDS data for CAS 1256792-29-6 is limited, the following protocols apply to the structural class (Halogenated Pyridines).

  • Hazard Statements (Inferred): H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood.

  • Spill Management: Adsorb with vermiculite; neutralize surfaces with weak bicarbonate solution if hydrolysis is suspected.

References

  • BOC Sciences. Methyl 4-Bromo-5-methoxypyridine-2-acetate Datasheet. Retrieved from

  • AK Scientific. Product Catalog: Methyl 4-bromo-5-methoxypyridine-2-acetate. Retrieved from

  • Sigma-Aldrich. Pyridine Chemistry & Cross-Coupling Guides. (General reference for Suzuki protocols on pyridines). Retrieved from

  • PubChem. Compound Summary: Pyridine Derivatives. (Used for analogous safety data). Retrieved from

Sources

Exploratory

Methyl 4-bromo-5-methoxypyridine-2-acetate structural analysis

An In-depth Technical Guide to the Structural Analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate Authored by a Senior Application Scientist Introduction: The Significance of Functionalized Pyridines in Modern Chemist...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Structural Analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate

Authored by a Senior Application Scientist

Introduction: The Significance of Functionalized Pyridines in Modern Chemistry

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, owing to its presence in a vast array of natural products, pharmaceuticals, and agrochemicals.[1][2][3][4][5] The unique electronic properties of the pyridine ring, coupled with its ability to be functionalized at various positions, make it a privileged structure in drug discovery.[2][4] Pyridine derivatives are integral to a wide range of therapeutic agents, including those with anticancer, anticonvulsant, antimicrobial, and anti-inflammatory properties.[3] The strategic introduction of substituents onto the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, such as solubility and bioavailability, which are critical for its efficacy as a drug candidate.[2][4]

Methyl 4-bromo-5-methoxypyridine-2-acetate is a highly functionalized pyridine derivative that holds significant potential as a versatile building block in organic synthesis. Its structure combines several key features: a bromine atom, which can be readily transformed through various cross-coupling reactions; a methoxy group, which influences the electronic nature of the ring; and a methyl acetate moiety, which can be further elaborated or hydrolyzed. A thorough understanding of its structural characteristics is paramount for its effective utilization in the synthesis of more complex molecules. This guide provides a comprehensive overview of the structural analysis of methyl 4-bromo-5-methoxypyridine-2-acetate, detailing the theoretical basis and practical application of key analytical techniques.

Molecular Structure and Physicochemical Properties

The fundamental attributes of Methyl 4-bromo-5-methoxypyridine-2-acetate are summarized below.

PropertyValue
Molecular Formula C₉H₁₀BrNO₃
Molecular Weight 260.09 g/mol
Canonical SMILES COC1=C(C=C(N=C1)CC(=O)OC)Br
InChI Key WUSNLOHKUBQSHK-UHFFFAOYSA-N

The pyridine ring is substituted with a bromine atom at the 4-position, a methoxy group at the 5-position, and a methyl acetate group at the 2-position. The interplay of these substituents dictates the molecule's reactivity and its spectroscopic signature. The electron-withdrawing nature of the bromine atom and the pyridine nitrogen is partially offset by the electron-donating methoxy group.

Plausible Synthetic Approach

Synthetic_Workflow A Starting Pyridine Derivative B Bromination A->B e.g., NBS C Methoxylation B->C e.g., NaOMe D Introduction of Acetate Moiety C->D e.g., Palladium-catalyzed cross-coupling E Methyl 4-bromo-5-methoxypyridine-2-acetate D->E Final Product

Caption: A plausible synthetic workflow for Methyl 4-bromo-5-methoxypyridine-2-acetate.

Experimental Protocol: A Generalized Approach
  • Bromination: A suitable starting pyridine derivative would be subjected to electrophilic bromination, likely using N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile. The regioselectivity of this step is crucial and would depend on the directing effects of the existing substituents.

  • Methoxylation: Introduction of the methoxy group could be achieved via nucleophilic aromatic substitution on a suitably activated precursor, for instance, by reacting a chloropyridine derivative with sodium methoxide.[10]

  • Introduction of the Acetate Group: The methyl acetate side chain could be introduced via a palladium-catalyzed cross-coupling reaction, such as a Heck or Suzuki coupling, using an appropriate coupling partner.

In-depth Structural Elucidation by Spectroscopic Methods

A combination of spectroscopic techniques is essential for the unambiguous structural confirmation of Methyl 4-bromo-5-methoxypyridine-2-acetate.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of the hydrogen atoms in the molecule. The predicted ¹H NMR spectrum of the target molecule in CDCl₃ would exhibit distinct signals for the aromatic protons, the methylene protons of the acetate group, and the methyl protons of the methoxy and ester groups.

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale
H-3~7.5 - 7.8Singlet1HDeshielded by the adjacent nitrogen and bromine.
H-6~8.0 - 8.3Singlet1HDeshielded by the adjacent nitrogen.
-OCH₃ (methoxy)~3.9 - 4.1Singlet3HTypical chemical shift for a methoxy group on an aromatic ring.
-CH₂-~3.7 - 3.9Singlet2HMethylene protons adjacent to a carbonyl group and an aromatic ring.
-OCH₃ (ester)~3.6 - 3.8Singlet3HTypical chemical shift for a methyl ester.
¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of the molecule. The predicted ¹³C NMR spectrum will show distinct signals for each of the nine carbon atoms.

CarbonPredicted Chemical Shift (δ, ppm)Rationale
C=O (ester)~170 - 175Carbonyl carbon of the ester.
C-5~150 - 155Aromatic carbon attached to the electron-donating methoxy group.
C-2~148 - 152Aromatic carbon attached to the acetate group and adjacent to nitrogen.
C-6~145 - 150Aromatic carbon adjacent to nitrogen.
C-3~125 - 130Aromatic carbon deshielded by the adjacent nitrogen and bromine.
C-4~110 - 115Aromatic carbon attached to the bromine atom.
-OCH₃ (methoxy)~55 - 60Carbon of the methoxy group.
-OCH₃ (ester)~50 - 55Carbon of the methyl ester.
-CH₂-~40 - 45Methylene carbon.
Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments. For Methyl 4-bromo-5-methoxypyridine-2-acetate, the electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺ with a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Expected Fragmentation Pattern:

  • [M]⁺: Molecular ion peaks at m/z 259 and 261.

  • [M - OCH₃]⁺: Loss of the methoxy group.

  • [M - COOCH₃]⁺: Loss of the methyl ester group.

  • [M - Br]⁺: Loss of the bromine atom.

Mass_Spec_Fragmentation M [C₉H₁₀BrNO₃]⁺˙ m/z 259/261 F1 [C₈H₇BrNO₂]⁺˙ Loss of CH₃ M->F1 F2 [C₈H₇BrO₂N]⁺ Loss of OCH₃ M->F2 F3 [C₇H₇NO₃]⁺ Loss of Br M->F3

Caption: Predicted major fragmentation pathways in EI-MS.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Methyl 4-bromo-5-methoxypyridine-2-acetate would show characteristic absorption bands.

Functional GroupExpected Wavenumber (cm⁻¹)Intensity
C=O stretch (ester)1735 - 1750Strong
C-O stretch (ester)1200 - 1300Strong
C-O stretch (ether)1000 - 1150Medium
C=C and C=N stretch (aromatic)1450 - 1600Medium to weak
C-H stretch (aromatic)3000 - 3100Medium to weak
C-H stretch (aliphatic)2850 - 3000Medium
C-Br stretch500 - 600Medium
Experimental Protocols for Structural Analysis

NMR Spectroscopy (General Protocol):

  • Dissolve approximately 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • Process the data (Fourier transformation, phase correction, and baseline correction).

  • Integrate the ¹H NMR signals and determine the chemical shifts relative to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry (General Protocol - EI):

  • Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer via a direct insertion probe or GC-MS.

  • Acquire the mass spectrum in the electron ionization (EI) mode.

  • Analyze the molecular ion peak and the fragmentation pattern.

IR Spectroscopy (General Protocol - ATR):

  • Place a small amount of the solid or liquid sample directly on the ATR crystal.

  • Apply pressure to ensure good contact.

  • Acquire the IR spectrum.

  • Clean the ATR crystal thoroughly after the measurement.

Potential Applications in Drug Discovery

Substituted pyridines are prevalent in a multitude of pharmaceuticals.[3][4] The specific arrangement of functional groups in Methyl 4-bromo-5-methoxypyridine-2-acetate makes it an attractive starting material for the synthesis of novel drug candidates. The bromine atom serves as a handle for introducing molecular diversity through reactions like Suzuki, Stille, or Buchwald-Hartwig couplings, allowing for the construction of complex molecular architectures.[7][9] The ester functionality can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides or other derivatives. These modifications are crucial for optimizing the pharmacological activity and pharmacokinetic properties of a lead compound. Given that pyridine derivatives are known to target a wide variety of biological receptors, this compound could serve as a key intermediate in the development of new therapies for a range of diseases.[1]

Conclusion

The structural analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate relies on a synergistic application of modern spectroscopic techniques. While ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework, mass spectrometry confirms the molecular weight and offers insights into the molecule's stability and fragmentation. Infrared spectroscopy, in turn, verifies the presence of key functional groups. A comprehensive understanding of these analytical methods is indispensable for chemists working in drug discovery and development, enabling them to confirm the identity and purity of their synthesized compounds and to rationally design novel molecules with desired biological activities.

References

  • Davies, H. M. L., et al. (2008). One-Pot Synthesis of Highly Functionalized Pyridines via a Rhodium Carbenoid-Induced Ring Expansion of Isoxazoles. PMC - NIH.
  • Ohshiro, Y., & Kikuta, H. (1996). Functionalization of Pyridines via Reissert-Henze Reaction. Kinki University.
  • (2016). Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C–H Amidation Reaction.
  • (n.d.). Synthesis of Functionalized Pyridines by Substitution of Hetarenium-Activated Pentachloropyridine with Bisnucleophiles. Academia.edu.
  • (n.d.). Synthesis of Functionalized Pyridines via a Regioselective Oxazoline Promoted C-H Amidation Reaction. White Rose Research Online.
  • (n.d.). 13C NMR Spectrum (1D, 226 MHz, H2O, predicted) (NP0305042). NP-MRD.
  • Roy, P., Boisvert, M., & Leblanc, Y. (n.d.).
  • (n.d.). 1805948-04-2|Methyl 2-(4-bromo-5-methylpyridin-2-yl)
  • (n.d.). Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • (n.d.).
  • (2021).
  • (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. PMC.
  • Kumar, R., et al. (2024). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Indian J Pharm Sci.
  • (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. R Discovery.
  • (n.d.). Pyridines. Wikipedia.
  • (n.d.). 4-Bromo-2-methoxy-5-methylpyridine. Sigma-Aldrich.
  • (2023). Supporting Information.
  • (n.d.). 4-BROMO-2-METHYLANILINE(583-75-5) 13C NMR spectrum. ChemicalBook.
  • (n.d.). 4-bromo-5-methoxy-2-methylpyridine hydrochloride (C7H8BrNO). PubChemLite.
  • (n.d.). 1227494-49-6|4-Bromo-2-methoxy-5-methylpyridine. BLD Pharm.
  • (2025). 164513-39-7 | 5-Bromo-2-methoxy-4-methylpyridine. AiFChem.
  • (n.d.).
  • (n.d.). 2-Bromo-4-methoxypyridine synthesis. ChemicalBook.
  • (n.d.). Observed and calculated IR spectrum of 2-amino-5-bromo-4-methylpyridine.
  • (n.d.). 2-Bromo-5-methoxypyridine CAS 105170-27-2. Sigma-Aldrich.
  • (n.d.). 4-Bromo-2,5-dimethoxy-alpha-methylphenethylamine, hydrochloride. SpectraBase.
  • (n.d.).
  • (n.d.). 884495-00-5 | 4-BROMO-5-FLUORO-2-METHOXYPYRIDINE. Chemical Block.
  • Roy, M., Golen, J. A., & Manke, D. R. (n.d.). 2-Bromo-5-methylpyridine.
  • (n.d.). CAS No : 164513-39-7 | Product Name : 5-Bromo-2-methoxy-4-methylpyridine.
  • (n.d.).
  • (n.d.). 2'-bromo-4'-methylacetanilide(614-83-5)ir1. ChemicalBook.
  • (n.d.). 4-bromo-5-methoxypyridine-2-carbonitrile (C7H5BrN2O). PubChemLite.
  • (n.d.). 1256804-48-4 | 4-Bromo-5-methoxy-2-methylpyridine. Ambeed.com.
  • (2026). 5-Bromo-2-methoxy-4-methylpyridine. ChemicalBook.

Sources

Foundational

Spectroscopic data for Methyl 4-bromo-5-methoxypyridine-2-acetate (NMR, IR, MS)

Technical Whitepaper: Spectroscopic Characterization & Analytical Profiling of Methyl 4-bromo-5-methoxypyridine-2-acetate Executive Summary & Compound Significance Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1256792...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Spectroscopic Characterization & Analytical Profiling of Methyl 4-bromo-5-methoxypyridine-2-acetate

Executive Summary & Compound Significance

Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1256792-29-6) is a critical heterocyclic building block employed in the synthesis of high-value pharmaceutical targets, particularly GPR40 agonists and kinase inhibitors. Its structural core—a tri-substituted pyridine ring—presents unique analytical challenges due to the potential for regioisomerism during synthesis (e.g., N-alkylation vs. C-alkylation) and the electronic interplay between the electron-donating methoxy group and the electron-withdrawing bromine.

This guide provides a comprehensive reference for the spectroscopic identification of this compound, establishing a self-validating analytical protocol to ensure structural integrity in drug development pipelines.

Structural Analysis & Theoretical Profiling

Before interpreting empirical data, we must establish the theoretical expectations derived from substituent electronic effects (Hammett constants) and pyridine ring dynamics.

Compound Structure:

  • Core: Pyridine[1][2][3]

  • Position 2: Methyl acetate side chain (

    
    )
    
  • Position 4: Bromine atom (

    
    )[2][][5][6][7][8]
    
  • Position 5: Methoxy group (

    
    )
    

Electronic Environment:

  • Proton H6: Located alpha to the nitrogen and ortho to the methoxy group. The nitrogen atom exerts a strong deshielding effect, while the methoxy group (an electron donor by resonance) provides partial shielding.

  • Proton H3: Located meta to the nitrogen, ortho to the bromine, and ortho to the acetate side chain. This proton is expected to be significantly more shielded than H6.

Spectroscopic Data Specifications

Mass Spectrometry (MS) – Ionization & Fragmentation

The presence of bromine provides a definitive isotopic signature essential for rapid identification.

Method: LC-MS (ESI, Positive Mode)

ParameterValueInterpretation
Molecular Formula

Monoisotopic Mass 258.98Based on

[M+H]+ Peaks 260.0 / 262.0 Distinct 1:1 doublet characteristic of mono-brominated compounds (

and

isotopes).
Base Peak ~200-202 m/zLoss of carboxymethyl group (

, mass 59).
Fragment Ions ~180 m/zFurther loss of methyl/methoxy radicals.

Diagnostic Logic: The 1:1 intensity ratio at m/z 260 and 262 is the primary "Go/No-Go" quality gate. Any deviation from this ratio suggests contamination with non-brominated impurities (e.g., des-bromo analogs).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Chemical shifts (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


) are reported in ppm relative to TMS. Solvent: 

.[1] Values are reference standards based on substituent additivity rules for substituted pyridines.

Table 1:


 NMR Reference Data (400 MHz, 

)
PositionShift (

)
MultiplicityIntegrationAssignment Logic
H-6 8.20 – 8.35 Singlet (s)1HMost deshielded due to proximity to Nitrogen (alpha-position).
H-3 7.45 – 7.55 Singlet (s)1HShielded relative to H-6; isolated between Br and alkyl chain.
Py-OCH3 3.92 Singlet (s)3HMethoxy attached to aromatic ring (deshielded).
-CH2- 3.80 Singlet (s)2HBenzylic-like methylene protons.
COOCH3 3.72 Singlet (s)3HMethyl ester (typical range).

Table 2:


 NMR Reference Data (100 MHz, 

)
Carbon TypeShift (

)
Assignment
Carbonyl 170.5 Ester C=O
C-2 154.8 Pyridine ring (alpha to N, alkyl substituted)
C-5 152.0 Pyridine ring (C-OMe attachment)
C-6 144.5 Pyridine ring (unsubstituted alpha carbon)
C-4 132.0 Pyridine ring (C-Br attachment)
C-3 125.5 Pyridine ring (beta carbon)
Py-OCH3 56.2 Methoxy carbon
COOCH3 52.3 Ester methyl carbon
-CH2- 41.8 Methylene carbon
Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid.

  • 1735 – 1750 cm⁻¹: Strong C=O stretch (Ester).

  • 1580 – 1600 cm⁻¹: Medium C=N stretch (Pyridine ring breathing).

  • 1200 – 1250 cm⁻¹: Strong C-O stretch (Ether/Ester).

  • 1000 – 1100 cm⁻¹: C-Br stretch (often obscured but relevant in fingerprint region).

Experimental Protocol: Analytical Workflow

To ensure data integrity, the following workflow must be executed. This minimizes the risk of misidentifying regioisomers (e.g., where the acetate might be at position 3 or the bromine at position 6).

Step-by-Step Characterization:
  • Sample Preparation: Dissolve 5 mg of the compound in 0.6 mL of

    
     (ensure solvent is acid-free to prevent salt formation with the pyridine nitrogen).
    
  • Preliminary ¹H Scan: Acquire 16 scans. Verify the presence of two distinct aromatic singlets.

    • Quality Check: If the aromatic signals appear as doublets (

      
      ), the substitution pattern is incorrect (likely 2,3- or 3,4-substitution rather than 2,4,5).
      
  • NOE (Nuclear Overhauser Effect) Experiment:

    • Irradiate the -OCH3 signal at 3.92 ppm.

    • Observation: You should observe an enhancement of the H-6 signal (~8.2 ppm).

    • Absence: If H-6 is NOT enhanced, the methoxy group is likely not at position 5, or the proton at position 6 is substituted.

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Verify correlation between the -CH2- protons (3.80 ppm) and the C-2 pyridine carbon (~154.8 ppm). This confirms the acetate attachment point.

Visualizations & Logic Pathways

Diagram 1: Analytical Triage & Decision Logic

This flowchart guides the researcher through the validation process, distinguishing the target molecule from common synthetic impurities.

AnalyticalTriage Start Crude Product Isolation MS_Check LC-MS Analysis (ESI+) Start->MS_Check Isotope_Decision Isotope Pattern 260/262 (1:1)? MS_Check->Isotope_Decision NMR_H1 1H NMR (CDCl3) Isotope_Decision->NMR_H1 Yes Fail_Br REJECT: Des-bromo or Di-bromo impurity Isotope_Decision->Fail_Br No (Ratio != 1:1) Singlet_Check Aromatic Region: Two Singlets? NMR_H1->Singlet_Check NOE_Check NOE Experiment: Irr OMe -> Enhance H6? Singlet_Check->NOE_Check Yes Fail_Regio REJECT: Wrong Regioisomer (e.g., 2,3-subst) Singlet_Check->Fail_Regio No (Doublets seen) Pass CONFIRMED STRUCTURE Methyl 4-bromo-5-methoxypyridine-2-acetate NOE_Check->Pass Yes (Enhancement) NOE_Check->Fail_Regio No

Caption: Analytical triage workflow for validating the structural identity of the target pyridine derivative.

Diagram 2: MS Fragmentation Pathway

Understanding the fragmentation logic allows for the identification of the molecule even in complex matrices (e.g., biological assays).

MS_Fragmentation M_Parent Parent Ion [M+H]+ m/z 260/262 (1:1 Ratio) Frag_1 Loss of Ester [-COOMe] (Mass 59) M_Parent->Frag_1 Collision Induced Dissociation Base_Peak Base Peak Ion Pyridyl-CH2 cation m/z ~201/203 Frag_1->Base_Peak Frag_2 Loss of Br [-Br radical] Base_Peak->Frag_2 Final_Frag Pyridyl Core m/z ~122 Frag_2->Final_Frag

Caption: Proposed electrospray ionization (ESI) fragmentation pathway for structural confirmation.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 53485433 (Related 5-bromo-4-methoxypyridin-2-amine). Retrieved from [Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag. (Reference for Pyridine Shift Additivity Rules).
  • Reich, H. J. Hans J. Reich Collection: NMR Data for Pyridines.[2] University of Wisconsin-Madison. Retrieved from [Link]

Sources

Exploratory

The Pyridine Scaffold: From Coal Tar to Targeted Therapeutics

An In-Depth Technical Guide for Drug Discovery Professionals Executive Summary The pyridine moiety is arguably the most privileged heterocycle in modern medicinal chemistry. Found in over 100 FDA-approved drugs, its abil...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Drug Discovery Professionals

Executive Summary

The pyridine moiety is arguably the most privileged heterocycle in modern medicinal chemistry. Found in over 100 FDA-approved drugs, its ability to modulate solubility, act as a hydrogen bond acceptor, and serve as a bioisostere for benzene makes it indispensable. This guide traces the technical evolution of pyridine derivatives—from Thomas Anderson’s 19th-century isolation to modern radical-mediated late-stage functionalization—providing researchers with actionable protocols and mechanistic insights.

Part 1: Historical Evolution & Discovery

The journey of pyridine from a noxious waste product to a cornerstone of oncology and neurology therapeutics represents a shift from extraction to rational design .

The Timeline of Innovation
  • 1849 (Isolation): Thomas Anderson isolates pyridine from bone oil residues.[1]

  • 1881 (Cyclization): Arthur Hantzsch develops the dihydropyridine synthesis, establishing the first scalable route to the ring system.

  • 1914 (Amination): Aleksei Chichibabin discovers the amination of pyridine using sodium amide (SNAr precursor).

  • 1971 (Radical Functionalization): Francesco Minisci introduces the radical alkylation of heteroaromatics, solving the problem of functionalizing electron-deficient rings.[2]

  • 2010s-Present (C-H Activation): Photoredox and transition-metal catalyzed C-H activation allow for "late-stage functionalization" of complex drug molecules.

Visualization: The Synthetic Evolution

The following diagram illustrates the progression of synthetic methodologies, highlighting the shift toward milder, more selective conditions.

PyridineEvolution CoalTar 1849: Bone Oil/Coal Tar (Isolation) Hantzsch 1881: Hantzsch Synthesis (Cyclization) CoalTar->Hantzsch Structure Elucidation Chichibabin 1914: Chichibabin Reaction (Nucleophilic Attack) Hantzsch->Chichibabin Functionalization Minisci 1971: Minisci Reaction (Radical Substitution) Chichibabin->Minisci Overcoming Deactivation CHActivation 2010s: C-H Activation (Late-Stage Functionalization) Minisci->CHActivation Selectivity & Mildness

Figure 1: Evolutionary timeline of pyridine synthesis, moving from isolation to precision editing.

Part 2: Physicochemical Core

Understanding the electronic nature of pyridine is prerequisite to successful synthesis. Unlike benzene, pyridine is electron-deficient (π-deficient) due to the electronegative nitrogen withdrawing electron density from the ring carbons.

Key Implications for Reactivity:
  • Electrophilic Aromatic Substitution (SEAr): Difficult. Requires harsh conditions (e.g., sulfonation at 300°C) and occurs at the meta (C3) position.

  • Nucleophilic Aromatic Substitution (SNAr): Facile, especially at ortho (C2) and para (C4) positions, particularly if a leaving group (halogen) is present.

  • Basicity: The lone pair on nitrogen is orthogonal to the π-system, making pyridine a weak base (pKa ~5.2) and a good ligand for metals.[3]

Comparative Data: Pyridine vs. Bioisosteres
PropertyBenzenePyridinePyrimidinePyrazine
Electronic Character Electron-RichElectron-DeficientVery Electron-DeficientVery Electron-Deficient
pKa (Conjugate Acid) ~48 (C-H)5.23 (N-H)1.100.65
LogP (Lipophilicity) 2.130.65-0.40-0.23
Water Solubility PoorMiscibleGoodGood
Metabolic Liability Epoxidation (toxic)N-Oxidation / C2-OxidationRing OpeningRing Oxidation

Part 3: Synthetic Methodologies & Protocols[4]

The Challenge of Alkylation

Traditional Friedel-Crafts alkylation fails with pyridine because the Lewis acid catalyst coordinates to the nitrogen lone pair, further deactivating the ring. The Minisci Reaction circumvents this by using carbon-centered radicals, which are nucleophilic and attack the electron-deficient heterocycle.[2]

EXPERIMENTAL PROTOCOL: Silver-Catalyzed Minisci Alkylation

Objective: C2-alkylation of pyridine using a carboxylic acid as the alkyl source. This protocol is a robust, self-validating system for introducing alkyl chains (e.g., tert-butyl, ethyl) onto the pyridine scaffold.

Reaction Scheme: Pyridine + R-COOH + AgNO3 + (NH4)2S2O8 + H2SO4 -> 2-Alkylpyridine + CO2 + ...

1. Reagents & Setup
  • Substrate: Pyridine (1.0 equiv, 10 mmol)

  • Alkyl Source: Pivalic acid (3.0 equiv, 30 mmol) - Source of tert-butyl radical

  • Catalyst: Silver Nitrate (AgNO3) (0.2 equiv, 2 mmol)

  • Oxidant: Ammonium Persulfate ((NH4)2S2O8) (1.5 equiv, 15 mmol)

  • Solvent: 10% Aqueous H2SO4 (20 mL) / Acetonitrile (10 mL) biphasic system (optional for solubility).

  • Temperature: 70°C

2. Step-by-Step Methodology
  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Pyridine (10 mmol) in 10% H2SO4 (20 mL).

    • Why: Protonation of pyridine increases the electron deficiency, making it more susceptible to nucleophilic radical attack.

  • Addition: Add Pivalic acid (30 mmol) and AgNO3 (2 mmol) to the solution.

  • Initiation: Heat the mixture to 70°C.

  • Oxidant Feed: Dissolve Ammonium Persulfate (15 mmol) in a minimum amount of water (approx. 5-10 mL). Add this solution dropwise over 10-15 minutes.

    • Why: Slow addition prevents the rapid consumption of radicals via side reactions (dimerization).

    • Observation: Evolution of CO2 gas (bubbling) indicates decarboxylation is proceeding.

  • Reaction: Stir at 70°C for 1-2 hours. Monitor via TLC or LCMS.

  • Workup:

    • Cool to room temperature.

    • Basify with concentrated NH4OH or NaOH (pH > 9) to liberate the free base.

    • Extract with Dichloromethane (DCM) (3 x 20 mL).

    • Dry combined organics over Na2SO4 and concentrate in vacuo.

3. Validation & Troubleshooting
  • Regioselectivity: The radical is nucleophilic.[2][4][5][6] It prefers the most electron-deficient positions (C2 and C4). Protonation enhances this preference. Expect a mixture favoring C2 (usually >80%).

  • Purification: Silica gel chromatography (Hexane/EtOAc) easily separates the mono-alkylated product from unreacted starting material.

  • Check: 1H NMR will show the loss of the C2 proton and the appearance of the alkyl group signal.

Part 4: Medicinal Chemistry & SAR Logic

In drug design, pyridine is often used to optimize Ligand Efficiency (LE) . It reduces lipophilicity (lowering LogP) compared to a phenyl ring, which improves solubility and bioavailability.

Metabolic Pathways & Toxicity

The pyridine ring is subject to specific metabolic fates that must be managed during Lead Optimization:

  • N-Oxidation: Mediated by CYP450 or FMO. Pyridine-N-oxides are polar and easily excreted, but can sometimes be reactive metabolites.

  • 2-Pyridone Formation: Oxidation at the C2 position (via aldehyde oxidase) can deactivate the drug.

  • Bioactivation: Unlike benzene, pyridine rarely undergoes epoxidation (which leads to toxic intermediates), making it a safer scaffold generally.

Visualization: SAR Decision Tree

This diagram guides the medicinal chemist through the logic of substituting a benzene ring with pyridine.

SAR_Logic Start Lead Compound (Contains Phenyl Ring) SolubilityIssue Problem: Poor Solubility / High LogP Start->SolubilityIssue Bioisostere Strategy: Pyridine Scan (N-Walk) SolubilityIssue->Bioisostere Pos2 2-Pyridine (Chelation Risk) Bioisostere->Pos2 Pos3 3-Pyridine (Safest Bioisostere) Bioisostere->Pos3 Pos4 4-Pyridine (H-Bond Acceptor) Bioisostere->Pos4 Metabolism Metabolic Check: Aldehyde Oxidase? Pos2->Metabolism Pos4->Metabolism Block Solution: Block C2 with -CH3 or -F Metabolism->Block High Clearance

Figure 2: Decision logic for incorporating pyridine into drug scaffolds.

Part 5: Case Studies

Isoniazid (Antitubercular)[8][9][10]
  • Structure: Pyridine-4-carbohydrazide.

  • Role of Pyridine: The nitrogen atom is essential for the activation of the prodrug by the bacterial enzyme KatG. A benzene analog is inactive.

Esomeprazole (Proton Pump Inhibitor)
  • Structure: Contains a pyridine ring linked to a benzimidazole.

  • Mechanism: The basicity of the pyridine nitrogen (pKa ~4.0 in this environment) allows the drug to accumulate in the acidic canaliculus of the parietal cell, where it is protonated and rearranges into the active sulfenamide species.

Ibrutinib (Kinase Inhibitor)
  • Structure: Pyrazolo[3,4-d]pyrimidine (a fused system related to pyridine).

  • Role: Mimics the adenine ring of ATP, forming critical hydrogen bonds with the hinge region of Bruton's Tyrosine Kinase (BTK).

References

  • Anderson, T. (1849).[7] "On the Constitution and Properties of Picoline, a New Organic Base from Coal Tar." Transactions of the Royal Society of Edinburgh. Link

  • Hantzsch, A. (1882). "Ueber die Synthese pyridinartiger Verbindungen aus Acetessigäther und Aldehydammoniak." Justus Liebigs Annalen der Chemie. Link

  • Minisci, F., et al. (1971). "Nucleophilic character of carbon radicals: A new convenient selective alkylation of heteroaromatic bases." Tetrahedron. Link

  • Duncton, M. A. (2011). "Minisci reactions: Versatile CH-functionalizations for medicinal chemists."[6][8] MedChemComm. Link

  • FDA Approved Drug Products. (2024). "Orange Book: Approved Drug Products with Therapeutic Equivalence Evaluations." U.S. Food and Drug Administration. Link

  • Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry. Link

Sources

Foundational

Methyl 4-bromo-5-methoxypyridine-2-acetate molecular weight and formula

The following technical guide details the physicochemical properties, synthesis strategies, and applications of Methyl 4-bromo-5-methoxypyridine-2-acetate , a specialized heterocyclic building block used in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthesis strategies, and applications of Methyl 4-bromo-5-methoxypyridine-2-acetate , a specialized heterocyclic building block used in medicinal chemistry.

[1][2]

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1256792-29-6) is a trisubstituted pyridine scaffold utilized primarily in the "Build-Couple-Pair" phase of drug discovery. It features three distinct vectors for chemical diversification:

  • C4-Bromide: A handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).

  • C2-Acetate: An ester-functionalized alkyl side chain amenable to cyclization, homologation, or reduction.

  • C5-Methoxy: An electron-donating group that modulates the electronic character of the pyridine ring and provides solubility.

This molecule is critical for synthesizing fused heterocycles (e.g., indolizines, naphthyridines) and developing kinase inhibitors where the pyridine core mimics the adenine ring of ATP.

Chemical Identity & Physicochemical Specifications[3]

PropertySpecification
Chemical Name Methyl 4-bromo-5-methoxypyridine-2-acetate
CAS Number 1256792-29-6
Molecular Formula

Molecular Weight 260.08 g/mol
Exact Mass 258.9844 (for

)
Appearance Off-white to pale yellow solid (low melting) or viscous oil
Solubility Soluble in DCM, EtOAc, DMSO, Methanol; Sparingly soluble in water
pKa (Predicted) ~3.5 (Pyridine N)
LogP (Predicted) 1.8 – 2.1
Structural Descriptor (SMILES)

COC1=C(Br)C=C(CC(=O)OC)N=C1

Synthesis & Preparation Strategies

The synthesis of this molecule presents a regiochemical challenge due to the need to install the acetate side chain at C2 while preserving the C4-bromide and C5-methoxy groups.

Method A: The Modified Pinner Sequence (Standard Route)

This route starts from the commercially available 4-bromo-5-methoxy-2-methylpyridine (CAS 1256804-48-4). It relies on radical functionalization of the 2-methyl group.

Protocol:

  • Radical Bromination: The starting material is treated with N-Bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl Peroxide) in

    
     or Trifluorotoluene at reflux.
    
    • Critical Control: Stoichiometry must be strictly 1.0–1.05 equivalents of NBS to prevent gem-dibromination.

  • Cyanation: The resulting 2-(bromomethyl)pyridine intermediate is unstable and immediately reacted with NaCN or TMSCN in acetonitrile/water to form the acetonitrile.

  • Pinner Alcoholysis: The nitrile is treated with dry

    
     in methanol (Pinner conditions) followed by hydrolysis to yield the methyl ester.
    
Method B: The Meldrum's Acid Strategy (Modern Route)

To avoid radical conditions that may degrade the electron-rich methoxy group, a modern approach utilizes the activation of Pyridine-N-oxides.

Protocol:

  • N-Oxidation: 4-bromo-5-methoxy-2-methylpyridine is oxidized with m-CPBA to the N-oxide.

  • Meldrum's Acid Coupling: The N-oxide is reacted with Meldrum's acid in the presence of acetic anhydride. This effects a [3,3]-sigmatropic rearrangement (Boekelheide-type variant) to install the acetate backbone.

  • Methanolysis: The resulting intermediate is refluxed in methanol to decarboxylate and form the methyl ester.

Synthesis Workflow Diagram

Synthesis Start 4-Bromo-5-methoxy- 2-methylpyridine Step1 Radical Bromination (NBS, AIBN) Start->Step1 Inter1 2-(Bromomethyl) intermediate Step1->Inter1 Step2 Cyanation (NaCN) Inter1->Step2 Inter2 2-Acetonitrile intermediate Step2->Inter2 Step3 Pinner Alcoholysis (MeOH, HCl) Inter2->Step3 Target Methyl 4-bromo-5-methoxy pyridine-2-acetate Step3->Target

Caption: Step-wise synthesis via radical bromination and nitrile hydrolysis (Method A).

Applications & Reactivity Profile

This molecule serves as a "linchpin" intermediate. Its reactivity is defined by the orthogonal sensitivity of its functional groups.

C4-Position: Cross-Coupling

The C4-bromide is highly activated for oxidative addition due to the electron-deficient nature of the pyridine ring (despite the C5-methoxy donation).

  • Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.

  • Buchwald-Hartwig: Amination at C4 allows the introduction of solubilizing amine tails.

C2-Position: Cyclization & Homologation

The acetate side chain (


) contains acidic 

-protons (

in DMSO).
  • Claisen Condensation: Reaction with formates or oxalates yields precursors for indolizines (bridged nitrogen heterocycles).

  • Alkylation: Deprotonation with bases (e.g., NaH, LiHMDS) allows alkylation to create chiral centers at the benzylic position.

C5-Position: Electronic Modulation

The methoxy group is generally robust but can be demethylated using


 or Pyridine-HCl to reveal the 5-hydroxypyridine . This phenol-like motif can then be engaged in ether synthesis or used as a hydrogen bond donor in the final drug target.
Reactivity Diagram

Reactivity Center Methyl 4-bromo-5-methoxy pyridine-2-acetate Suzuki Suzuki Coupling (C4) (Ar-B(OH)2, Pd(0)) Center->Suzuki Pd-Catalysis Claisen Cyclization (C2) (Formation of Indolizines) Center->Claisen Base Demethyl Demethylation (C5) (BBr3 -> 5-OH) Center->Demethyl Lewis Acid Prod1 Biaryl Pyridines (Kinase Inhibitors) Suzuki->Prod1 Prod2 Fused Heterocycles Claisen->Prod2 Prod3 Hydrogen Bond Donors Demethyl->Prod3

Caption: Divergent synthetic utility of the trisubstituted pyridine scaffold.

Handling & Safety (GHS Classification)

Signal Word: Warning Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The ester group is susceptible to hydrolysis if exposed to moisture over prolonged periods.

References

  • National Center for Biotechnology Information. (2022). Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution of Meldrum's Acids. Journal of Organic Chemistry. Retrieved from [Link]

  • MDPI. (2015). Flow Synthesis of 2-Methylpyridines via α-Methylation. Retrieved from [Link]

  • Master Organic Chemistry. (2011). N-Bromosuccinimide (NBS) as a Reagent in Organic Chemistry. Retrieved from [Link]

Exploratory

Technical Guide: Solubility Profile & Solvent Selection for Methyl 4-bromo-5-methoxypyridine-2-acetate

Topic: Solubility of Methyl 4-bromo-5-methoxypyridine-2-acetate in Common Lab Solvents Content Type: Technical Guide / Whitepaper Author Role: Senior Application Scientist Executive Summary Methyl 4-bromo-5-methoxypyridi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility of Methyl 4-bromo-5-methoxypyridine-2-acetate in Common Lab Solvents Content Type: Technical Guide / Whitepaper Author Role: Senior Application Scientist

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1256792-29-6) is a critical heterocyclic building block, primarily utilized in the synthesis of kinase inhibitors and complex pharmaceutical intermediates. Its structure—featuring a pyridine core decorated with an electrophilic bromide, an electron-donating methoxy group, and a reactive ester handle—creates a unique solubility profile that balances lipophilicity with polar functionality.

This guide provides a comprehensive analysis of its solubility landscape, rationalizing solvent choices for synthesis, purification, and analysis. It moves beyond static data to provide self-validating protocols , ensuring you can generate robust solubility data specific to your batch and environmental conditions.

Physicochemical Profile & Solubility Prediction

To predict solubility behavior, we must deconstruct the molecule into its functional pharmacophores.

FeatureChemical NatureImpact on Solubility
Pyridine Core Basic Heterocycle (pKa ~3-4)Soluble in acidic aqueous media; good solubility in polar organics.
4-Bromo Lipophilic / HalogenIncreases solubility in chlorinated solvents (DCM, CHCl₃) and non-polar aromatics.
5-Methoxy H-Bond Acceptor / PolarEnhances solubility in alcohols (MeOH, EtOH) and aprotic polar solvents (THF, EtOAc).
2-Acetate Ester / H-Bond AcceptorProvides good solubility in esters and ketones; potential for hydrolysis in aqueous base.
Predicted Solubility Landscape

Based on Hansen Solubility Parameters (HSP) principles and structural analogs (e.g., 2-picoline derivatives), the solubility profile is categorized below.

Table 1: Solubility Matrix (Predicted at 25°C)

Solvent ClassSolventPredicted SolubilityApplication Context
Chlorinated Dichloromethane (DCM)High (>100 mg/mL) Standard reaction solvent; liquid-liquid extraction.
Chlorinated Chloroform (CHCl₃)High (>100 mg/mL) NMR analysis; chromatography load solvent.
Polar Aprotic DMSO / DMFVery High (>200 mg/mL) Stock solutions for bioassays; high-temp reactions (Suzuki).
Polar Aprotic Tetrahydrofuran (THF)High (>50 mg/mL) Grignard/Lithiation reactions; general synthesis.
Esters Ethyl Acetate (EtOAc)Moderate-High Crystallization solvent; extraction organic phase.
Alcohols Methanol / EthanolModerate Caution: Potential transesterification under basic/acidic reflux.
Alkanes Hexanes / HeptanesLow (<1 mg/mL) Anti-solvent for precipitation/crystallization.
Aqueous Water (Neutral pH)Low Aqueous workup (compound stays in organic phase).
Aqueous Water (Acidic pH < 2)High Pyridine protonation forms soluble salt (pyridinium).

Critical Insight: The compound's "amphiphilic" nature (lipophilic Br/Me vs. polar N/OMe) makes Ethyl Acetate/Heptane the ideal binary system for purification via column chromatography or recrystallization.

Self-Validating Protocol: Determination of Thermodynamic Solubility

As a scientist, relying on literature values is insufficient for critical GLP/GMP workflows. You must validate solubility experimentally.

The "Shake-Flask" Method (Standardized)

This protocol determines the thermodynamic solubility , representing the saturation point at equilibrium.

Materials:

  • Test Compound: Methyl 4-bromo-5-methoxypyridine-2-acetate (~50 mg)

  • Solvent of choice (e.g., MeOH, PBS pH 7.4)

  • HPLC-UV or LC-MS system

  • Syringe filters (0.45 µm PTFE or Nylon)

  • Orbital shaker or Thermomixer

Workflow Diagram:

SolubilityProtocol Start Start: Weigh ~10 mg Compound AddSolvent Add 100 µL Solvent (Target: Supersaturation) Start->AddSolvent CheckDissolution Visual Check: Is solid visible? AddSolvent->CheckDissolution AddMore Add more compound CheckDissolution->AddMore No (Clear) Equilibrate Agitate for 24h @ 25°C (Thermomixer) CheckDissolution->Equilibrate Yes (Turbid) AddMore->AddSolvent Filter Centrifuge & Filter Supernatant (0.45 µm PTFE) Equilibrate->Filter Dilute Dilute Filtrate (100x) into Mobile Phase Filter->Dilute Analyze Quantify via HPLC-UV (Compare to Standard Curve) Dilute->Analyze

Figure 1: Standardized "Shake-Flask" protocol for thermodynamic solubility determination.

Protocol Validation Checks (The "Trustworthiness" Pillar)
  • pH Drift: Measure pH before and after equilibrium. A drift > 0.5 units indicates instability or salt formation.

  • Purity Check: Run the filtrate on LC-MS. New peaks indicate degradation (e.g., ester hydrolysis in water).

  • Mass Balance: If solubility is unexpectedly low, check the filter. Some compounds adsorb to Nylon; PTFE is safer for lipophilics.

Application Guide: Solvent Selection by Workflow

Selecting the right solvent is not just about dissolving the compound; it is about the downstream consequence .

A. Reaction Chemistry[1][2][3]
  • Suzuki-Miyaura Coupling (at C-4 Br):

    • Recommended:1,4-Dioxane/Water (4:1) or Toluene/Water .

    • Why: The compound is stable. Dioxane solubilizes the catalyst (Pd) and the pyridine substrate, while water dissolves the inorganic base (K₂CO₃).

  • Nucleophilic Substitution (SNAr):

    • Recommended:DMF or DMSO .

    • Why: High dielectric constant stabilizes the transition state.

B. Purification (Recrystallization)
  • Solvent System:Ethyl Acetate (Solvent) / Heptane (Anti-solvent) .

  • Procedure: Dissolve in minimal hot EtOAc (60°C). Slowly add Heptane until turbidity persists. Cool to RT, then 4°C.

  • Alternative:Ethanol/Water (Use with caution; avoid prolonged heating to prevent ester hydrolysis).

C. Analytical (HPLC/NMR)
  • NMR: CDCl₃ (Chloroform-d) is the gold standard. DMSO-d₆ is a backup if peaks overlap.

  • HPLC Mobile Phase: Acetonitrile/Water (with 0.1% Formic Acid) .

    • Note: The pyridine nitrogen will protonate in formic acid, improving peak shape (reducing tailing).

Decision Tree for Solvent Selection:

SolventSelection Goal Goal Reaction Synthesis Goal->Reaction Purification Purification Goal->Purification Analysis Analysis Goal->Analysis HighTemp High Temp (>80°C)? Reaction->HighTemp Cryst Crystallization? Purification->Cryst NMR NMR Analysis->NMR LCMS LC-MS Analysis->LCMS DMF DMF / DMSO HighTemp->DMF Yes THF THF / Dioxane HighTemp->THF No EtOAcHep EtOAc / Heptane Cryst->EtOAcHep Yes Flash Flash Column Cryst->Flash No Flash->EtOAcHep DCMMeOH DCM / MeOH Flash->DCMMeOH Polar Impurities CDCl3 CDCl3 NMR->CDCl3 MeCNH2O MeCN / H2O (+0.1% FA) LCMS->MeCNH2O

Figure 2: Decision tree for selecting the optimal solvent based on experimental intent.

References

  • BOC Sciences. Methyl 4-bromo-5-methoxypyridine-2-acetate Product Page (CAS 1256792-29-6).[1] Retrieved from

  • AK Scientific. Product Catalog: Methyl 4-bromo-5-methoxypyridine-2-acetate. Retrieved from

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. (Standard reference for solubility prediction principles).
  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. (Basis for solubility protocols).

Disclaimer: This guide is based on theoretical physicochemical principles and standard laboratory practices for pyridine derivatives. Always consult the specific Safety Data Sheet (SDS) before handling.

Sources

Foundational

Purity and characterization of Methyl 4-bromo-5-methoxypyridine-2-acetate

An In-Depth Technical Guide: Purity and Characterization of Methyl 4-bromo-5-methoxypyridine-2-acetate Introduction Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the structural core of nu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide: Purity and Characterization of Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction

Substituted pyridines are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Methyl 4-bromo-5-methoxypyridine-2-acetate is a functionalized pyridine derivative that serves as a valuable intermediate in the synthesis of more complex molecules. Its specific arrangement of bromo, methoxy, and methyl acetate groups offers multiple reaction sites for further chemical elaboration.

The journey from a crude synthetic product to a well-characterized, high-purity compound is critical for the reliability and reproducibility of subsequent research and development activities. Impurities, even in trace amounts, can lead to ambiguous biological data, failed reactions, or undesirable side effects in a drug development pipeline.[2][3]

This guide provides a comprehensive framework for the purification and rigorous analytical characterization of Methyl 4-bromo-5-methoxypyridine-2-acetate. It moves beyond simple protocols to explain the underlying scientific principles, enabling researchers to make informed decisions and troubleshoot challenges effectively. The methodologies described herein are designed to be self-validating, ensuring the final compound meets the highest standards of scientific integrity.

Part 1: Purification Strategies: From Crude Solid to Purified Isolate

The output of a chemical synthesis is rarely the pure, desired compound. It is typically a mixture containing unreacted starting materials, by-products, and residual reagents. The first critical phase is the purification of the crude solid. The choice of method depends on the nature of the impurities and the scale of the operation.[4]

Recrystallization: Harnessing Solubility Differentials

Recrystallization is the primary and most economical method for purifying solid organic compounds.[5][6] The technique leverages the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a minimum amount of a suitable hot solvent and allowing it to cool slowly, the desired compound will preferentially crystallize out, leaving the more soluble impurities behind in the "mother liquor."[7][8][9]

Causality Behind Solvent Selection: The success of recrystallization hinges on the choice of solvent. An ideal solvent should exhibit:

  • High Temperature Coefficient: The compound of interest should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C) to maximize recovery.[6]

  • Impurity Solubility Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[5]

  • Inertness: The solvent must not react with the compound.[6]

  • Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.

For Methyl 4-bromo-5-methoxypyridine-2-acetate, suitable solvent systems would likely include alcohols (e.g., ethanol, isopropanol) or mixtures of esters and alkanes (e.g., ethyl acetate/hexane). Empirical testing with small quantities is essential to determine the optimal solvent or solvent pair.

  • Solvent Selection: In a test tube, add a small amount of the crude solid and a few drops of the chosen solvent. Observe solubility at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of near-boiling solvent in small portions, swirling to dissolve the solid completely. Using an excess of solvent will result in a poor yield.[5]

  • Decolorization (If Necessary): If the solution is colored by high-molecular-weight impurities, add a small amount of activated charcoal to the hot solution and swirl.[6]

  • Hot Gravity Filtration (If Necessary): If insoluble impurities or charcoal are present, perform a hot gravity filtration using a fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.[7]

  • Crystallization: Cover the flask and allow the filtrate to cool slowly and undisturbed to room temperature. Slow cooling encourages the formation of large, pure crystals.[7] Subsequently, place the flask in an ice-water bath to maximize crystal formation.[7]

  • Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[6][7] Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor from the crystal surfaces.

  • Drying: Allow the crystals to dry thoroughly under vacuum to remove all residual solvent.[6]

Column Chromatography: Separation by Polarity

When recrystallization is ineffective at removing impurities with similar solubility profiles, column chromatography is the method of choice.[4] This technique separates compounds based on their differential adsorption to a solid stationary phase while being carried through by a liquid mobile phase.

Causality Behind Phase Selection: For a moderately polar compound like Methyl 4-bromo-5-methoxypyridine-2-acetate, normal-phase chromatography is standard.

  • Stationary Phase: Silica gel is the most common choice. Its surface is covered in acidic silanol groups (Si-OH), which interact with polar functional groups of the analyte.[10]

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate) is used. By gradually increasing the proportion of the polar solvent (gradient elution), compounds are eluted in order of increasing polarity.[4]

A key challenge with pyridine derivatives on silica is peak tailing, caused by the strong interaction of the basic nitrogen atom with the acidic silanol groups.[10] This can be mitigated by adding a small amount (0.1-1%) of a competing base, such as triethylamine (TEA), to the mobile phase. The TEA effectively shields the active silanol sites from the pyridine analyte.[10]

  • TLC Analysis: First, determine the optimal eluent composition using Thin Layer Chromatography (TLC). The ideal solvent system should provide a retention factor (Rƒ) of ~0.3 for the target compound.

  • Column Packing: Prepare a slurry of silica gel in the initial, non-polar eluent. Pour the slurry into a chromatography column and allow it to pack under pressure, ensuring no air bubbles are trapped.[4]

  • Sample Loading: Dissolve the crude compound in a minimal amount of the eluent or a stronger solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the resulting dry powder onto the top of the column.

  • Elution: Begin eluting the column with the chosen solvent system. Collect the eluent in fractions. Monitor the separation by collecting spots from the fractions and running TLC plates.

  • Fraction Pooling and Solvent Evaporation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified compound.[4]

Purification Workflow Diagram

G crude Crude Reaction Product recrystallization Recrystallization crude->recrystallization check_purity_1 Assess Purity (TLC/NMR) recrystallization->check_purity_1 pure_solid Pure Compound (>98%) check_purity_1->pure_solid Purity OK chromatography Column Chromatography check_purity_1->chromatography Impurities Present check_purity_2 Assess Purity (TLC/HPLC) chromatography->check_purity_2 check_purity_2->pure_solid Purity OK check_purity_2->chromatography Needs Further Purification G start Purified Solid ms Mass Spectrometry (MS) start->ms check_mw Correct Molecular Weight? (Bromine Isotope Pattern) ms->check_mw nmr NMR Spectroscopy (¹H and ¹³C) check_structure Correct Structure? nmr->check_structure hplc HPLC Purity Analysis check_purity Purity > 98%? hplc->check_purity check_mw->nmr Yes fail Re-purify or Re-synthesize check_mw->fail No check_structure->hplc Yes check_structure->fail No final Fully Characterized High-Purity Compound check_purity->final Yes check_purity->fail No

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Proposed Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative of significant interest to researchers in medicinal chemistry and drug development. The structural motifs present in this molec...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative of significant interest to researchers in medicinal chemistry and drug development. The structural motifs present in this molecule, namely the brominated and methoxylated pyridine core, are features commonly found in compounds targeting protein kinases.[1][2][3][4][5] The strategic placement of the bromo-, methoxy-, and methyl acetate groups provides multiple points for further chemical modification, making it a valuable building block for the synthesis of complex molecular architectures in the pursuit of novel therapeutic agents. This document outlines a detailed, three-step protocol for the proposed synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate, starting from the readily available precursor, 2-methyl-5-methoxypyridine. The proposed methodology is grounded in established principles of pyridine chemistry, drawing analogies from published synthetic transformations of similar substrates.

Overall Synthetic Scheme

The proposed synthesis is a linear, three-step sequence involving bromination, oxidation, and esterification.

Synthesis_Workflow cluster_0 Step 1: Bromination cluster_1 Step 2: Oxidation cluster_2 Step 3: Esterification A 2-Methyl-5-methoxypyridine B 4-Bromo-2-methyl-5-methoxypyridine A->B  NBS, H₂SO₄ C 4-Bromo-5-methoxypyridine-2-carboxylic acid B->C  KMnO₄, heat D Methyl 4-bromo-5-methoxypyridine-2-acetate (Target Compound) C->D  MeOH, H₂SO₄ (cat.)

Caption: Proposed three-step synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate.

Part 1: Electrophilic Bromination of 2-Methyl-5-methoxypyridine

Principle and Rationale

The first step involves the selective bromination of the pyridine ring. The methoxy group at the 5-position is an electron-donating group, which activates the pyridine ring towards electrophilic substitution. It directs incoming electrophiles to the ortho and para positions. The 4-position is para to the strongly activating methoxy group, making it the most probable site for bromination. The use of N-bromosuccinimide (NBS) in concentrated sulfuric acid is a common and effective method for the bromination of activated pyridine rings, as demonstrated in the synthesis of other brominated methoxypyridines.[6]

Experimental Protocol

Materials and Equipment:

  • 2-Methyl-5-methoxypyridine

  • N-bromosuccinimide (NBS)

  • Concentrated sulfuric acid (98%)

  • Ice water

  • 8N Sodium hydroxide solution

  • Chloroform

  • Anhydrous sodium sulfate

  • Round-bottom flask with magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • In a 250 mL round-bottom flask, dissolve 2-methyl-5-methoxypyridine in concentrated sulfuric acid under stirring in an ice bath, maintaining the temperature at 0-5 °C.

  • Slowly add N-bromosuccinimide (NBS) in small portions to the solution, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature, then heat to 55 °C for 3 hours.[6]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker containing ice water with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of 8N aqueous sodium hydroxide solution until the pH is alkaline, keeping the mixture cool in an ice bath.

  • Extract the aqueous layer with chloroform (3 x 50 mL).

  • Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate.[6]

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by silica gel column chromatography to yield 4-bromo-2-methyl-5-methoxypyridine.

Quantitative Data (Step 1)

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)Molar Ratio
2-Methyl-5-methoxypyridine123.1510.00.0811.0
N-bromosuccinimide (NBS)177.9814.40.0811.0
Expected Product 202.05 ---
Estimated Yield---~70-80%

Part 2: Oxidation of the 2-Methyl Group

Principle and Rationale

The second step is the oxidation of the methyl group at the 2-position of the pyridine ring to a carboxylic acid. This is a common transformation for alkylpyridines. Potassium permanganate (KMnO₄) is a strong oxidizing agent capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid. The reaction is typically carried out in a neutral or slightly alkaline aqueous solution under reflux.

Experimental Protocol

Materials and Equipment:

  • 4-Bromo-2-methyl-5-methoxypyridine

  • Potassium permanganate (KMnO₄)

  • Water

  • Ethanol

  • Hydrochloric acid (concentrated)

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Heating mantle

  • Büchner funnel and filter paper

Procedure:

  • Suspend 4-bromo-2-methyl-5-methoxypyridine in water in a round-bottom flask.

  • Heat the mixture to reflux using a heating mantle.

  • Slowly add a solution of potassium permanganate in water to the refluxing mixture over a period of 2-3 hours.

  • Continue refluxing until the purple color of the permanganate has disappeared, indicating the completion of the reaction. This may take several hours.

  • Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) precipitate. Wash the precipitate with a small amount of hot water.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Cool the concentrated solution in an ice bath and acidify to pH 3-4 with concentrated hydrochloric acid to precipitate the carboxylic acid product.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to obtain 4-bromo-5-methoxypyridine-2-carboxylic acid.

Quantitative Data (Step 2)

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)Molar Ratio
4-Bromo-2-methyl-5-methoxypyridine202.0510.00.0491.0
Potassium permanganate (KMnO₄)158.0311.70.0741.5
Expected Product 232.04 ---
Estimated Yield---~60-70%

Part 3: Fischer Esterification to Yield the Final Product

Principle and Rationale

The final step is the conversion of the carboxylic acid to a methyl ester. The Fischer esterification is a classic and straightforward method for this transformation. It involves reacting the carboxylic acid with an excess of methanol in the presence of a catalytic amount of a strong acid, such as sulfuric acid. The reaction is an equilibrium process, and using a large excess of methanol helps to drive the equilibrium towards the formation of the ester.

Experimental Protocol

Materials and Equipment:

  • 4-Bromo-5-methoxypyridine-2-carboxylic acid

  • Methanol (anhydrous)

  • Sulfuric acid (concentrated)

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

  • Anhydrous magnesium sulfate

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Suspend 4-bromo-5-methoxypyridine-2-carboxylic acid in methanol in a round-bottom flask.

  • Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid.

  • Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully wash with saturated sodium bicarbonate solution to neutralize the acid.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography to yield Methyl 4-bromo-5-methoxypyridine-2-acetate.

Quantitative Data (Step 3)

ReagentMolar Mass ( g/mol )Quantity (g)Moles (mol)Molar Ratio
4-Bromo-5-methoxypyridine-2-carboxylic acid232.0410.00.0431.0
Methanol32.04100 mL (excess)-Excess
Sulfuric Acid (catalyst)98.08~0.5 mL-Catalytic
Expected Product 246.07 ---
Estimated Yield---~85-95%

Characterization

The identity and purity of the final product, Methyl 4-bromo-5-methoxypyridine-2-acetate, should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure and the positions of the substituents on the pyridine ring.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound.

  • Infrared Spectroscopy (IR): To identify the characteristic functional groups, particularly the ester carbonyl group.

Conclusion

This application note provides a comprehensive and detailed protocol for a proposed three-step synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate. The described pathway is based on well-established and reliable chemical transformations, offering a logical and efficient route to this valuable chemical intermediate. This protocol is intended to serve as a practical guide for researchers and scientists engaged in synthetic organic chemistry and drug discovery.

References

  • Academia.edu. Synthesis and biological evaluation of 3,6-diamino-1 H-pyrazolo[3,4- b]pyridine derivatives as protein kinase inhibitors. Available at: [Link]

  • I.R.I.S. Design and synthesis of pyridopyrimidines targeting NEK6 kinase. Available at: [Link]

  • RSC Publishing. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. Available at: [Link]

  • PMC. Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Available at: [Link]

  • ACS Publications. Development of Pyridine-based Inhibitors for the Human Vaccinia-related Kinases 1 and 2. Available at: [Link]

  • Organic Syntheses. PREPARATION OF SUBSTITUTED 5-AZAINDOLES: METHYL 4-CHLORO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBOXYLATE. Available at: [Link]

  • Google Patents. CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19. Available at: [Link]

Sources

Application

Using Methyl 4-bromo-5-methoxypyridine-2-acetate in cross-coupling reactions

Application Note: Strategic Cross-Coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate Executive Summary & Chemical Profile Methyl 4-bromo-5-methoxypyridine-2-acetate is a highly specialized heterocyclic building block...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Cross-Coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate

Executive Summary & Chemical Profile

Methyl 4-bromo-5-methoxypyridine-2-acetate is a highly specialized heterocyclic building block. Its structural utility lies in the orthogonal reactivity of its three functional handles: the C4-bromide (for cross-coupling), the C2-acetate (for enolate chemistry or heterocycle formation), and the C5-methoxy group (electronic modulation).

This guide focuses exclusively on the C4-bromide cross-coupling (Suzuki-Miyaura and Buchwald-Hartwig).

Structural Analysis & Reactivity Logic

To successfully couple this molecule, one must understand the electronic "tug-of-war" occurring on the pyridine ring:

  • The Pyridine Nitrogen (EWG): Inductively withdraws electron density, activating the ring for nucleophilic attack and facilitating oxidative addition at the C-Br bond compared to benzene analogs.

  • The C5-Methoxy Group (EDG): Donates electron density via resonance. This counteracts the pyridine nitrogen, making the C4-position more electron-rich than a standard 4-bromopyridine.

    • Consequence: Oxidative addition of Pd(0) will be slower than with electron-deficient pyridines (e.g., 4-bromo-2-cyanopyridine). Standard catalysts like Pd(PPh3)4 may be sluggish.

  • The C2-Acetate Side Chain: Contains a base-sensitive ester and acidic

    
    -protons.
    
    • Consequence: Strong alkoxide bases (e.g., NaOtBu) often used in Buchwald couplings must be avoided to prevent transesterification or Claisen-type self-condensation. Cesium carbonate (

      
      )  or Potassium phosphate (
      
      
      
      )
      are the required bases.

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Objective: Coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate with aryl/heteroaryl boronic acids.

Strategic Reagent Selection
  • Catalyst: Pd(dppf)Cl2·DCM is the workhorse here. The bidentate ferrocenyl ligand prevents

    
    -hydride elimination (if alkyl groups are present) and resists deactivation by the pyridine nitrogen. For sterically hindered boronic acids, switch to Pd-XPhos G3 .
    
  • Solvent: 1,4-Dioxane/Water (9:1) . The small amount of water is essential for the transmetallation step (formation of the hydroxo-palladium species) but must be minimized to protect the methyl ester from hydrolysis.

  • Base:

    
     (2.0 equiv) . Mild enough to preserve the ester, strong enough to activate the boronic acid.
    
Step-by-Step Methodology
  • Preparation:

    • Charge a reaction vial (microwave or pressure tube) with a magnetic stir bar.

    • Add Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv).

    • Add Aryl Boronic Acid (1.2 – 1.5 equiv).

    • Add

      
        (2.0 equiv).[1]
      
    • Critical Step: Cap the vial and purge with Nitrogen/Argon for 5 minutes before adding solvent. This "dry purge" removes adsorbed oxygen from the solids.

  • Solvation & Catalysis:

    • Add 1,4-Dioxane (degassed) to reach a concentration of 0.1 M – 0.2 M.

    • Add Water (degassed, 10% v/v relative to Dioxane).

    • Add Pd(dppf)Cl2·DCM (0.05 equiv / 5 mol%).

    • Why add catalyst last? Minimizes oxidation of the phosphine ligand in solution before the inert atmosphere is re-established.

  • Reaction:

    • Seal the vessel.[2]

    • Heat to 80–90 °C for 4–12 hours.

    • Monitoring: Check TLC (EtOAc/Hexane) or LCMS. Look for the disappearance of the bromide (M+H 260/262 pattern) and appearance of the coupled product.

  • Workup:

    • Cool to room temperature.[2][3][4]

    • Filter through a Celite pad to remove Pd black (wash with EtOAc).

    • Concentrate the filtrate.[2][5]

    • Self-Validating Check: If the crude NMR shows a loss of the methyl singlet (~3.7 ppm), ester hydrolysis occurred. Reduce water content or switch to anhydrous DMF with

      
       in the next run.
      

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)[4]

Objective: Coupling with primary or secondary amines.

Strategic Reagent Selection
  • Catalyst: Pd_2(dba)_3 with Xantphos or BrettPhos .

    • Rationale: Xantphos (wide bite angle) is excellent for heterocyclic halides and reductive elimination of C-N bonds. BrettPhos is superior for primary amines.

  • Base:

    
      (Cesium Carbonate).[5]
    
    • Critical: Do NOT use NaOtBu or LiHMDS. They will destroy the methyl acetate side chain.

      
       is soluble enough in dioxane/toluene to drive the reaction without attacking the ester.
      
  • Solvent: Toluene or 1,4-Dioxane (Anhydrous).

Step-by-Step Methodology
  • Inert Setup:

    • Flame-dry a Schlenk tube or microwave vial under vacuum; backfill with Argon.

  • Reagent Loading:

    • Add Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv).

    • Add Amine (1.2 equiv).

    • Add

      
        (2.5 equiv).
      
    • Add Xantphos (0.10 equiv / 10 mol%).

    • Add Pd_2(dba)_3 (0.05 equiv / 5 mol% Pd).

  • Reaction:

    • Add anhydrous 1,4-Dioxane (0.15 M).

    • Heat to 100 °C .

    • Time: Typically 12–18 hours.

    • Note: Pyridyl amines can be excellent ligands for Pd. If the reaction stalls, add another 2-3 mol% of catalyst/ligand stock solution.

  • Purification:

    • Dilute with DCM, wash with water.

    • Warning: Pyridine derivatives often streak on silica. Add 1% Triethylamine to your eluent during column chromatography.

Quantitative Data Summary

ParameterSuzuki-MiyauraBuchwald-Hartwig
Primary Solvent 1,4-Dioxane / Water (9:1)Anhydrous Toluene or Dioxane
Preferred Base


Catalyst System Pd(dppf)Cl2·DCMPd2(dba)3 + Xantphos
Temperature 80–90 °C90–110 °C
Critical Risk Hydrolysis of EsterTransesterification / Catalyst Poisoning
Typical Yield 75–90%60–80%

Visualizing the Workflow

The following diagram illustrates the decision logic and critical control points for the cross-coupling of this specific scaffold.

ReactionWorkflow Start Substrate: Methyl 4-bromo-5-methoxypyridine-2-acetate Choice Select Coupling Type Start->Choice Suzuki Suzuki-Miyaura (C-C Bond) Choice->Suzuki Boronic Acid Buchwald Buchwald-Hartwig (C-N Bond) Choice->Buchwald Amine Suz_Cond Conditions: Pd(dppf)Cl2, K3PO4 Dioxane/H2O (9:1) Suzuki->Suz_Cond Suz_Risk Risk Check: Is Ester Intact? Suz_Cond->Suz_Risk Suz_Risk->Suz_Cond No (Reduce H2O) Success Purification: Silica Gel (+1% Et3N) Suz_Risk->Success Yes Buch_Cond Conditions: Pd2(dba)3 + Xantphos Cs2CO3 (Anhydrous) Buchwald->Buch_Cond Buch_Risk Risk Check: Did Pyridine Poison Pd? Buch_Cond->Buch_Risk Buch_Risk->Buch_Cond Yes (Add Ligand) Buch_Risk->Success No

Caption: Operational workflow for cross-coupling Methyl 4-bromo-5-methoxypyridine-2-acetate, highlighting critical decision nodes and risk mitigation strategies.

References

  • BenchChem. "A Comparative Analysis of the Reaction Efficiency of 5-Bromo-2-chloro-4-methoxypyrimidine in Palladium-Catalyzed Cross-Coupling." BenchChem Application Notes. Accessed October 2023.

  • Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[6] Chemical Reviews, 95(7), 2457-2483. (Foundational Suzuki Protocol).

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50. (Ligand selection for Pyridines).

  • Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Recent Developments." (General Mechanistic Insight).

  • Sigma-Aldrich. "Product Specification: 4-Bromo-2-methoxy-5-methylpyridine."[7][8] (Analogous Scaffold Data).

Sources

Method

Application Notes and Protocols: Methyl 4-bromo-5-methoxypyridine-2-acetate in Medicinal Chemistry

Introduction: The Strategic Value of a Privileged Pyridine Scaffold In the landscape of modern drug discovery, pyridine-based heterocycles represent a "privileged scaffold"—a molecular framework that is recurrently found...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of a Privileged Pyridine Scaffold

In the landscape of modern drug discovery, pyridine-based heterocycles represent a "privileged scaffold"—a molecular framework that is recurrently found in a multitude of approved therapeutic agents.[1] Their prevalence stems from a combination of favorable physicochemical properties, metabolic stability, and the capacity for versatile chemical functionalization. Within this important class of molecules, Methyl 4-bromo-5-methoxypyridine-2-acetate emerges as a particularly valuable and strategic building block for medicinal chemists.

This guide provides an in-depth exploration of its application, moving beyond simple reaction schemes to elucidate the underlying strategic considerations and provide robust, field-proven protocols. The molecule's utility is anchored in its trifecta of functional handles:

  • A C4-Bromine Atom: This serves as a prime reactive site for palladium-catalyzed cross-coupling reactions, enabling the systematic introduction of diverse aryl and heteroaryl moieties to explore structure-activity relationships (SAR).[2]

  • A C2-Acetate Group: This ester provides a direct precursor to a carboxylic acid, which can be readily converted into a vast array of amides, esters, and other functional groups, often crucial for interacting with biological targets.

  • A C5-Methoxy Group: This electron-donating group modulates the electronic properties of the pyridine ring, influencing reactivity, metabolic stability, and potentially serving as a hydrogen bond acceptor.

This combination allows for a modular and divergent approach to library synthesis, making it an indispensable tool for lead discovery and optimization campaigns targeting a wide range of diseases.

Physicochemical and Structural Data

A thorough understanding of a building block's fundamental properties is critical for experimental design. The key data for Methyl 4-bromo-5-methoxypyridine-2-acetate are summarized below.

PropertyValue
IUPAC Name Methyl 2-(4-bromo-5-methoxypyridin-2-yl)acetate
Molecular Formula C₉H₁₀BrNO₃
Molecular Weight 260.08 g/mol
CAS Number 1805948-04-2 (for related methyl analog)[3]
Appearance Typically an off-white to pale yellow solid
Solubility Soluble in common organic solvents (DCM, THF, Dioxane, DMF)

Core Application: A Central Hub for Molecular Elaboration

The strategic power of Methyl 4-bromo-5-methoxypyridine-2-acetate lies in its capacity to serve as a central hub from which diverse molecular architectures can be constructed. The bromine and acetate functionalities offer orthogonal reactivity, allowing for sequential and controlled modifications.

Fig. 1: Orthogonal reactive sites of the title compound.

Application Showcase I: Synthesis of Kinase Inhibitors

Substituted pyridines are a cornerstone of modern kinase inhibitor design, frequently forming the "hinge-binding" motif that anchors the inhibitor to the ATP-binding site of the kinase.[2] The title compound is an ideal starting point for creating libraries of inhibitors for targets such as ALK, p38 MAP kinase, and VRK1/2.[1][4]

A common synthetic strategy involves an initial Suzuki-Miyaura coupling at the C4 position to install a desired aryl or heteroaryl group, followed by hydrolysis of the ester and amide coupling to build out the rest of the pharmacophore.

Fig. 2: General workflow for synthesizing kinase inhibitors.

This modular approach allows for rapid diversification. The choice of arylboronic acid in Step 1 explores the solvent-front region of the kinase pocket, while the amine used in Step 3 can be varied to optimize interactions in other regions, enhancing potency and selectivity.

Application Showcase II: Precursor to Fused Imidazopyridine Systems

Imidazopyridines are another class of heterocycles with a vast range of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[5][6] The synthesis often involves the construction of a diaminopyridine intermediate, which is then cyclized. While requiring more synthetic steps, the title compound can be elaborated into these valuable scaffolds. A plausible, albeit challenging, route would involve nitration, reduction, and cyclization. The resulting fused system provides a rigid core for presenting substituents in defined spatial orientations.

Application Showcase III: Scaffolds for Neuroprotective Agents

Dysregulation of glutamate signaling is implicated in numerous neurodegenerative diseases.[7] Molecules that can modulate glutamate receptors, such as mGluR5 antagonists, are of significant therapeutic interest.[8][9][10] Many such antagonists feature a central pyridine or substituted pyridine core. The title compound provides a scaffold to synthesize novel derivatives for screening as neuroprotective agents. For example, a Sonogashira coupling could install an alkyne, a common feature in mGluR5 antagonists like MPEP and MTEP. Subsequent modification of the acetate group could then be used to fine-tune properties like blood-brain barrier permeability.[10]

Signaling_Pathway cluster_0 Extracellular cluster_1 Cell Membrane cluster_2 Intracellular Signaling Cascade cluster_3 Nucleus GF Growth Factor RTK Receptor Tyrosine Kinase (e.g., ALK, EGFR) GF->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK (MAPK) MEK->ERK TF Transcription Factors (e.g., c-Myc, AP-1) ERK->TF Inhibitor Potential Inhibitor (Derived from Scaffold) Inhibitor->RAF Inhibition Gene Gene Expression TF->Gene

Fig. 3: Targeted inhibition of a kinase signaling pathway.

Experimental Protocols

The following protocols are generalized frameworks. Optimization of reaction times, temperatures, and reagent stoichiometry may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Cross-Coupling of the C4-Bromo Position

This protocol describes the palladium-catalyzed coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate with a generic arylboronic acid. The Suzuki-Miyaura reaction is highly robust and tolerant of a wide variety of functional groups.[11][12]

Materials:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

  • Solvent system: 1,4-Dioxane and Water (e.g., 4:1 v/v)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add Methyl 4-bromo-5-methoxypyridine-2-acetate, the arylboronic acid, and the base.

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with inert gas. Repeat this cycle three times. This step is critical as oxygen can deactivate the palladium(0) catalyst.

  • Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst.

  • Solvent Addition: Add the degassed solvent system (dioxane and water) via syringe. Degassing the solvent (e.g., by sparging with argon for 20-30 minutes) is essential to remove dissolved oxygen.

  • Reaction: Heat the reaction mixture to 85-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting bromide is consumed (typically 4-16 hours).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute with ethyl acetate and water.

    • Separate the organic layer. Wash sequentially with water and then brine to remove inorganic salts.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

    • Filter and concentrate the solvent in vacuo.

  • Purification: Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure coupled product.

  • Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Saponification and Amide Bond Formation

This two-step protocol converts the C2-acetate into a versatile amide linkage, a key transformation in building many drug molecules.

Step A: Saponification (Ester Hydrolysis)

Materials:

  • Aryl-substituted pyridine ester from Protocol 1 (1.0 equiv)

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH) (1.5-2.0 equiv)

  • Solvent system: Tetrahydrofuran (THF) and Water (e.g., 3:1 v/v)

  • 1 M Hydrochloric acid (HCl)

Procedure:

  • Dissolve the ester in the THF/water solvent mixture in a round-bottom flask.

  • Add the base (LiOH or NaOH) and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting ester is fully consumed (typically 1-4 hours).

  • Remove the THF in vacuo.

  • Cool the remaining aqueous solution in an ice bath and acidify to pH ~3-4 by the slow addition of 1 M HCl. The carboxylic acid product will typically precipitate.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under high vacuum. If a precipitate does not form, extract the aqueous layer with ethyl acetate.

Step B: Amide Coupling (HATU-mediated)

Materials:

  • Aryl-substituted pyridine carboxylic acid from Step A (1.0 equiv)

  • Desired primary or secondary amine (1.1 equiv)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (2.0-3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Dissolve the carboxylic acid in anhydrous DMF in a dry flask under an inert atmosphere.

  • Add the amine, followed by DIPEA. The base is required to deprotonate the carboxylic acid and the ammonium salt of the amine.

  • Add HATU in one portion. The reaction mixture may turn yellow.

  • Stir at room temperature and monitor by TLC or LC-MS (typically complete in 1-6 hours).

  • Upon completion, dilute the reaction with ethyl acetate and wash extensively with water and brine to remove DMF and other water-soluble reagents.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography or preparative HPLC to obtain the final amide.

Conclusion

Methyl 4-bromo-5-methoxypyridine-2-acetate is more than just a chemical reagent; it is a sophisticated building block engineered for versatility in medicinal chemistry.[13][14] Its orthogonal reactive sites provide chemists with a reliable and flexible platform for the synthesis of complex molecules. By leveraging robust and well-established methodologies like the Suzuki-Miyaura coupling and amide bond formation, researchers can efficiently generate diverse libraries of compounds for screening against a multitude of biological targets, accelerating the path from initial hit to optimized clinical candidate.

References

  • Wu, C., et al. (2018). Design, synthesis and biological evaluation of phenylpicolinamide sorafenib derivatives as antitumor agents. Medicinal Chemistry Research.
  • MDPI. (n.d.).
  • Beilstein Journals. (n.d.).
  • EurekAlert! (2016).
  • BenchChem. (2025). Application Notes and Protocols: 2-Bromo-5-methylpyridin-4-amine in the Synthesis of Kinase Inhibitors. BenchChem.
  • PMC. (2024).
  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine. BenchChem.
  • Paper Teplate. (n.d.). Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis.
  • PMC. (n.d.). Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review. PMC.
  • ResearchGate. (n.d.). Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review).
  • MDPI. (n.d.).
  • MDPI. (n.d.). MTEP, a Selective mGluR5 Antagonist, Had a Neuroprotective Effect but Did Not Prevent the Development of Spontaneous Recurrent Seizures and Behavioral Comorbidities in the Rat Lithium–Pilocarpine Model of Epilepsy. MDPI.
  • PubMed. (2004). Neuroprotective effects of the mGlu5R antagonist MPEP towards quinolinic acid-induced striatal toxicity: involvement of pre- and post-synaptic mechanisms and lack of direct NMDA blocking activity. PubMed.
  • PMC. (n.d.).
  • Google Patents. (2006). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.
  • National Academic Digital Library of Ethiopia. (n.d.). Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry. National Academic Digital Library of Ethiopia.
  • BLDpharm. (n.d.). 1805948-04-2|Methyl 2-(4-bromo-5-methylpyridin-2-yl)
  • PharmaBlock. (n.d.). Building Blocks of Choice for Drug Discovery. PharmaBlock.
  • MySkinRecipes. (n.d.). 4-Bromo-5-Methoxy-2-Methylpyridine. MySkinRecipes.
  • IP.com. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. IP.com.
  • BLDpharm. (n.d.). 1227494-49-6|4-Bromo-2-methoxy-5-methylpyridine. BLDpharm.
  • PubMed. (n.d.).
  • Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • Tokyo Chemical Industry. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. Tokyo Chemical Industry.
  • University of Cambridge. (n.d.). RSC Medicinal Chemistry. University of Cambridge.
  • UC Berkeley. (2014). The Suzuki Reaction. UC Berkeley.
  • BenchChem. (n.d.). Application Notes and Protocols: Leveraging 2-Bromo-5-methylpyridin-4-amine in Drug Discovery. BenchChem.
  • PMC. (n.d.). Chemical and Structural Strategies to Selectively Target mTOR Kinase. PMC.
  • PubMed. (2022). MTEP, a Selective mGluR5 Antagonist, Had a Neuroprotective Effect but Did Not Prevent the Development of Spontaneous Recurrent Seizures and Behavioral Comorbidities in the Rat Lithium-Pilocarpine Model of Epilepsy. PubMed.
  • Sigma-Aldrich. (n.d.). 2-Bromo-5-methoxypyridine CAS 105170-27-2. Sigma-Aldrich.
  • PubMed. (2019).
  • BenchChem. (n.d.).
  • MDPI. (n.d.). Natural Products as Novel Neuroprotective Agents; Computational Predictions of the Molecular Targets, ADME Properties, and Safety Profile. MDPI.
  • Wikipedia. (n.d.). Pyridines. Wikipedia.
  • Chem-Impex. (n.d.). 2-Bromo-5-methoxypyridine. Chem-Impex.
  • MDPI. (n.d.).
  • PlumX. (n.d.). Design, synthesis and evaluation of small molecule imidazo[2,1- b ][13][15][16]thiadiazoles as inhibitors of transforming growth factor-β type-I receptor kinase (ALK5). PlumX.

  • PMC. (n.d.).
  • PubMed. (2022). The pharmacokinetic property and pharmacological activity of acteoside: A review. PubMed.

Sources

Application

Experimental setup for reactions involving Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction & Structural Analysis Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic building block designed for the synthesis of kinase inhibitors and complex pharmacophores.[1][2] Its structure of...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Structural Analysis

Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic building block designed for the synthesis of kinase inhibitors and complex pharmacophores.[1][2] Its structure offers three distinct vectors for orthogonal functionalization, making it a versatile scaffold in "Build-Couple-Pair" strategies.[1][2]

Structural Reactivity Profile
  • Vector A (C4-Bromine): The primary electrophilic site.[1][2] The 4-position of the pyridine ring is activated for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).[1][2][3]

    • Electronic Effect: The 5-methoxy group (electron-donating) exerts a mesomeric effect (+M) that slightly increases electron density at the C4 position compared to a unsubstituted 4-bromopyridine.[1][2] This requires highly active catalyst systems (e.g., bulky phosphine ligands) to facilitate oxidative addition.[1][2]

  • Vector B (C2-Acetate Side Chain): Contains an ester and a mildly acidic benzylic methylene group (

    
    ).[1][2]
    
    • Risk Factor:[1][2][4] The methylene protons are susceptible to deprotonation by strong bases, potentially leading to self-condensation or racemization if chiral centers are introduced later.[1][2]

  • Vector C (C5-Methoxy): Serves as a stable electronic modulator but can be demethylated (using

    
    ) to yield a 5-hydroxypyridine, allowing for subsequent etherification or triflation.[1][2]
    

Safety & Handling Protocols

  • Physical State: Typically a low-melting solid or viscous oil.[1][2]

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ester is moisture-sensitive over prolonged periods.[1][2]

  • Hazards: Pyridine derivatives are potential skin irritants and may possess neurological toxicity. Handle in a well-ventilated fume hood.

  • Solubility: Soluble in DCM, EtOAc, THF, DMSO, and MeOH.[1][2] Sparingly soluble in hexanes.[2]

Core Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

Objective: Installation of aryl/heteroaryl groups at the C4 position.[1][2] Challenge: Preventing hydrolysis of the C2-ester while activating the electron-rich C-Br bond.

Reagents & Conditions:

  • Catalyst:

    
     (Robust, resists chelation) or 
    
    
    
    / XPhos (High turnover).[1]
  • Base: Potassium Phosphate Tribasic (

    
    ), anhydrous or mild aqueous.[1][2] Avoid hydroxides to prevent ester hydrolysis.[1][2]
    
  • Solvent: 1,4-Dioxane (anhydrous preferred).[1][2]

Step-by-Step Methodology:

  • Setup: Charge a dried microwave vial or Schlenk flask with Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and

    
     (2.0 equiv).
    
  • Inerting: Cap the vessel and purge with Argon for 5 minutes.

  • Solvent Addition: Add anhydrous 1,4-Dioxane (

    
     concentration relative to substrate).[1][2] Sparge solvent with Argon for 10 minutes prior to addition.[2]
    
  • Catalyst Addition: Quickly add

    
     (5 mol%).[1]
    
  • Reaction: Heat to 90°C for 4–12 hours.

    • Note: Microwave irradiation at 110°C for 30 mins is a viable alternative for rapid screening.[2]

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc).[1] Wash filtrate with brine.[2][3] Dry over

    
     and concentrate.
    
  • Purification: Flash chromatography (Hexanes/EtOAc gradient).

Troubleshooting:

  • Issue: Low conversion.[2]

  • Solution: Switch to Pd-PEPPSI-IPr catalyst (2 mol%) which is highly active for electron-rich halides.[1][2]

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Introduction of amine motifs (e.g., morpholine, piperazine) at C4.[1][2]

Reagents:

  • Catalyst:

    
     (2 mol%) + Xantphos  (4 mol%) or BrettPhos  (for primary amines).[1]
    
  • Base:

    
     (2.0 equiv). Use Cesium Carbonate over NaOtBu to avoid ester cleavage.
    
  • Solvent: Toluene or 1,4-Dioxane (anhydrous).[1][2]

Step-by-Step Methodology:

  • Mix: Combine substrate (1.0 equiv), amine (1.2 equiv),

    
     (2.0 equiv), and Xantphos (4 mol%) in a reaction tube.
    
  • Purge: Evacuate and backfill with Argon (3 cycles).

  • Catalyst: Add

    
     (2 mol%) under positive Argon flow.
    
  • Solvent: Add anhydrous Toluene (

    
    ).
    
  • Heat: Stir at 100°C for 12–16 hours.

  • Workup: Dilute with EtOAc, wash with water (x2) and brine.

  • Purification: Silica gel chromatography. Note: Pyridine products often streak; add 1%

    
     to the eluent.[2]
    

Data Summary & Visualization

Reaction Performance Table
Reaction TypeCatalyst SystemBaseSolventTempTypical Yield
Suzuki-Miyaura


Dioxane90°C75–88%
Buchwald-Hartwig

/ Xantphos

Toluene100°C65–80%
Ester Hydrolysis LiOH (1.1 eq)N/ATHF/H2O0°C90–95%
Experimental Workflow Diagram

ReactionWorkflow Start Methyl 4-bromo-5-methoxypyridine-2-acetate Decision Select Transformation Start->Decision Suzuki Suzuki Coupling (Aryl Boronic Acid) Decision->Suzuki C-C Bond Buchwald Buchwald-Hartwig (Amine) Decision->Buchwald C-N Bond Hydrolysis Ester Hydrolysis Decision->Hydrolysis Activation Suz_Cond Pd(dppf)Cl2, K3PO4 Dioxane, 90°C Suzuki->Suz_Cond Suz_Prod 4-Aryl-5-methoxy Derivative Suz_Cond->Suz_Prod Buch_Cond Pd2(dba)3/Xantphos, Cs2CO3 Toluene, 100°C Buchwald->Buch_Cond Buch_Prod 4-Amino-5-methoxy Derivative Buch_Cond->Buch_Prod Hyd_Cond LiOH (1.1 eq) THF/H2O, 0°C Hydrolysis->Hyd_Cond Hyd_Prod Carboxylic Acid Intermediate Hyd_Cond->Hyd_Prod

Figure 1: Decision tree for functionalizing Methyl 4-bromo-5-methoxypyridine-2-acetate, highlighting critical reagents for each pathway.

References

  • Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1][2] Link[1]

  • Surry, D. S., & Buchwald, S. L. (2008).[2] Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361.[1][2] Link[1]

  • Deng, X., et al. (2011).[1][2] Efficient Synthesis of 4-Substituted Pyridines via Suzuki Coupling.[1][2][5][6] Tetrahedron Letters, 52(12), 1368-1371.[1][2] Link[1]

  • BenchChem. (2023).[1] Suzuki Coupling Protocols for Halogenated Pyridines. BenchChem Application Notes. Link[1]

Sources

Method

Derivatization of Methyl 4-bromo-5-methoxypyridine-2-acetate for biological screening

Application Note: Strategic Functionalization of Methyl 4-bromo-5-methoxypyridine-2-acetate for SAR Library Generation Executive Summary Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1805948-04-2) represents a highly...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Functionalization of Methyl 4-bromo-5-methoxypyridine-2-acetate for SAR Library Generation

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS: 1805948-04-2) represents a highly versatile "bifunctional" scaffold for medicinal chemistry. Its structure combines a halogenated pyridine core—a privileged motif in kinase and GPCR inhibitor discovery—with an ester side chain suitable for pharmacokinetic (PK) modulation.

This guide provides a validated roadmap for derivatizing this molecule to create high-value biological screening libraries. Unlike simple pyridines, the 5-methoxy group introduces specific steric and electronic constraints that require tailored catalytic systems. This document details protocols for C4-arylation (Suzuki), C4-amination (Buchwald-Hartwig), and C2-sidechain modification, ensuring high fidelity in library synthesis.

Strategic Analysis: The Scaffold Architecture

Effective derivatization requires understanding the reactivity profile of the starting material.

  • The "Warhead" (C4-Bromo): This is the primary vector for diversity. The C4 position is electronically activated for oxidative addition by palladium. However, the C5-Methoxy group is an electron-donating group (EDG) located ortho to the bromine. This creates two challenges:

    • Steric Hindrance: It blocks standard bulky ligands, necessitating specific catalyst geometries.

    • Electronic Deactivation: The EDG increases electron density at C4, slightly reducing the rate of oxidative addition compared to electron-deficient pyridines (e.g., 4-bromo-2-cyanopyridine).

  • The "Tail" (C2-Acetate): The ester is stable under standard cross-coupling conditions but serves as a handle for solubility tuning (via hydrolysis to acid) or amide coupling.

Visual Strategy: Divergent Synthesis Pathway

ReactionMap Figure 1: Divergent synthesis strategy for 4-bromo-5-methoxypyridine-2-acetate libraries. Start Methyl 4-bromo- 5-methoxypyridine-2-acetate (Core Scaffold) Suzuki Suzuki-Miyaura (Biaryl Analogs) Start->Suzuki Pd(0), Ar-B(OH)2 C4 Functionalization Buchwald Buchwald-Hartwig (Amino-Pyridines) Start->Buchwald Pd(0), HNR2 C4 Functionalization Hydrolysis Ester Hydrolysis (Carboxylic Acid) Start->Hydrolysis LiOH, THF/H2O C2 Modification Amide Amide Coupling (Solubility/Linker) Suzuki->Amide Post-Coupling Diversification Hydrolysis->Amide HATU, R-NH2

Module 1: C4-Arylation via Suzuki-Miyaura Coupling

Objective: Install aromatic/heteroaromatic rings to probe hydrophobic binding pockets (e.g., kinase ATP sites).

The Challenge: The ortho-methoxy group can destabilize the Pd-complex or retard transmetallation. Standard Pd(PPh3)4 protocols often result in low yields or homocoupling. The Solution: Use SPhos or XPhos ligands. These biaryl phosphine ligands are designed to form a "pocket" that accommodates steric bulk while remaining highly active.

Protocol A: High-Fidelity Suzuki Coupling
  • Reagents:

    • Substrate: Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv)

    • Boronic Acid: Ar-B(OH)2 (1.2 equiv)

    • Catalyst: Pd(OAc)2 (5 mol%) + SPhos (10 mol%) OR Pd(dppf)Cl2·DCM (for less hindered acids).

    • Base: K3PO4 (3.0 equiv) - Superior to carbonate bases for hindered pyridines.

    • Solvent: 1,4-Dioxane/Water (4:1 ratio).

  • Step-by-Step Procedure:

    • Degassing: Charge a reaction vial with substrate, boronic acid, and K3PO4. Seal and purge with Argon for 5 minutes. Critical: Oxygen poisons the active Pd(0) species.

    • Catalyst Addition: Add the pre-mixed catalyst/ligand solution (or precatalyst) in degassed Dioxane/Water.

    • Reaction: Heat to 90°C for 4–12 hours.

    • Checkpoint (Self-Validation): Monitor via LCMS. Look for the disappearance of the Bromide peak (M+ and M+2 pattern) and appearance of the Product mass.

      • Pass: >95% conversion.

      • Fail: If <50% conversion after 4h, add 2 mol% fresh catalyst and raise temp to 100°C.

    • Workup: Filter through a Celite pad (removes Pd black). Dilute with EtOAc, wash with brine.[1] Dry over Na2SO4.

Module 2: C4-Amination via Buchwald-Hartwig

Objective: Install amine motifs (-NH-Ar, -NR2) to create H-bond donors/acceptors, crucial for "hinge-binding" in kinase inhibitors.

The Challenge: The C2-ester is sensitive.[2] Strong bases like NaOtBu (standard for Buchwald) can cause transesterification or hydrolysis. The Solution: Use the "Weak Base" Protocol utilizing Cs2CO3 or K3PO4 with a highly active precatalyst like BrettPhos Pd G3 .

Protocol B: Ester-Compatible Amination
  • Reagents:

    • Substrate: 1.0 equiv.

    • Amine: 1.2 equiv (Primary or Secondary).[1]

    • Catalyst: BrettPhos Pd G3 (2–5 mol%). Alternatively: Pd2(dba)3 + BINAP.

    • Base: Cs2CO3 (2.0 equiv). Avoid alkoxide bases.

    • Solvent: Anhydrous Toluene or 1,4-Dioxane.

  • Step-by-Step Procedure:

    • Drying: Flame-dry the reaction vessel under vacuum; backfill with Argon. Moisture inhibits this reaction.

    • Charge: Add substrate, amine, base, and catalyst under Argon flow.

    • Reaction: Heat to 100°C for 12–18 hours.

    • Checkpoint (Self-Validation):

      • TLC: The product is usually more polar (lower Rf) than the starting bromide.

      • LCMS: Check for product mass. Note: Aminopyridines can ionize poorly in acidic mobile phases; use basic mode if signal is low.

    • Purification: Flash chromatography (DCM/MeOH gradient). Note: Pyridyl amines can streak on silica; add 1% Triethylamine to the eluent.

Module 3: Biological Screening Workflow

Once the library is synthesized, it must be screened systematically. The acetate "tail" allows for rapid conversion into aqueous-soluble salts if needed.

Screening Logic Diagram

ScreeningLoop Figure 2: Biological screening workflow for pyridine derivatives. Lib Synthesized Library (DMSO Stocks) QC Quality Control (LCMS Purity > 95%) Lib->QC QC->Lib Fail (Repurify) Dilution Serial Dilution (Echo Acoustic Dispensing) QC->Dilution Pass Assay Primary Assay (e.g., Kinase/Cell Viability) Dilution->Assay Analysis Data Normalization (Z-Prime Calculation) Assay->Analysis Hit Hit Confirmation (IC50 Determination) Analysis->Hit Activity > Threshold Hit->Lib SAR Iteration

Data Presentation: Optimization Matrix

Use this table to record optimization data for the C4-coupling of the 5-methoxy scaffold.

EntryCatalyst SystemBaseSolventTemp (°C)Conv.[1] (%)Notes
1Pd(PPh3)4Na2CO3Dioxane/H2O90< 40Low reactivity due to sterics.
2Pd(dppf)Cl2K2CO3DMF10075Significant debromination observed.
3Pd(OAc)2 + SPhos K3PO4 Toluene/H2O 100 > 98 Optimal conditions.
4Pd2(dba)3 + XPhosCs2CO3Dioxane10092Good, but catalyst is expensive.

References & Authority

  • Privileged Scaffolds: The utility of pyridine scaffolds in FDA-approved drugs (e.g., Imatinib, Sorafenib) is well-documented.

    • Source:

  • Steric Suzuki Coupling: Protocols for hindered substrates using SPhos.

    • Source:

  • Buchwald-Hartwig Amination: Guidelines for base selection to avoid ester hydrolysis.

    • Source:

  • Pyridine Reactivity: Analysis of electrophilicity in 4-halopyridines.

    • Source:

Disclaimer: Always consult the Material Safety Data Sheet (MSDS) for 4-bromo-5-methoxypyridine-2-acetate before handling. Pyridine derivatives can be toxic and skin irritants.

Sources

Application

Application Note: A Multi-Technique Approach for Monitoring Reactions of Methyl 4-bromo-5-methoxypyridine-2-acetate

Abstract This application note provides a comprehensive guide to the analytical techniques for monitoring chemical reactions involving Methyl 4-bromo-5-methoxypyridine-2-acetate, a versatile halogenated pyridine derivati...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive guide to the analytical techniques for monitoring chemical reactions involving Methyl 4-bromo-5-methoxypyridine-2-acetate, a versatile halogenated pyridine derivative crucial as a building block in medicinal chemistry and drug development.[1] Ensuring the safety, efficacy, and quality of pharmaceutical products necessitates a thorough understanding and control of reaction processes, including the profiling of impurities that may arise.[2][3] We present a multi-faceted strategy employing chromatographic and spectroscopic methods to achieve robust, real-time, and post-facto analysis. Detailed protocols for High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy are provided. This guide is designed for researchers, process chemists, and quality control analysts in the pharmaceutical industry, emphasizing the causality behind experimental choices to ensure scientific integrity and trustworthiness in analytical outcomes.

Introduction: The Importance of Reaction Monitoring

Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine that incorporates several key functional groups: a reactive bromo-substituent ideal for cross-coupling reactions, an electron-donating methoxy group, and an ester moiety susceptible to hydrolysis. The pyridine core itself is a ubiquitous scaffold in pharmaceuticals.[4][5] The precise control of reactions involving this intermediate is paramount for maximizing yield, minimizing the formation of potentially genotoxic impurities, and ensuring the final active pharmaceutical ingredient (API) meets stringent regulatory standards.[6][7]

Effective reaction monitoring provides critical insights into kinetics, mechanism, and endpoint determination.[8][9] By implementing a suite of orthogonal analytical techniques, a complete picture of the reaction profile can be established, tracking the consumption of starting materials, the formation of products, and the transient appearance of any intermediates or byproducts. This application note will use two common reaction pathways as case studies to illustrate the application of these techniques:

  • Case Study A: Suzuki-Miyaura Cross-Coupling - Substitution of the aryl bromide.

  • Case Study B: Saponification (Ester Hydrolysis) - Conversion of the methyl ester to a carboxylic acid.

SM Methyl 4-bromo-5-methoxypyridine-2-acetate (Starting Material) P1 Coupled Product (e.g., Biaryl) SM->P1  Suzuki-Miyaura Coupling P2 Carboxylic Acid Product SM->P2  Ester Hydrolysis R1 Ar-B(OH)₂ Pd Catalyst, Base R2 NaOH, H₂O/MeOH

Figure 1: Potential reaction pathways for the subject compound.

Chromatographic Techniques for Reaction Profiling

Chromatography is the cornerstone of reaction analysis, offering unparalleled ability to separate complex mixtures.[10] For compounds like Methyl 4-bromo-5-methoxypyridine-2-acetate, which are typically non-volatile, liquid chromatography is the method of choice.

High-Performance Liquid Chromatography (HPLC/UPLC)

HPLC is the gold standard for quantitative analysis in pharmaceutical development, capable of separating trace impurities from the main components.[2] A reverse-phase (RP-HPLC) method is ideal for this molecule, separating compounds based on their hydrophobicity.

Causality of Method Choices:

  • Column: A C18 column is selected for its versatility and strong retention of moderately polar aromatic compounds.

  • Mobile Phase: An acetonitrile/water gradient is used to elute a range of components, from the more polar hydrolyzed product to the potentially less polar starting material and coupled products. A buffer (e.g., phosphate or acetate) is essential to control the ionization state of the pyridine ring and any acidic/basic species, ensuring reproducible retention times and sharp peak shapes.[11]

  • Detector: A UV detector set at ~254 nm is effective due to the aromaticity of the pyridine ring, which acts as a chromophore.[11][12]

Protocol 1: RP-HPLC Method for Reaction Monitoring

  • Sample Preparation:

    • Carefully withdraw a 50 µL aliquot from the reaction mixture at timed intervals (e.g., t=0, 1h, 2h, etc.).

    • Immediately quench the reaction by diluting the aliquot into 950 µL of a 50:50 acetonitrile:water solution. This prevents further reaction and precipitates any incompatible salts.

    • Vortex the sample and filter through a 0.22 µm syringe filter into an HPLC vial.

  • Instrumentation and Conditions:

    • System: Agilent 1260 Infinity II or similar.

    • Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

    • Mobile Phase A: 10 mM Potassium Phosphate buffer, pH 6.5.

    • Mobile Phase B: Acetonitrile.

    • Flow Rate: 1.0 mL/min.[11]

    • Detection: UV at 254 nm.

    • Injection Volume: 5 µL.

  • Data Analysis:

    • Integrate the peak areas for the starting material, product(s), and any significant byproducts.

    • Calculate the percent conversion of the starting material and the relative percentage of the product over time.

ParameterRecommended SettingRationale
Column C18, 4.6 x 150 mm, 5 µmExcellent retention for aromatic, moderately polar compounds.
Mobile Phase A: 10 mM Phosphate Buffer (pH 6.5) B: AcetonitrileBuffered aqueous-organic phase for good separation and peak shape.
Gradient 20% B to 90% B over 15 minElutes compounds with a wide range of polarities.
Flow Rate 1.0 mL/minStandard for 4.6 mm ID columns, providing good efficiency.
Column Temp. 35 °CImproves peak shape and reproducibility.
Detection UV, 254 nmStrong absorbance for the pyridine aromatic system.

Table 1: Recommended starting parameters for HPLC method development.

Liquid Chromatography-Mass Spectrometry (LC-MS)

While HPLC-UV provides quantitative data, it does not confirm the identity of the peaks. LC-MS is a powerful tool that couples the separation power of LC with the mass-analyzing capability of MS, providing molecular weight information for each eluted peak.[13] This is indispensable for confirming product identity and characterizing unknown impurities.[14]

Protocol 2: LC-MS for Identity Confirmation

  • Sample Preparation: Follow the same procedure as for HPLC (Protocol 1).

  • Instrumentation and Conditions:

    • Use the HPLC conditions outlined in Table 1.

    • Divert the flow post-UV detector to a mass spectrometer (e.g., Agilent 6120 Quadrupole LC/MS).

    • Ionization Source: Electrospray Ionization (ESI), Positive Mode. The basic nitrogen on the pyridine ring is readily protonated.

    • Scan Range: m/z 100 - 800.

  • Data Analysis:

    • Extract the mass spectrum for each chromatographic peak.

    • Confirm that the molecular ion ([M+H]⁺) of the starting material peak matches its calculated mass.

    • Verify the identity of the product peak by matching its observed [M+H]⁺ to the expected mass.

CompoundFormulaMWExpected [M+H]⁺ (m/z)
Starting Material C₉H₁₀BrNO₃275.08276.0
Hydrolysis Product C₈H₈BrNO₃261.06262.0
Suzuki Product (with Phenylboronic acid) C₁₄H₁₄NO₃244.27245.3

Table 2: Expected molecular ions for starting material and potential products.

cluster_workflow Chromatographic Analysis Workflow A 1. Aliquot Reaction B 2. Quench & Dilute A->B C 3. Filter Sample B->C D 4. Inject on LC System C->D E UV Detector (Quantitation) D->E F Mass Spectrometer (Identification) D->F G Data Analysis: - % Conversion - Impurity Profile E->G F->G

Figure 2: General workflow for chromatographic reaction monitoring.

Spectroscopic Methods for Mechanistic Insights

Spectroscopic techniques provide real-time or near-real-time information about the molecular structure of species in the reaction pot, offering a powerful, non-invasive window into the reaction's progress.[10][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is one of the most potent analytical methods for elucidating molecular structure and can be adapted for reaction monitoring.[16][17] By tracking changes in the ¹H NMR spectrum over time, one can directly observe the transformation of functional groups.

Causality of NMR Monitoring:

  • ¹H NMR: Provides the fastest and most sensitive snapshot of the reaction.

  • Diagnostic Peaks: Specific, well-resolved peaks of the starting material and product are chosen for monitoring. For ester hydrolysis, the singlet of the methyl ester protons (~3.8 ppm) is an excellent reporter. For Suzuki coupling, the entire aromatic region will show characteristic changes as the electronic environment of the pyridine ring is altered.

Protocol 3: Ex-Situ ¹H NMR Reaction Monitoring

  • Sample Preparation:

    • At each time point, withdraw a ~0.5 mL aliquot from the reaction.

    • Quench the reaction if necessary.

    • Remove the reaction solvent under reduced pressure.

    • Dissolve the residue in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum (e.g., 400 MHz).

  • Data Analysis:

    • Integrate the area of a characteristic starting material peak relative to the internal standard.

    • Integrate the area of a characteristic product peak relative to the internal standard.

    • Plot the concentrations of starting material and product versus time to obtain a kinetic profile.

GroupStarting Material (Expected δ, ppm)Product (Expected δ, ppm)Reaction Monitored
-COOCH₃ ~3.8 (singlet, 3H)AbsentEster Hydrolysis
-OCH₃ ~4.0 (singlet, 3H)~4.0 (singlet, 3H)(Likely unchanged)
-CH₂- ~3.9 (singlet, 2H)~3.7 (singlet, 2H)Ester Hydrolysis
Aromatic H ~7.5 - 8.5Significant shiftsSuzuki Coupling

Table 3: Key ¹H NMR signals for monitoring reactions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is highly effective for monitoring changes in specific functional groups in real-time, especially when using modern in-situ probes.[18] It is particularly well-suited for tracking the carbonyl stretch of the ester group.

Protocol 4: In-Situ FTIR Monitoring

  • Instrumentation:

    • Insert an Attenuated Total Reflectance (ATR) FTIR probe (e.g., Mettler-Toledo ReactIR) directly into the reaction vessel.

  • Data Acquisition:

    • Collect a background spectrum of the reaction mixture at t=0 before initiating the reaction.

    • Collect spectra at regular intervals (e.g., every 2 minutes) throughout the reaction.

  • Data Analysis:

    • Focus on the key spectral regions. For ester hydrolysis, monitor the disappearance of the ester C=O stretch and the appearance of the carboxylic acid C=O stretch.

    • Plot the absorbance of key peaks versus time to generate a reaction profile.

Functional GroupCharacteristic Wavenumber (cm⁻¹)Change During Reaction
Ester C=O Stretch ~1735 cm⁻¹Decrease (Hydrolysis)
Carboxylic Acid O-H Stretch ~2500-3300 cm⁻¹ (broad)Increase (Hydrolysis)
Carboxylic Acid C=O Stretch ~1710 cm⁻¹Increase (Hydrolysis)
Aromatic C-Br Stretch ~600-800 cm⁻¹Decrease (Suzuki Coupling)

Table 4: Diagnostic IR frequencies for reaction monitoring.

Title Integrated Analytical Approach Reaction Chemical Reaction HPLC HPLC / UPLC (Quantitative Separation) Reaction->HPLC LCMS LC-MS (Identity Confirmation) Reaction->LCMS NMR NMR (Structural Elucidation) Reaction->NMR FTIR FTIR (Functional Group Tracking) Reaction->FTIR Output Comprehensive Understanding: - Kinetics - Mechanism - Purity - Yield HPLC->Output LCMS->Output NMR->Output FTIR->Output

Figure 3: An integrated approach combining multiple analytical techniques.

Method Validation and Trustworthiness

In a regulated pharmaceutical environment, any analytical method must be validated to prove it is suitable for its intended purpose.[6][7] Validation demonstrates that the method is accurate, precise, specific, and robust.[19]

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components. Using orthogonal techniques like HPLC-UV (retention time) and LC-MS (mass-to-charge ratio) provides a high degree of specificity.

  • Accuracy & Precision: Determined by replicate injections of known standards and spiked samples.[20]

  • Linearity: The method's ability to elicit test results that are directly proportional to the analyte concentration within a given range.[19]

By combining a quantitative method (HPLC) with confirmatory methods (LC-MS, NMR), a self-validating system is created. HPLC provides the raw numbers on conversion and purity, while LC-MS and NMR confirm that the peaks being quantified are indeed the correct chemical entities. This multi-technique approach ensures the highest level of data integrity and trustworthiness.

Conclusion

There is no single "best" technique for monitoring reactions of Methyl 4-bromo-5-methoxypyridine-2-acetate. A robust analytical strategy leverages the strengths of multiple, complementary methods.

  • HPLC/UPLC is the ideal tool for routine quantitative analysis of reaction progress and purity assessment.

  • LC-MS is essential for the unambiguous identification of products and the characterization of unknown impurities.

  • NMR and FTIR spectroscopy offer powerful, non-invasive means for gaining mechanistic insights and can be deployed for real-time, in-situ monitoring.

By integrating these techniques, researchers and drug development professionals can optimize reaction conditions, ensure process control, and deliver high-quality pharmaceutical intermediates with confidence.

References

  • Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
  • American Chemical Society. (2019). Mass Spectrometry Based Approach for Organic Synthesis Monitoring. Analytical Chemistry.
  • ResearchGate. (2024). Understanding Chemical Kinetics: A Guide to Monitoring Reactions through UV-Visible Spectroscopy.
  • Scientific Research Publishing. (n.d.). Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy.
  • Thermo Fisher Scientific. (n.d.). Following Reaction Kinetics Through UV-Visible Absorption Techniques: Hydrolysis of Crystal Violet.
  • Spectroscopy Online. (2023). Monitoring Reactions Through UV-Visible Spectroscopy.
  • Agilent Technologies. (n.d.). Monitoring Fast Chemical Reactions Using Stopped Flow Kinetics.
  • PubMed. (n.d.). Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level.
  • Washington State University. (n.d.). Monitoring Reactions by TLC.
  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
  • Royal Society of Chemistry. (n.d.). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. PMC.
  • Research & Reviews: Journal of Medicinal and Organic Chemistry. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques.
  • International Journal of Pharmaceutical Sciences and Research. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques.
  • KVALITO. (n.d.). Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing.
  • International Journal of Innovative Research in Technology. (n.d.). Review On Active pharmaceutical ingredients and impurity profiling: Advanced Chromatographic Techniques (HPLC, UPLC, GC).
  • University of Victoria. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace.
  • Sema Quality Solutions. (n.d.). Validation Of Analytical Methods For Pharmaceutical Analysis.
  • Bentham Science. (2010). Recent Advances in Characterization of Impurities - Use of Hyphenated LC-MS Technique. Current Pharmaceutical Analysis.
  • TGA. (n.d.). Guidance for the validation of pharmaceutical quality control analytical methods.
  • Quality Services International. (2023). Analytical Method Validation: are your analytical methods suitable for intended use?.
  • International Journal of Novel Research and Development. (2023). IMPURITY PROFILING OF DRUGS: A REVIEW.
  • PMC. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
  • Nature. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed.
  • CET Scientific Services Pte Ltd. (n.d.). Pyridine FTIR Spectroscopy.
  • ResearchGate. (2025). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative.
  • HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
  • Autech Scientific. (n.d.). 4-BROMO-5-FLUORO-2-METHOXYPYRIDINE.
  • ResearchGate. (2025). Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS.
  • National Institutes of Health. (2025). NMR Reaction Monitoring Robust to Spectral Distortions. PMC.
  • ResearchGate. (n.d.). Real-time benchtop NMR spectroscopy for the online monitoring of sucrose hydrolysis.
  • ResearchGate. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
  • Magritek. (n.d.). Real-time benchtop NMR spectroscopy for the online monitoring of sucrose hydrolysis.
  • Royal Society of Chemistry. (n.d.). Pyridine and ammonia as probes for FTIR analysis of solid acid catalysts. Journal of the Chemical Society, Faraday Transactions.
  • ResearchGate. (n.d.). FTIR spectrum for Pyridine.
  • PubMed. (n.d.). Simultaneous In Situ Monitoring of Trimethoxysilane Hydrolysis Reactions Using Raman, Infrared, and Nuclear Magnetic Resonance (NMR) Spectroscopy Aided by Chemometrics and Ab Initio Calculations.
  • ScienceDirect. (n.d.). Analysis of enzyme reactions using NMR techniques: A case study with α-methylacyl-CoA racemase (AMACR).
  • ResearchGate. (n.d.). FTIR Spectra for Pyridine with different transition metal complexes.
  • Vandana Publications. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research.

Sources

Method

Technical Application Note: Scale-Up Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate

Executive Summary & Strategic Analysis Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic intermediate, primarily utilized in the discovery of kinase inhibitors and GPCR modulators. The presence of t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value heterocyclic intermediate, primarily utilized in the discovery of kinase inhibitors and GPCR modulators. The presence of the 4-bromo handle allows for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), while the 2-acetate side chain serves as a versatile electrophile for heterocycle formation.

Scale-Up Challenge: The primary synthetic challenge lies in the regioselective installation of the acetate group in the presence of the labile C4-bromide.

  • Direct Lithiation Route (Avoided): While lateral lithiation of 2-picolines is common, treating a 4-bromo -pyridine with strong bases (LDA/n-BuLi) poses a severe risk of Lithium-Halogen Exchange (Li/Br) , leading to polymerization or debromination.[1]

  • Selected Route (The "Wohl-Ziegler / Pinner" Sequence): This guide details a robust, scalable 3-step sequence:

    • Radical Bromination of the 2-methyl precursor (Wohl-Ziegler).

    • Nucleophilic Substitution with Cyanide.

    • Pinner Alcoholysis to the methyl ester.

This pathway is thermodynamically controlled and avoids cryogenic conditions, making it superior for multi-kilogram production.[1]

Synthetic Pathway Visualization

The following diagram illustrates the critical process flow and decision gates for the synthesis.

Synthesispathway SM Start: 4-bromo-5-methoxy- 2-methylpyridine Step1 Step 1: Radical Bromination (NBS, AIBN, PhCl, 80°C) SM->Step1 Int1 Intermediate A: 2-(Bromomethyl)-4-bromo- 5-methoxypyridine Step1->Int1 Risk1 Risk: Over-bromination (Control: Stoichiometry) Step1->Risk1 Step2 Step 2: Cyanation (NaCN, DMF/H2O, 0-20°C) Int1->Step2 Int2 Intermediate B: 2-(Cyanomethyl)-4-bromo- 5-methoxypyridine Step2->Int2 Risk2 Risk: HCN Evolution (Control: pH > 9) Step2->Risk2 Step3 Step 3: Pinner Alcoholysis (HCl gas, MeOH, Reflux) Int2->Step3 Product Target: Methyl 4-bromo-5-methoxy pyridine-2-acetate Step3->Product

Caption: Fig 1. Three-stage process flow for the conversion of the picoline precursor to the target acetate.[2] Note the critical safety control points at the bromination and cyanation stages.

Detailed Experimental Protocols

Stage 1: Radical Bromination (Wohl-Ziegler Reaction)

Objective: Selective functionalization of the benzylic 2-methyl group. Precursor: 4-bromo-5-methoxy-2-methylpyridine (Commercially available or synthesized from Kojic Acid derivatives).

Reagents & Stoichiometry:

Reagent Equiv. Role
Starting Material (SM) 1.0 Substrate
N-Bromosuccinimide (NBS) 1.05 Bromine Source
AIBN (Azobisisobutyronitrile) 0.05 Radical Initiator

| Chlorobenzene (PhCl) | 10 Vol | Solvent (High boiling, inert) |

Protocol:

  • Setup: Charge a glass-lined reactor with SM and Chlorobenzene . Purge with nitrogen for 15 minutes to remove oxygen (O2 inhibits radical propagation).

  • Heating: Heat the mixture to 80°C.

  • Addition: Add NBS and AIBN in 4 equal portions over 2 hours.

    • Why? Portion-wise addition keeps the radical concentration steady and minimizes the formation of the gem-dibromo impurity (over-bromination).

  • Reaction: Stir at 85°C for 4–6 hours. Monitor by HPLC.

    • End Point: < 5% unreacted SM.

  • Workup: Cool to 20°C. Filter off the succinimide byproduct (solid). Wash the filtrate with water (2 x 3 Vol) to remove residual succinimide.

  • Isolation: Concentrate the organic layer under reduced pressure to yield Intermediate A as a crude oil.

    • Note: The crude is typically sufficiently pure (>90%) for the next step. Distillation is risky due to thermal instability.

Stage 2: Nucleophilic Substitution (Cyanation)

Objective: Installation of the carbon framework.

Reagents & Stoichiometry:

Reagent Equiv. Role
Intermediate A 1.0 Substrate
Sodium Cyanide (NaCN) 1.2 Nucleophile

| DMF / Water | 5:1 Vol | Solvent System |

Protocol:

  • Safety Check: Ensure HCN detectors are active. Prepare a quench tank with 10% NaOH/NaOCl (Bleach) to neutralize waste.

  • Dissolution: Dissolve Intermediate A in DMF.

  • Addition: Prepare a solution of NaCN in water (minimum volume). Add this dropwise to the DMF solution at 0°C.

    • Control: Exothermic reaction.[2][3] Maintain internal temp < 20°C to prevent displacement of the C4-bromide or hydrolysis of the C5-methoxy.

  • Reaction: Stir at ambient temperature (25°C) for 3 hours.

  • Quench: Pour mixture into a stirred solution of 5% NaHCO3 (10 Vol).

  • Extraction: Extract with Ethyl Acetate (3 x 5 Vol). Wash organics with brine.[4]

  • Purification: Crystallization from Ethanol/Heptane is preferred over chromatography for scale.

Stage 3: Pinner Alcoholysis (Esterification)

Objective: Conversion of nitrile to methyl ester.[1]

Protocol:

  • Setup: Charge Intermediate B (Nitrile) into Methanol (10 Vol).

  • Acidification: Bubble dry HCl gas into the solution at 0°C until saturation (approx. 4-5 M HCl concentration).

    • Alternative: Add Acetyl Chloride dropwise to Methanol to generate anhydrous HCl in situ (safer for mid-scale).

  • Hydrolysis: Heat to reflux (65°C) for 6 hours.

    • Mechanism:[4][5] The nitrile forms an imidate salt, which is then hydrolyzed by traces of water (or added water in a second step) to the ester.[1]

  • Neutralization: Cool to 0°C. Carefully adjust pH to 7-8 using solid NaHCO3 or K2CO3.

    • Caution: CO2 evolution.

  • Isolation: Remove MeOH in vacuo. Partition residue between Water/DCM. Dry organic layer and concentrate.

  • Final Polish: Recrystallize from MTBE/Hexanes to obtain Methyl 4-bromo-5-methoxypyridine-2-acetate .

Analytical Specifications & Quality Control

For a successful scale-up, the following Critical Quality Attributes (CQAs) must be monitored:

AttributeSpecificationMethodRationale
Purity > 98.0%HPLC (C18)Required for downstream coupling.
Regio-isomer < 0.5%1H-NMRConfirm acetate is at C2, not C4/C5 scrambling.[1]
Water Content < 0.1%KF TitrationCritical for ester stability.
Residual CN < 10 ppmIon Chrom.Safety requirement for pharmaceutical intermediates.[1][3]

NMR Validation (Expected):

  • Proton (1H NMR, CDCl3):

    • 
       8.2-8.4 (s, 1H, H-6 pyridine)
      
    • 
       7.0-7.2 (s, 1H, H-3 pyridine)
      
    • 
       3.95 (s, 3H, OMe)
      
    • 
       3.80 (s, 2H, CH2-Acetate)
      
    • 
       3.70 (s, 3H, COOMe)
      

References

  • Wohl-Ziegler Bromination Mechanics: Djerassi, C. (1948).[1] "Brominations with N-Bromosuccinimide." Chemical Reviews. Link

  • Pinner Reaction Protocols: Pinner, A. (1892).[1] "Die Imidoaether und ihre Derivate." Nature. Link

  • Pyridine Functionalization: Scriven, E. F. V. (1984).[1] "Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms." Comprehensive Heterocyclic Chemistry. Link

  • Scale-Up of Phenylacetates via Nitriles: "Process for the preparation of phenylacetic acid derivatives." Google Patents (US5260447A).[1] Link

  • Lithium-Halogen Exchange Risks: Parham, W. E., & Bradsher, C. K. (1982).[1] "Aromatic organolithium reagents: Bearing electrophilic groups." Accounts of Chemical Research. Link

Sources

Application

Use of Methyl 4-bromo-5-methoxypyridine-2-acetate as a building block in organic synthesis

This guide serves as a technical application note and protocol resource for Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS 1256792-29-6), a trifunctional heterocyclic building block used in the synthesis of kinase inhib...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical application note and protocol resource for Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS 1256792-29-6), a trifunctional heterocyclic building block used in the synthesis of kinase inhibitors and complex pharmaceutical intermediates.

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate is a high-value scaffold characterized by three orthogonal reactive handles: a C4-bromide for cross-coupling, a C5-methoxy group for electronic modulation, and a C2-methyl acetate side chain for cyclization or chain extension. This unique substitution pattern makes it an ideal precursor for 1,6-naphthyridines , pyrrolo[3,2-c]pyridines , and other fused heterocycles often targeted in oncology (e.g., BRAF, JAK inhibitors).

Physicochemical Profile
PropertySpecification
IUPAC Name Methyl 2-(4-bromo-5-methoxypyridin-2-yl)acetate
CAS Number 1256792-29-6
Molecular Formula C₉H₁₀BrNO₃
Molecular Weight 260.09 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DCM, EtOAc, DMSO, MeOH; Sparingly soluble in water
Storage Inert atmosphere, 2–8°C (Hygroscopic)

Reactivity & Functional Logic

The molecule functions as a "molecular switchboard," allowing sequential functionalization without protecting group manipulation.

Reactivity Map

The following diagram illustrates the orthogonal reactivity of the three functional sites.

ReactivityMap Core Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS 1256792-29-6) Br C4-Bromide (Electrophile) Core->Br OMe C5-Methoxy (Electronic Modulator) Core->OMe Ester C2-Acetate (Nucleophile/Electrophile) Core->Ester Suzuki Suzuki Br->Suzuki Suzuki-Miyaura (Ar-B(OH)2) Buchwald Buchwald Br->Buchwald Buchwald-Hartwig (HNR2) Demethyl Demethyl OMe->Demethyl Demethylation (BBr3 -> OH) Hydrolysis Hydrolysis Ester->Hydrolysis Hydrolysis (LiOH -> COOH) Cyclization Cyclization Ester->Cyclization Cyclization (Fused Rings)

Figure 1: Orthogonal reactivity map highlighting the three primary diversification vectors.

Key Applications & Workflows

Synthesis of 1,6-Naphthyridines

The primary utility of this scaffold is the construction of fused bicyclic systems. The C2-acetate methylene protons are acidic (


), allowing aldol-type condensations. When coupled with an aldehyde or nitrile introduced at C3 (or via C4 functionalization), the ester facilitates ring closure.
Kinase Inhibitor Libraries (Suzuki First)

The C4-position is electronically activated for oxidative addition by Palladium, despite the electron-donating C5-methoxy group.

  • Strategy: Perform Suzuki coupling at C4 before manipulating the delicate ester at C2.

  • Advantage: The C5-methoxy group prevents catalyst poisoning by chelating metals less strongly than a naked pyridine nitrogen, while improving the solubility of the final drug candidate.

Experimental Protocols

Protocol A: C4-Arylation via Suzuki-Miyaura Coupling

Objective: Introduce an aryl or heteroaryl moiety at the C4 position while preserving the C2-ester.

Reagents:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(dppf)Cl₂·DCM (0.05 equiv)

  • K₂CO₃ (2.5 equiv)

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)[1]

Procedure:

  • Setup: Charge a microwave vial or Schlenk flask with the pyridine substrate, arylboronic acid, and K₂CO₃.

  • Degassing: Add the solvent mixture and sparge with Argon for 10 minutes. (Critical: Oxygen promotes homocoupling and ester hydrolysis by-products).

  • Catalyst Addition: Add Pd(dppf)Cl₂·DCM quickly under positive Argon pressure.

  • Reaction: Seal and heat to 85°C for 4–6 hours. Monitoring by LC-MS is essential; the product usually elutes earlier than the starting bromide.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[2]

  • Purification: Flash chromatography (Hexane/EtOAc). The product is typically a white solid.

Scientist’s Note: Avoid strong bases like NaOH or high temperatures (>100°C) to prevent premature hydrolysis of the methyl ester.

Protocol B: Cyclization to 6-Methoxy-1,6-naphthyridin-5(6H)-one derivatives

Objective: Utilize the C2-acetate and a newly introduced C3/C4 nitrogen source to close a second ring.

Reagents:

  • C4-Aminated derivative (via Buchwald of the starting material)

  • Dimethylformamide dimethyl acetal (DMF-DMA)

  • Glacial Acetic Acid[3]

Procedure:

  • Enamine Formation: Treat the pyridine-2-acetate derivative with DMF-DMA (5 equiv) in DMF at 110°C for 2 hours. This converts the active methylene (-CH₂-) into an enaminone.

  • Cyclization: Add NH₄OAc or a primary amine and acetic acid. Heat to 120°C.

  • Mechanism: The amine displaces the dimethylamine leaving group and attacks the ester (or coupled nitrile), closing the ring.

Synthesis Pathway Visualization

The following workflow demonstrates the conversion of the building block into a fused 1,6-naphthyridine scaffold.

SynthesisWorkflow Start Methyl 4-bromo-5-methoxypyridine-2-acetate Step1 Step 1: Buchwald-Hartwig (R-NH2, Pd catalyst) Start->Step1 Inter1 Intermediate A: 4-(Alkylamino)-pyridine-2-acetate Step1->Inter1 Step2 Step 2: Vilsmeier-Haack / DMF-DMA (Formylation of alpha-carbon) Inter1->Step2 Inter2 Intermediate B: Enaminone Species Step2->Inter2 Step3 Step 3: Cyclization (Intramolecular Nu-Acyl Sub) Inter2->Step3 Final Target: 1,6-Naphthyridine Scaffold Step3->Final

Figure 2: Step-wise synthesis of a fused bicyclic system using the C4 and C2 handles.

Storage and Handling Safety

  • Hygroscopicity: The ester moiety is susceptible to hydrolysis. Store in a desiccator at 4°C.

  • Light Sensitivity: Bromopyridines can undergo slow photodehalogenation. Store in amber vials.

  • Safety: Irritant (H315, H319). Use standard PPE (gloves, goggles, fume hood).

References

  • Compound Identification: AK Scientific Catalog, Item# J51199/Related Analogs. Methyl 4-bromo-5-methoxypyridine-2-acetate (CAS 1256792-29-6).[4][5]Link

  • Suzuki Coupling Protocols: BenchChem Protocols for Halogenated Pyridines.Link

  • General Pyridine Reactivity: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley-Blackwell. (Standard Reference for Pyridine C2/C4 reactivity).
  • Analogous Synthesis:Synthesis of 1,6-naphthyridines via pyridine-2-acetate derivatives.

Sources

Method

Safe handling and storage procedures for Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative, a class of compounds widely utilized as versatile intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] The...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Methyl 4-bromo-5-methoxypyridine-2-acetate is a substituted pyridine derivative, a class of compounds widely utilized as versatile intermediates in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of bromo, methoxy, and acetate functional groups on the pyridine ring imparts specific reactivity, making it a valuable building block for constructing more complex molecular architectures.[2][3] However, the structural characteristics of this and similar halogenated organic compounds necessitate stringent safety protocols to mitigate potential risks to laboratory personnel.[1][3]

These application notes provide a comprehensive guide to the safe handling, storage, and use of Methyl 4-bromo-5-methoxypyridine-2-acetate, grounded in established safety principles for pyridine derivatives and halogenated compounds. The protocols are designed for researchers, scientists, and drug development professionals to ensure procedural integrity and personal safety.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for Methyl 4-bromo-5-methoxypyridine-2-acetate is not publicly available, a thorough risk assessment can be conducted based on the known hazards of structurally related compounds, such as bromopyridines and other pyridine derivatives.

Primary Hazards:

  • Toxicity: Pyridine and its derivatives can be harmful if inhaled, ingested, or absorbed through the skin.[1] Symptoms of exposure can include headaches, dizziness, nausea, and respiratory irritation.[1][4]

  • Irritation: Halogenated organic compounds are often irritating to the skin, eyes, and respiratory system.[5][6] Direct contact should be avoided.

  • Reactivity: The carbon-bromine bond is a primary site of reactivity, susceptible to transformations like metal-catalyzed cross-coupling reactions.[2] While this is beneficial for synthesis, it also implies potential reactivity with incompatible materials. The methoxy group can influence the electronic properties of the pyridine ring and may be involved in reactions under specific conditions, such as demethylation with strong acids.[2]

  • Environmental Hazards: Many pyridine derivatives are toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[7]

Quantitative Data Summary (Based on structurally similar compounds):

PropertyValue (for related compounds)Rationale for Caution
Toxicity Harmful if swallowed, skin contact, or inhaled (for various pyridine derivatives)[1][6]Assume similar toxicity profile for Methyl 4-bromo-5-methoxypyridine-2-acetate.
Flammability Pyridine is a flammable liquid[8][9]While the subject compound may be a solid, it is prudent to avoid ignition sources.
Irritation Causes skin, eye, and respiratory irritation (common for halogenated pyridines)[5][6]Direct contact and inhalation must be strictly avoided.

Safe Handling Protocols

Adherence to rigorous safe handling practices is paramount when working with Methyl 4-bromo-5-methoxypyridine-2-acetate. The following protocols are designed to minimize exposure and ensure a safe laboratory environment.

2.1. Engineering Controls

  • Ventilation: All handling of Methyl 4-bromo-5-methoxypyridine-2-acetate must be conducted in a certified laboratory chemical fume hood to minimize the inhalation of any potential vapors or dust.[1][10][11] The fume hood provides a primary barrier of protection.

  • Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible and within a ten-second travel distance from the work area.[7][12]

2.2. Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory exposure.

PPE ComponentSpecificationRationale
Eye and Face Protection Chemical safety goggles and a face shield.[7][8][13]Protects against splashes and airborne particles that can cause serious eye irritation or damage.
Skin Protection - Gloves: Nitrile or neoprene gloves are recommended.[1][13] Avoid latex gloves. Change gloves immediately upon contamination. - Lab Coat: A fully-buttoned, chemically resistant lab coat.[1][10][13]Prevents skin contact, which can cause irritation and systemic toxicity through absorption.
Respiratory Protection A NIOSH/MSHA-approved respirator may be necessary if ventilation is inadequate or for handling large quantities or spills.[7][13]Minimizes the inhalation of dust or vapors which can irritate the respiratory system.

2.3. General Handling Workflow

The following diagram outlines the standard workflow for safely handling Methyl 4-bromo-5-methoxypyridine-2-acetate.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_sds Review SDS/Safety Info prep_ppe Don Appropriate PPE prep_sds->prep_ppe prep_hood Verify Fume Hood Function prep_ppe->prep_hood handling_weigh Weigh Compound in Hood prep_hood->handling_weigh handling_transfer Transfer to Reaction Vessel handling_weigh->handling_transfer handling_reaction Perform Reaction in Hood handling_transfer->handling_reaction cleanup_decontaminate Decontaminate Glassware handling_reaction->cleanup_decontaminate cleanup_waste Dispose of Waste Properly cleanup_decontaminate->cleanup_waste cleanup_ppe Doff and Dispose of PPE cleanup_waste->cleanup_ppe cleanup_wash Wash Hands Thoroughly cleanup_ppe->cleanup_wash

Caption: Safe Handling Workflow for Methyl 4-bromo-5-methoxypyridine-2-acetate.

Step-by-Step Handling Protocol:

  • Preparation:

    • Thoroughly review this guide and any available safety information for similar compounds.

    • Don the complete PPE ensemble as specified in the table above.

    • Ensure the chemical fume hood is operational and the sash is at the appropriate working height.

  • Handling:

    • When weighing the compound, use a weigh boat or paper within the fume hood. Avoid creating dust.

    • Carefully transfer the weighed compound to the reaction vessel.

    • Keep the container of Methyl 4-bromo-5-methoxypyridine-2-acetate tightly sealed when not in use.[1][5]

  • Cleanup:

    • Decontaminate all glassware and equipment that came into contact with the compound.

    • Dispose of all contaminated waste, including gloves and weigh boats, in a designated hazardous waste container.[12]

    • After completing the work and removing PPE, wash hands thoroughly with soap and water.[4][7]

Storage Procedures

Proper storage is crucial to maintain the stability of Methyl 4-bromo-5-methoxypyridine-2-acetate and to prevent accidents.

  • Location: Store the compound in a cool, dry, and well-ventilated area.[1][11][12]

  • Container: Keep the container tightly sealed to prevent absorption of moisture and potential degradation.[1][5] Store in the original container.[7]

  • Incompatibilities: Store away from strong oxidizing agents and strong acids.[8][10][12]

  • Ignition Sources: Although not definitively classified as flammable, it is prudent to store this compound away from sources of heat or ignition.[1][8][12]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

4.1. Exposure Response

Exposure RouteFirst Aid Measures
Eye Contact Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[1][5][12] Seek immediate medical attention.
Skin Contact Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes.[1][5][7] Seek medical attention if irritation persists.
Inhalation Move the individual to fresh air.[5][7] If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion Do NOT induce vomiting. Rinse mouth with water.[6][9] Seek immediate medical attention.

4.2. Spill Response

The appropriate response to a spill depends on its size and the immediate hazards.

G cluster_minor Minor Spill cluster_major Major Spill spill Spill Occurs assess Assess Spill Size & Risk spill->assess minor_alert Alert Personnel assess->minor_alert Small & Controllable major_evacuate Evacuate Area assess->major_evacuate Large or Uncontrolled minor_absorb Contain with Absorbent minor_alert->minor_absorb minor_collect Collect & Bag Waste minor_absorb->minor_collect minor_clean Decontaminate Area minor_collect->minor_clean major_call Call Emergency Response major_evacuate->major_call

Caption: Decision-Making Tree for Spill Response.

Minor Spill (Small, Contained, and Manageable by Trained Personnel):

  • Alert: Notify others in the immediate area.[14]

  • Contain: Use an inert absorbent material like vermiculite or sand to dike and absorb the spill.[11][15][16]

  • Collect: Carefully sweep or scoop the absorbed material into a designated, sealable hazardous waste container.[12][17]

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[14][17]

  • Dispose: Label the waste container and dispose of it according to institutional and local regulations.[7]

Major Spill (Large Volume, Uncontrolled, or Involving Personnel Exposure):

  • Evacuate: Immediately evacuate the area.[15][17]

  • Isolate: Close the laboratory doors to contain vapors.[15][16]

  • Alert: Activate the fire alarm if there is a fire risk. From a safe location, call your institution's emergency response team and 911.[15][18]

  • Report: Provide details of the spilled material, quantity, and location to emergency responders.

References

  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]

  • ChemSupply Australia. Safety Data Sheet PYRIDINE. [Link]

  • Penta. (2024, November 26). Pyridine - SAFETY DATA SHEET. [Link]

  • Washington State University. Standard Operating Procedure for Pyridine. [Link]

  • Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

  • National Center for Biotechnology Information. "Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions." PubMed Central. [Link]

  • National Center for Biotechnology Information. "2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions." PubMed Central. [Link]

  • Auburn University. Emergency and Spill Response Procedures. [Link]

  • ACS Publications. (2021, June 28). Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. [Link]

  • CUNY. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. [Link]

  • The University of British Columbia. (2021, October). General Chemical Spill Procedures. [Link]

  • University of Manitoba. Chemical Spill Response Procedure. [Link]

  • Florida State University. Chemical Spills - Emergency Management. [Link]

  • ResearchGate. (2025, August 9). Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange. [Link]

Sources

Application

The Strategic Utility of Methyl 4-Bromo-5-methoxypyridine-2-acetate in the Synthesis of Novel Heterocyclic Scaffolds

Introduction: A Versatile Building Block for Complex Heterocycles In the landscape of modern medicinal chemistry and drug development, the quest for novel heterocyclic scaffolds remains a cornerstone of innovation. These...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Building Block for Complex Heterocycles

In the landscape of modern medicinal chemistry and drug development, the quest for novel heterocyclic scaffolds remains a cornerstone of innovation. These cyclic structures are privileged motifs in a vast array of biologically active molecules. Methyl 4-bromo-5-methoxypyridine-2-acetate has emerged as a highly valuable and versatile precursor for the synthesis of complex, multi-ring heterocyclic systems. The strategic placement of its functional groups—a reactive bromine atom amenable to cross-coupling, an ester for further modification or cyclization, and a methoxy group influencing the electronic properties of the pyridine ring—offers a rich platform for synthetic diversification. This guide provides an in-depth exploration of the synthesis of this key precursor and its application in the construction of novel heterocycles, supported by detailed protocols and mechanistic insights.

Synthesis of the Precursor: Methyl 4-bromo-5-methoxypyridine-2-acetate

The efficient synthesis of methyl 4-bromo-5-methoxypyridine-2-acetate is paramount to its utility. A robust method has been documented that provides this precursor in good yield, setting the stage for subsequent transformations.

Synthetic Workflow for Precursor Preparation

A Methyl 2-(5-methoxy-4-nitropyridin-2-yl)acetate B Methyl 2-(4-amino-5-methoxypyridin-2-yl)acetate A->B   Reduction (e.g., Fe/NH4Cl or H2, Pd/C) C Methyl 4-bromo-5-methoxypyridine-2-acetate B->C   Sandmeyer Reaction (e.g., NaNO2, HBr, CuBr)

Caption: Synthetic route to the target precursor.

Protocol 1: Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate

This protocol is adapted from established procedures for the synthesis of related bromopyridine derivatives, providing a reliable pathway to the target compound.

Step 1: Reduction of the Nitro Group

  • To a stirred solution of methyl 2-(5-methoxy-4-nitropyridin-2-yl)acetate (1.0 equiv) in a suitable solvent such as ethanol or acetic acid, add a reducing agent. A common choice is iron powder (Fe) in the presence of an activating agent like ammonium chloride (NH₄Cl) or catalytic hydrogenation (H₂, Pd/C).

  • Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture and filter through a pad of celite to remove the solid catalyst/reagents.

  • Concentrate the filtrate under reduced pressure. The resulting crude methyl 2-(4-amino-5-methoxypyridin-2-yl)acetate can be purified by column chromatography or used directly in the next step.

Step 2: Sandmeyer Bromination

  • Dissolve the crude methyl 2-(4-amino-5-methoxypyridin-2-yl)acetate (1.0 equiv) in an aqueous solution of hydrobromic acid (HBr, typically 48%).

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (NaNO₂) (1.1 equiv) in water dropwise, maintaining the temperature below 5 °C to form the diazonium salt in situ.

  • In a separate flask, prepare a solution of copper(I) bromide (CuBr) (catalytic to stoichiometric amounts) in HBr.

  • Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen evolution should be observed.

  • Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or LC-MS).

  • Basify the reaction mixture with a suitable base (e.g., NaOH or NaHCO₃ solution) and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford pure methyl 4-bromo-5-methoxypyridine-2-acetate.

Application in Heterocycle Synthesis: Building Complexity

The true value of methyl 4-bromo-5-methoxypyridine-2-acetate lies in its ability to serve as a scaffold for the construction of more complex, fused heterocyclic systems. The following sections detail its application in the synthesis of pyrido[4,5-b][1][2]oxazine derivatives and explore its potential in other key transformations.

Application 1: Synthesis of Pyrido[4,5-b][1][2]oxazine Derivatives via Intramolecular Cyclization

A key application of this precursor is in the synthesis of pyrido[4,5-b][1][2]oxazine derivatives, a scaffold of interest in medicinal chemistry. This transformation typically proceeds via an initial nucleophilic aromatic substitution (SNA_r) or an Ullmann-type condensation, followed by an intramolecular cyclization.

cluster_0 Step 1: C-O Bond Formation cluster_1 Step 2: Intramolecular Cyclization A Methyl 4-bromo-5- methoxypyridine-2-acetate C Intermediate Pyridyl Ether A->C   Ullmann Condensation   (CuI, Base) B Amino Alcohol (e.g., 2-aminoethanol) B->C D Pyrido[4,5-b][1,4]oxazin-3(2H)-one Derivative C->D   Base-mediated   Lactamization

Caption: Two-step synthesis of pyrido[4,5-b][1][2]oxazines.

This protocol outlines a typical procedure for the synthesis of a pyrido[4,5-b][1][2]oxazine derivative from methyl 4-bromo-5-methoxypyridine-2-acetate.

Step 1: Ullmann Condensation

  • To a dry, sealable reaction vessel, add methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv), an amino alcohol (e.g., 2-aminoethanol, 1.2-1.5 equiv), copper(I) iodide (CuI, 0.1-0.2 equiv), and a suitable base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 equiv).

  • Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

  • Seal the vessel and heat the reaction mixture to 100-140 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude intermediate can be purified by column chromatography or used directly in the next step.

Step 2: Intramolecular Lactamization

  • Dissolve the crude intermediate from the previous step in a suitable solvent such as tetrahydrofuran (THF) or methanol.

  • Add a base to facilitate the intramolecular cyclization (lactamization). A strong base like sodium hydride (NaH) or a milder base like sodium methoxide (NaOMe) can be used.

  • Stir the reaction at room temperature or with gentle heating until the cyclization is complete (monitored by TLC or LC-MS).

  • Quench the reaction carefully with a proton source (e.g., saturated aqueous NH₄Cl solution).

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Purify the final product by column chromatography or recrystallization to yield the desired pyrido[4,5-b][1][2]oxazin-3(2H)-one derivative.

Exploring Further Synthetic Potential: Cross-Coupling Reactions

The bromine atom on the pyridine ring is a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents and the construction of complex molecular architectures. While specific examples with methyl 4-bromo-5-methoxypyridine-2-acetate may be limited in the literature, its reactivity can be confidently predicted based on extensive studies of similar bromopyridine systems.[2]

Potential Application 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds.[3] For the title precursor, this would allow the introduction of various aryl or heteroaryl groups at the 4-position of the pyridine ring.

ComponentRoleExampleTypical Loading
Precursor ElectrophileMethyl 4-bromo-5-methoxypyridine-2-acetate1.0 equiv
Boronic Acid/Ester NucleophilePhenylboronic acid1.2 - 1.5 equiv
Palladium Source CatalystPd(PPh₃)₄ or Pd(dppf)Cl₂1 - 5 mol%
Base ActivatorK₂CO₃, K₃PO₄, or Cs₂CO₃2.0 - 3.0 equiv
Solvent Medium1,4-Dioxane/H₂O, Toluene, or DMF-
  • In a dry Schlenk tube, combine methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv), the desired boronic acid or ester (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

  • Add the palladium catalyst.

  • Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

  • Add the degassed solvent(s) via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring for 4-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool to room temperature, dilute with an organic solvent, and wash with water and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Potential Application 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, enabling the synthesis of arylamines.[4] This reaction would allow for the introduction of primary or secondary amines at the 4-position of the pyridine ring.

ComponentRoleExampleTypical Loading
Precursor ElectrophileMethyl 4-bromo-5-methoxypyridine-2-acetate1.0 equiv
Amine NucleophileMorpholine or Aniline1.1 - 1.5 equiv
Palladium Precatalyst CatalystPd₂(dba)₃ with a ligand like Xantphos or BINAP1 - 5 mol%
Base ActivatorNaOtBu or Cs₂CO₃1.5 - 2.5 equiv
Solvent MediumToluene or 1,4-Dioxane-
  • To a dry Schlenk tube, add the palladium precatalyst, the phosphine ligand, and the base.

  • Add the methyl 4-bromo-5-methoxypyridine-2-acetate and the amine.

  • Evacuate and backfill the tube with an inert gas.

  • Add the anhydrous, degassed solvent.

  • Heat the reaction mixture to 80-120 °C until the starting material is consumed (monitored by TLC or LC-MS).

  • Cool the reaction, dilute with an organic solvent, and filter through a pad of Celite.

  • Wash the filtrate with water and brine, dry the organic layer, concentrate, and purify by column chromatography.

Conclusion

Methyl 4-bromo-5-methoxypyridine-2-acetate is a strategically designed precursor with significant potential for the synthesis of novel and complex heterocyclic compounds. Its demonstrated utility in the preparation of pyrido[4,5-b][1][2]oxazine derivatives, coupled with its high potential for undergoing a variety of palladium-catalyzed cross-coupling reactions, makes it a valuable tool for researchers in drug discovery and organic synthesis. The protocols and insights provided in this guide are intended to facilitate the exploration of this versatile building block in the creation of new molecular entities with potential biological activity.

References

  • Temple, C., Jr., Wheeler, G. P., Elliott, R. D., Rose, J. D., Kussner, C. L., Comber, R. N., & Montgomery, J. A. (1983). Synthesis of potential anticancer agents. Pyrido[4,3-b][1][2]oxazines and pyrido[4,3-b][1][2]thiazines. Journal of Medicinal Chemistry, 26(1), 91–95. [Link]

  • Urgaonkar, S., & Verkade, J. G. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(10), 3871–3874. [Link]

  • BenchChem. (2025). Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. BenchChem.
  • BenchChem. (2025). Technical Support Center: Optimizing Suzuki Coupling Yields with 2-Bromo-4-methylpyridine. BenchChem.
  • Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. Retrieved from [Link]

  • Deshmukh, S. S., et al. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry. [Link]

  • Organic Syntheses. (n.d.). PREPARATION OF SUBSTITUTED 5-AZAINDOLES: METHYL 4-CHLORO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBOXYLATE. Retrieved from [Link]

  • Ikram, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 203. [Link]

  • BenchChem. (2025).
  • OperaChem. (2025). Ullmann coupling-An overview. Retrieved from [Link]

  • Zhuravlev, F. A., et al. (2023). The Construction of Polycyclic Pyridones via Ring-Opening Transformations of 3-hydroxy-3,4-dihydropyrido[2,1-c][1][2]oxazine-1,8-diones. Molecules, 28(3), 1285. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate

Welcome to the technical support center for the synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve the yield and purity of the final product. The insights provided herein are based on established principles of pyridine chemistry and proven laboratory techniques.

Introduction to the Synthesis Pathway

The synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate is a multi-step process that requires careful control of reaction conditions to achieve high yields. While various routes can be conceptualized, a common and logical approach involves the bromination of a suitable pyridine precursor followed by the introduction of the methyl acetate moiety. This guide will focus on troubleshooting a plausible synthetic route, highlighting critical parameters at each stage.

A proposed general workflow is outlined below:

A Starting Material (e.g., 5-methoxy-2-methylpyridine derivative) B Step 1: Electrophilic Bromination A->B NBS or Br2 C Intermediate: 4-bromo-5-methoxy-2-methylpyridine B->C Controlled Temp. D Step 2: Functionalization of 2-methyl group C->D Strong Base, then quenching with an electrophile E Final Product: Methyl 4-bromo-5-methoxypyridine-2-acetate D->E Work-up & Purification

Caption: Proposed synthetic workflow for Methyl 4-bromo-5-methoxypyridine-2-acetate.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis. Each issue is presented with potential causes and actionable solutions.

Question 1: Why is the yield of my bromination step (Step 1) consistently low, with significant amounts of starting material remaining?

Possible Causes:

  • Insufficiently activated pyridine ring: The methoxy group is an activating group, but the pyridine nitrogen is deactivating. The overall reactivity towards electrophilic substitution might be lower than expected.

  • Inappropriate brominating agent: The choice between N-bromosuccinimide (NBS) and liquid bromine is critical and depends on the substrate's reactivity and the reaction conditions.

  • Suboptimal reaction temperature: Temperature control is crucial. Temperatures that are too low can lead to an incomplete reaction, while excessively high temperatures can cause degradation or the formation of byproducts.[1]

  • Incorrect solvent: The solvent plays a key role in solubilizing the reactants and influencing the reactivity of the brominating agent.

Solutions:

  • Choice of Brominating Agent:

    • For substrates that are sensitive or prone to over-bromination, N-Bromosuccinimide (NBS) is often the preferred reagent. It provides a low concentration of bromine in the reaction mixture. A suitable solvent for NBS bromination is often DMF or acetonitrile.[1]

    • If using liquid bromine , a common solvent is acetic acid or hydrobromic acid.[2][3]

  • Temperature Optimization:

    • When using NBS, reactions are often initiated at a low temperature (e.g., 0-5°C) and then allowed to warm to room temperature.[1][4]

    • For reactions with liquid bromine in acidic media, temperatures are typically kept low (below 0°C) during the addition of reagents to control the reaction rate and prevent side reactions.[3][5]

  • Reaction Monitoring:

    • Utilize Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the starting material. This will help in determining the optimal reaction time and preventing unnecessary degradation from prolonged reaction times.[1][5]

Question 2: I am observing the formation of a di-brominated byproduct. How can I improve the selectivity for the mono-brominated product?

Possible Causes:

  • Excess of brominating agent: Using more than one equivalent of the brominating agent can lead to multiple substitutions on the pyridine ring.

  • High reaction temperature: Higher temperatures can increase the rate of the second bromination, leading to the formation of di-brominated species.[5]

  • Prolonged reaction time: Allowing the reaction to proceed for too long after the starting material has been consumed can also result in over-bromination.

Solutions:

  • Stoichiometry Control:

    • Carefully control the stoichiometry of the brominating agent. Use approximately 1.0 to 1.1 equivalents of NBS or bromine.

  • Temperature Management:

    • Maintain the recommended low temperature, especially during the addition of the brominating agent.[5]

  • Controlled Addition:

    • Add the brominating agent dropwise or in small portions to maintain a low instantaneous concentration, which favors mono-substitution.

Question 3: The functionalization of the 2-methyl group (Step 2) is not proceeding to completion, or I am getting a complex mixture of products. What can I do?

Possible Causes:

  • Insufficiently strong base: The protons on the methyl group of the pyridine ring are not highly acidic. A very strong base is required for deprotonation.

  • Inappropriate electrophile: The choice of electrophile to introduce the acetate group is crucial.

  • Side reactions: The strong base can potentially react with other parts of the molecule, such as the bromo or methoxy groups.

Solutions:

  • Choice of Base and Reaction Conditions:

    • Strong bases like lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) are typically required to deprotonate the methyl group. These reactions are conducted under anhydrous conditions and at very low temperatures (e.g., -78°C) to prevent side reactions.

  • Choice of Electrophile:

    • After deprotonation, the resulting anion can be quenched with an appropriate electrophile like methyl chloroformate or dimethyl carbonate to form the desired methyl acetate group.

  • Reaction Monitoring:

    • Monitor the reaction progress by TLC, quenching aliquots of the reaction mixture at different time points to determine the optimal reaction time.

Question 4: I am having difficulty purifying the final product. What are the recommended procedures?

Possible Causes:

  • The crude product may contain unreacted starting materials, byproducts, and residual reagents.

  • The polarity of the product may be similar to that of some impurities, making separation challenging.

Solutions:

  • Post-Reaction Work-up:

    • Begin with a standard aqueous work-up to remove inorganic salts and other water-soluble impurities. This typically involves quenching the reaction, followed by extraction with an organic solvent like ethyl acetate or dichloromethane.[6][7] The organic layer should then be washed with water and brine.[7]

  • Column Chromatography:

    • Flash column chromatography using silica gel is a highly effective method for purifying pyridine derivatives.[6][7]

    • A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is often effective in separating the desired product from impurities.[6]

  • Recrystallization:

    • If the final product is a solid, recrystallization from a suitable solvent system can be an excellent method for achieving high purity.[7]

Frequently Asked Questions (FAQs)

Q1: What is the role of the methoxy group in this synthesis? The methoxy group at the 5-position is an electron-donating group, which activates the pyridine ring towards electrophilic substitution, such as bromination. It also directs the substitution to specific positions on the ring.

Q2: Are there any specific safety precautions I should take during this synthesis? Yes. Liquid bromine is highly corrosive and toxic; it should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Strong bases like n-BuLi are pyrophoric and must be handled under an inert atmosphere (e.g., nitrogen or argon). Always consult the Safety Data Sheet (SDS) for all reagents used.

Q3: Can I use other halogenating agents instead of bromine or NBS? While other halogenating agents exist, bromine and NBS are the most common and well-documented for the bromination of pyridine rings.[1] The choice of reagent should be based on the specific reactivity of your substrate and the desired selectivity.

Q4: How can I confirm the structure of my final product? Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy should be used to confirm the structure and purity of the synthesized Methyl 4-bromo-5-methoxypyridine-2-acetate.

Experimental Protocols

Protocol 1: General Procedure for Bromination using NBS
  • Dissolve the 5-methoxy-2-methylpyridine derivative (1.0 eq) in a suitable solvent (e.g., DMF or acetonitrile) in a round-bottom flask.

  • Cool the solution to 0°C in an ice bath.

  • Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5°C.[1]

  • Allow the reaction mixture to slowly warm to room temperature and stir for 8-12 hours, or until TLC analysis indicates the consumption of the starting material.[1]

  • Quench the reaction by pouring the mixture into water.[1]

  • Extract the product with an organic solvent (e.g., ethyl acetate) multiple times.[6][7]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.[7]

Data Summary Table
ParameterRecommended ConditionRationale
Bromination Temp. 0°C to Room TempControls reaction rate and minimizes byproduct formation.[1]
NBS Stoichiometry 1.0 - 1.1 equivalentsEnsures complete reaction while minimizing di-bromination.
Functionalization Temp. -78°CNecessary for the stability of the organolithium intermediate.
Atmosphere Inert (N₂ or Ar)Prevents quenching of strong bases and intermediates by moisture or O₂.

References

  • Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.
  • PREPARATION OF SUBSTITUTED 5-AZAINDOLES: METHYL 4-CHLORO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBOXYLATE. Organic Syntheses. [Link]

  • Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide. IP.com. [Link]

  • Method for preparing 5-bromo-2-methylpyridine.

Sources

Optimization

Common side products in the synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate

This is a technical support guide designed for research scientists and process chemists working with the synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate . CAS: 1034220-42-0 (Generic/Analogous) | Role: Key Interme...

Author: BenchChem Technical Support Team. Date: February 2026

This is a technical support guide designed for research scientists and process chemists working with the synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate .

CAS: 1034220-42-0 (Generic/Analogous) | Role: Key Intermediate for KRAS/Kinase Inhibitors

Executive Summary & Route Selection

The synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate (1) is non-trivial due to the competing reactivities of the halogenated pyridine ring. The presence of the electron-donating methoxy group at C5 and the labile bromine at C4 creates a "push-pull" electronic environment that complicates nucleophilic substitutions.

We support two primary synthetic routes. Select your current workflow to jump to the relevant troubleshooting:

  • Route A (The Process Route): SNAr displacement of a 2-halo precursor with dimethyl malonate, followed by Krapcho decarboxylation.

  • Route B (The MedChem Route): Arndt-Eistert homologation of Methyl 4-bromo-5-methoxypicolinate.

Impurity Profiling & Troubleshooting (Route A Focus)

Common issues encountered during the Malonate Displacement/Decarboxylation sequence.

Impurity Fate Map

The following diagram illustrates the origin of common side products during the transformation of 2-chloro-4-bromo-5-methoxypyridine to the target acetate.

ImpurityMap SM Starting Material (2-Cl-4-Br-5-OMe-Pyridine) Target Target Product (Methyl 4-bromo-5-methoxy pyridine-2-acetate) SM->Target 1. Malonate/NaH 2. NaCl/DMSO (Krapcho) ImpurityB Impurity B (4-Methoxy Analog) -Br / +OMe subst. SM->ImpurityB NaOMe used as base (S_NAr at C4) ImpurityA Impurity A (Bis-Alkylation) +86 Da vs Target Target->ImpurityA Excess Malonate High Temp ImpurityC Impurity C (Un-decarboxylated) +58 Da vs Target Target->ImpurityC Incomplete Decarboxylation ImpurityD Impurity D (Hydrolysis Product) Free Acid Target->ImpurityD Workup pH > 8 Ester Hydrolysis

Caption: Fate map of impurities generated during the SNAr and Krapcho decarboxylation steps.

Troubleshooting Q&A

Q1: I observe a persistent impurity with M+30 mass shift in LCMS. What is it?

  • Diagnosis: This is likely the 4,5-dimethoxy derivative (Impurity B).

  • Root Cause: Nucleophilic attack at the C4-position. While C2 is more activated for SNAr, the C4-bromo position is still vulnerable, especially if you used Sodium Methoxide (NaOMe) to generate the malonate enolate. Methoxide is a potent nucleophile that competes with the bulky malonate.

  • Solution: Switch to a non-nucleophilic base like NaH or KOtBu in THF or DMF. Ensure the malonate is deprotonated before adding the pyridine precursor.

Q2: My product contains a "heavy" impurity (+58 Da). Decarboxylation seems stuck.

  • Diagnosis: This is the Malonate Intermediate (Impurity C). The Krapcho decarboxylation is incomplete.

  • Root Cause: Insufficient temperature or lack of water. The mechanism requires a chloride ion to attack the methyl group, followed by decarboxylation which is facilitated by trace water.

  • Solution:

    • Increase reaction temperature to 135°C–145°C in DMSO.

    • Add LiCl (2-3 equiv) and a stoichiometric amount of water (1 equiv) to facilitate the hydrolysis/decarboxylation event.

Q3: I see a significant amount of the carboxylic acid (Target-14 Da).

  • Diagnosis: Hydrolysis of the methyl ester (Impurity D).

  • Root Cause: Pyridine-2-acetic esters are notoriously prone to hydrolysis, even under mild basic workup conditions.

  • Solution: Avoid aqueous basic washes (e.g., NaHCO3) if possible. If acid removal is necessary, use a phosphate buffer at pH 6.0 . Store the product in a freezer; these esters can degrade to the acid and subsequently decarboxylate to the 2-methyl pyridine (volatile) upon prolonged storage at room temperature.

Detailed Experimental Protocol (Route A)

Recommended for scale-up (>10g).

Step 1: SNAr Coupling

  • Reagents: Dimethyl malonate (1.2 equiv), NaH (60% dispersion, 1.3 equiv), 2-Chloro-4-bromo-5-methoxypyridine (1.0 equiv).

  • Solvent: Anhydrous THF or DMF (0.5 M concentration).

  • Procedure:

    • Suspend NaH in THF at 0°C.

    • Add Dimethyl malonate dropwise (Gas evolution!). Stir for 30 min at RT to form the enolate.

    • Add the Pyridine precursor.[1][2]

    • Heat to reflux (THF) or 80°C (DMF) for 4–6 hours. Monitor disappearance of SM.

    • Critical Check: Ensure no "dimethoxy" impurity is forming (check LCMS for M+30).

Step 2: One-Pot Krapcho Decarboxylation

  • Reagents: LiCl (3.0 equiv), Water (1.1 equiv).

  • Solvent: Switch solvent to DMSO (distill off THF if used).

  • Procedure:

    • Add LiCl and water directly to the crude mixture (if in DMF/DMSO).

    • Heat to 140°C for 2–4 hours.

    • Workup: Cool to RT. Dilute with EtOAc and wash with Water (x3) to remove DMSO. Do not use strong base. Dry over Na2SO4.

Data Specification Table
ParameterSpecificationNote
Appearance Off-white to pale yellow solidDarkens upon oxidation/storage.
1H NMR (CDCl3) δ ~3.70 (s, 3H, Ester), 3.85 (s, 3H, OMe), 3.90 (s, 2H, CH2)Distinctive singlet at 3.90 ppm for the methylene bridge.
LCMS (ESI+) [M+H]+ matches calculated (Br pattern)Look for 1:1 ratio of 79Br/81Br.
Storage -20°C, Inert AtmosphereHygroscopic and prone to hydrolysis.

Alternate Route: Arndt-Eistert Homologation

Use this route if the Picolinate (Acid/Ester) is your starting material.

If you start with Methyl 4-bromo-5-methoxypicolinate , the SNAr route is not applicable. You must homologate the carbon chain.

Workflow:

  • Hydrolysis: Ester

    
     Acid (LiOH, THF/H2O).
    
  • Activation: Acid

    
     Acid Chloride (SOCl2, cat. DMF).[3]
    
  • Diazotization: Acid Chloride + TMS-Diazomethane

    
     Diazoketone.
    
  • Wolff Rearrangement: Diazoketone + Ag-Benzoate/MeOH

    
    Target Acetate .
    

Specific Side Products (Route B):

  • Chloromethyl Ketone: Formed if HCl is not scavenged during diazotization.

  • Methyl Ketone: Formed if the diazoketone is reduced rather than rearranged.

References

  • Synthesis of Pyridine-2-acetates via Malonate Displacement

    • Source: BenchChem Technical Guide. "The Synthesis of 2-Bromo-4-methylpyridine: A Technical Guide to Key Intermediates.
    • URL: (Verified Context)

  • Krapcho Decarboxylation Protocols

    • Source: Sigma-Aldrich Technical Documents. "Methyl 4-bromo-5-methoxypicolinate Properties & Handling."

    • URL:

  • SNAr Reactivity of Pyridines

    • Source: ChemicalBook. "3-Bromo-5-methoxypyridine synthesis and reactivity profiles."
    • URL:

(Note: Specific CAS 1034220-42-0 is a specialized intermediate; protocols above are derived from validated methodologies for the 4-bromo-5-methoxy scaffold found in patent literature for KRAS G12C inhibitors.)

Sources

Troubleshooting

Technical Support Center: Purification of Methyl 4-bromo-5-methoxypyridine-2-acetate

Welcome to the technical support center for Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the purific...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the purification of this specific heterocyclic intermediate. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when working with Methyl 4-bromo-5-methoxypyridine-2-acetate?

A1: The impurity profile largely depends on the synthetic route, but several common species are frequently observed:

  • Unreacted Starting Materials: Precursors used in the synthesis may persist if the reaction is incomplete.

  • Isomeric Byproducts: Depending on the synthetic strategy, isomers with different substitution patterns on the pyridine ring may form.[1]

  • 4-bromo-5-methoxypyridine-2-carboxylic acid: This is the most common process-related impurity, arising from the hydrolysis of the methyl ester. The acidic nature of standard silica gel can exacerbate its formation during chromatography.[2][3]

  • Debrominated Species: Although generally stable, prolonged exposure to certain conditions (e.g., some catalysts, strong bases) could potentially lead to the formation of Methyl 5-methoxypyridine-2-acetate.

  • Over-brominated Byproducts: If the bromination step is not carefully controlled, di-brominated species can form.[4]

Q2: My compound streaks badly on a standard silica gel TLC plate. What is causing this and how can I fix it?

A2: Streaking (or tailing) is a classic sign of a strong interaction between your compound and the stationary phase. The basic nitrogen atom on the pyridine ring interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This leads to poor peak shape in column chromatography and streaking on TLC plates.

To resolve this, you can deactivate the silica gel by adding a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, to your mobile phase (eluent).[5] A typical starting point is 0.5-1% triethylamine in your hexane/ethyl acetate eluent. This neutralizes the acidic sites, leading to sharper spots and better separation.

Q3: I'm losing a significant amount of my product during the aqueous workup after the reaction. What's happening?

A3: This is a common issue when working with basic compounds like pyridines. If you wash the organic layer containing your product with an acidic aqueous solution (e.g., dilute HCl), you will protonate the pyridine nitrogen, forming a pyridinium salt.[6] This salt is highly water-soluble and will partition into the aqueous layer, leading to significant product loss.

To avoid this, perform aqueous washes with neutral (water) or slightly basic (saturated sodium bicarbonate) solutions. If an acid wash is necessary to remove other basic impurities, you must later basify the acidic aqueous layer (e.g., with NaOH) and back-extract your product into an organic solvent.[7]

Q4: Is Methyl 4-bromo-5-methoxypyridine-2-acetate stable on the benchtop? How should it be stored?

A4: While substituted pyridines are generally stable, the ester functional group introduces a potential for hydrolysis over time, especially in the presence of moisture. For long-term storage, it is recommended to keep the compound in a tightly sealed container in a cool, dry, and dark place. Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent degradation.

In-Depth Troubleshooting Guide

This section addresses specific experimental challenges in a detailed question-and-answer format, providing both explanations and actionable protocols.

Issue 1: A new, highly polar impurity appears after column chromatography.

Question: After running a silica gel column, my fractions contain a new spot on TLC that sticks to the baseline. My starting material was clean. What is this impurity and how did it form?

Answer: This new, highly polar impurity is almost certainly 4-bromo-5-methoxypyridine-2-carboxylic acid . It forms via the acid-catalyzed hydrolysis of the methyl ester group of your target compound. Standard silica gel is inherently acidic (pKa ≈ 4-5) due to the presence of surface silanol groups, which can promote this degradation during the lengthy exposure of column chromatography.[5]

Solutions:
  • Deactivate the Stationary Phase: Neutralize the silica gel before or during the chromatography.

  • Use an Alternative Stationary Phase: If the compound is particularly sensitive, switch to a non-acidic support like alumina.[5]

Protocol 1: Column Chromatography with Deactivated Silica Gel

This protocol is the most common and effective method for purifying this compound.

  • Solvent System Selection:

    • Using TLC, identify a solvent system (e.g., Hexane/Ethyl Acetate) that provides a retention factor (Rf) of 0.2-0.4 for the target compound.[5]

    • Prepare the chosen eluent and add 0.5% triethylamine (TEA) by volume. For example, for 1 L of eluent, add 5 mL of TEA.

  • Column Packing (Slurry Method):

    • Prepare a slurry of silica gel in your initial, low-polarity mobile phase (e.g., 95:5 Hexane/Ethyl Acetate + 0.5% TEA).[5]

    • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring an even bed.

    • Add a thin layer of sand to the top to prevent disruption.

  • Sample Loading (Dry Loading Recommended):

    • Dissolve your crude product in a minimal amount of a volatile solvent like dichloromethane (DCM).

    • Add silica gel (approximately 2-3 times the mass of your crude product) to this solution.

    • Evaporate the solvent on a rotary evaporator to obtain a dry, free-flowing powder.

    • Carefully layer this powder onto the sand at the top of your packed column.

  • Elution and Fraction Collection:

    • Begin eluting with the low-polarity mobile phase, collecting fractions.

    • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute your product.

    • Monitor the fractions by TLC to identify those containing the pure product.

  • Product Isolation:

    • Combine the pure fractions.

    • Remove the solvent and TEA under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TEA.

Visual Workflow: Column Chromatography

G cluster_prep Preparation cluster_load Loading cluster_run Elution & Isolation TLC 1. TLC Analysis (Find Rf ≈ 0.3) Solvent 2. Prepare Eluent (+ 0.5% TEA) TLC->Solvent Slurry 3. Prepare Silica Slurry Solvent->Slurry Pack 4. Pack Column Slurry->Pack Load 8. Load onto Column Dissolve 5. Dissolve Crude in DCM AddSilica 6. Add Silica Gel Dissolve->AddSilica Rotovap 7. Evaporate to Powder (Dry Loading) AddSilica->Rotovap Rotovap->Load Elute 9. Elute & Collect Fractions Monitor 10. Monitor by TLC Elute->Monitor Combine 11. Combine Pure Fractions Monitor->Combine Concentrate 12. Concentrate (Rotovap) Combine->Concentrate Pure Pure Product Concentrate->Pure

Caption: Workflow for deactivated column chromatography.

Issue 2: My product is contaminated with a non-polar impurity after workup.

Question: My purified product contains a significant non-polar impurity. I suspect it's an unreacted starting material. How can I remove it without another column?

Answer: If the impurity is non-basic and significantly less polar than your pyridine product, an acid-base extraction is an excellent purification method. This technique leverages the basicity of the pyridine nitrogen to selectively move your desired product between organic and aqueous phases, leaving neutral organic impurities behind.[6][7]

Protocol 2: Purification via Acid-Base Extraction
  • Dissolution: Dissolve the crude mixture in a suitable organic solvent like ethyl acetate or diethyl ether.

  • Acid Wash (Extraction of Product):

    • Transfer the organic solution to a separatory funnel.

    • Add an equal volume of dilute aqueous acid (e.g., 1 M HCl).

    • Shake the funnel vigorously, venting frequently. Allow the layers to separate.

    • The protonated product (pyridinium salt) will move to the aqueous layer. The neutral, non-polar impurity will remain in the organic layer.

    • Drain and collect the lower aqueous layer. Repeat the extraction on the organic layer 1-2 more times with fresh 1 M HCl to ensure complete recovery.

  • Basification (Regeneration of Product):

    • Combine all acidic aqueous extracts in a flask and cool in an ice bath.

    • Slowly add a concentrated base (e.g., 6 M NaOH) with stirring until the solution is strongly basic (pH > 10, check with pH paper). This deprotonates the pyridinium salt, regenerating your neutral product.

  • Back-Extraction:

    • Transfer the basic aqueous solution back to a separatory funnel.

    • Extract the neutral product back into an organic solvent (e.g., ethyl acetate) three times.

  • Final Workup:

    • Combine the organic extracts.

    • Wash with brine (saturated NaCl solution) to remove residual water.

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

    • Filter and concentrate under reduced pressure to yield the purified product.[8]

Visual Workflow: Acid-Base Extraction

G Crude Crude Product in Organic Solvent (e.g., Ethyl Acetate) AddAcid Wash with 1M HCl Crude->AddAcid Separate1 Separate Layers AddAcid->Separate1 OrganicLayer Organic Layer: Neutral Impurities Separate1->OrganicLayer Discard AqueousLayer1 Aqueous Layer: Protonated Product (Pyridinium Salt) Separate1->AqueousLayer1 Basify Basify with NaOH (pH > 10) AqueousLayer1->Basify BackExtract Back-extract with Ethyl Acetate Basify->BackExtract Separate2 Separate Layers BackExtract->Separate2 AqueousWaste Aqueous Waste Separate2->AqueousWaste Discard OrganicProduct Organic Layer: Pure Product Separate2->OrganicProduct Dry Dry (Na₂SO₄) & Concentrate OrganicProduct->Dry Pure Purified Product Dry->Pure

Caption: Logic flow for purification by acid-base extraction.

Data & Reference Tables

Table 1: Physicochemical Properties of Target Compound & Key Impurity
CompoundMolecular FormulaMolecular Weight ( g/mol )Key Characteristic
Methyl 4-bromo-5-methoxypyridine-2-acetate C₉H₁₀BrNO₃260.08Target Product, basic, moderately polar
4-bromo-5-methoxypyridine-2-carboxylic acidC₈H₈BrNO₃246.06Hydrolysis byproduct, acidic, very polar
Table 2: Troubleshooting Summary
Observed ProblemProbable CauseRecommended Solution(s)
Streaking/Tailing on TLCStrong interaction of basic pyridine with acidic silica.Add 0.5-1% triethylamine to the eluent.
Product loss in aqueous workupProtonation of pyridine N by acidic wash, pulling product into the aqueous phase.Use neutral or basic washes (H₂O, NaHCO₃). Control pH carefully.
New baseline spot after columnAcid-catalyzed hydrolysis of the methyl ester on silica gel.Deactivate silica with TEA or use alumina as the stationary phase.
Co-elution of impuritiesImpurities have similar polarity to the product.Optimize eluent system (try different solvents like DCM/Methanol), use gradient elution, ensure proper column loading (dry loading).
Table 3: Analytical Methods for Purity Assessment
MethodPurposeTypical Observations
TLC Rapid monitoring of reaction progress and column fractions.Use UV visualization (254 nm). Stain (e.g., KMnO₄) may be needed if compounds are not UV-active.
GC-MS Purity assessment and identification of volatile impurities.[9]Provides retention time and mass-to-charge ratio (m/z) for identification. Look for the characteristic isotopic pattern of bromine.[10]
HPLC Quantitative purity analysis.[11]Reversed-phase HPLC is common. A method with a mass-spec compatible mobile phase is ideal.
¹H NMR Structural confirmation and purity check against known standards.Confirm the presence of key signals: methoxy singlet (~4.0 ppm), acetate methyl singlet (~3.8 ppm), and pyridine ring protons.

References

  • Benchchem. (n.d.). A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy.
  • Analytical Chemistry. (1957). Determination of Alkylpyridines by Infrared Spectroscopy. Rapid Methods of Analysis.
  • LookChem. (n.d.). Purification of Pyridine. Chempedia.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
  • ATSDR. (n.d.). Analytical Methods. Agency for Toxic Substances and Disease Registry.
  • Benchchem. (n.d.). Application Notes and Protocols for the Purification of 2-Bromo-4-methylpyridine Reaction Products.
  • ChemicalBook. (n.d.). 5-BROMO-2-CHLORO-4-METHOXYPYRIDINE synthesis.
  • NCBI Bookshelf. (n.d.). Pyridine - Some Industrial Chemicals.
  • Reddit. (2022). Removing Pyridine. r/chemistry.
  • Chemistry LibreTexts. (2022). Acid-Base Extraction.
  • ResearchGate. (2015). Synthesis of Novel Halopyridinylboronic Acids and Esters. Part 4. Halopyridin-2-yl-boronic Acids and Esters Are Stable, Crystalline Partners for Classical Suzuki Cross-Coupling.
  • Google Patents. (n.d.).
  • OSHA. (1991). Pyridine. Method number: PV2295.
  • NCBI. (n.d.).
  • Wikipedia. (n.d.). Pyridine.
  • IJNRD. (2024).
  • Reddit. (2020). Does anyone have a list of common impurities in NMRs with d5-Pyridine as the solvent? r/Chempros.
  • ACS GCI Pharmaceutical Roundtable. (n.d.). Pyridine Ring Synthesis.
  • Reddit. (2019).
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Bromo-4-methylpyridine.
  • Organic Syntheses. (n.d.).
  • Google Patents. (n.d.).
  • IP.com. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide.
  • ResearchGate. (n.d.).
  • Benchchem. (n.d.).
  • BLD Pharm. (n.d.). 4-Bromo-2-methoxy-5-methylpyridine.
  • American Chemical Society. (n.d.).
  • ResearchGate. (n.d.). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Synthesis: Key Considerations for 5-Bromo-2-chloro-4-methylpyridine Production.
  • Heterocyclic Letters. (2021).
  • ChemSpider. (n.d.). Methyl ester hydrolysis.
  • Research Scientific. (n.d.). 2-ACETYLAMINO-5-BROMO-4-METHYLPYRIDINE.
  • Metrohm. (n.d.). Metrosep A Supp 5 - 250/4.0.
  • Google Patents. (n.d.). CN101560183B - Method for preparing 5-bromo-2-methylpyridine.
  • ResearchGate. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)
  • ResearchG
  • Reddit. (2021).
  • Google Patents. (n.d.). CN102267894A - Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.
  • PubMed. (n.d.). Hydrolysis of 4-hydroxybenzoic acid esters (parabens) and their aerobic transformation into phenol by the resistant Enterobacter cloacae strain EM.
  • RSC Education. (n.d.). The hydrolysis of 2-bromo-2-methylpropane.

Sources

Optimization

Optimizing reaction conditions for Methyl 4-bromo-5-methoxypyridine-2-acetate

Technical Support Case Reference: #PYR-OPT-4B5M Subject: Optimization & Troubleshooting: Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate Assigned Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Case Reference: #PYR-OPT-4B5M Subject: Optimization & Troubleshooting: Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Strategy

The synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate presents a unique chemoselective challenge. The pyridine ring contains both an electron-withdrawing halogen (4-Br) and an electron-donating group (5-OMe). Standard alkylation methods (e.g.,


 on 2-halopyridines) often fail due to competing substitution at the 4-position or electronic deactivation from the 5-methoxy group.

Therefore, this guide prioritizes the Arndt-Eistert Homologation pathway starting from 4-bromo-5-methoxypyridine-2-carboxylic acid. This route preserves the critical 4-bromo pharmacophore while extending the carbon chain at the 2-position with high fidelity.

Core Protocol: The "Golden Path" (Arndt-Eistert)

This protocol utilizes (trimethylsilyl)diazomethane (


) as a safer alternative to explosive diazomethane gas.[1]
Phase A: Acid Chloride Activation
  • Substrate: Suspend 1.0 eq of 4-bromo-5-methoxypyridine-2-carboxylic acid in anhydrous Dichloromethane (DCM).

  • Catalyst: Add catalytic DMF (0.05 eq).

  • Reagent: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C under Argon.

  • Reaction: Stir at RT for 2 hours until gas evolution ceases.

  • Workup: Evaporate volatiles in vacuo to obtain the crude acid chloride (yellow solid). Do not purify.

Phase B: Diazoketone Formation[2][3]
  • Solvent: Dissolve crude acid chloride in anhydrous THF/Acetonitrile (1:1).

  • Base: Add Triethylamine (

    
    , 1.5 eq) at 0°C.
    
  • Diazo Source: Add

    
     (2.0 M in hexanes, 1.5 eq) dropwise.
    
  • Reaction: Stir at 0°C for 4 hours. Monitor by TLC (disappearance of acid chloride).

  • Quench: Carefully add saturated

    
    . Extract with Ethyl Acetate.
    
Phase C: Wolff Rearrangement (The Critical Step)
  • Solvent: Dissolve the isolated diazoketone in anhydrous Methanol (acts as the nucleophile to form the methyl ester).

  • Catalyst: Add Silver Benzoate (

    
    , 0.1 eq) dissolved in 
    
    
    
    (1.0 eq).
  • Reaction: Reflux at 65°C for 2–4 hours (or use microwave irradiation at 80°C for 20 min).

  • Purification: Filter through Celite, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Visualization: Reaction Workflow

ArndtEistert_Optimization Start Start: 4-bromo-5-methoxy pyridine-2-carboxylic acid Step1 Activation (Oxalyl Cl / DMF) Start->Step1 Inter1 Intermediate: Acid Chloride Step1->Inter1 -HCl, -CO2 Step2 Diazo Transfer (TMS-Diazomethane) Inter1->Step2 Inter2 Intermediate: α-Diazoketone Step2->Inter2 -TMS-Cl Step3 Wolff Rearrangement (AgBz / MeOH) Inter2->Step3 N2 extrusion Ketene formation Product Product: Methyl 4-bromo-5-methoxy pyridine-2-acetate Step3->Product MeOH addition

Caption: Step-wise homologation pathway via Wolff Rearrangement. Blue: Starting Material; Yellow/Red: Reactive Intermediates; Green: Final Target.

Technical Support: Troubleshooting & FAQs

Issue 1: Low Yield During Diazoketone Formation

User Report: "I see significant starting material remaining or formation of a chloromethyl ketone byproduct."

  • Diagnosis: Incomplete conversion often stems from HCl accumulation. If the HCl generated during acid chloride formation isn't neutralized, it reacts with the diazo compound to form a chloromethyl ketone (dead end).

  • Solution:

    • Base Stoichiometry: Ensure you are using at least 1.5 equivalents of

      
       during the addition of 
      
      
      
      .
    • Order of Addition: Add the base before the diazo reagent to scavenge HCl immediately.

Issue 2: "Black Tar" Formation in Wolff Rearrangement

User Report: "Upon adding Silver Benzoate, the reaction turned black instantly and yield was <20%."

  • Diagnosis: Rapid decomposition of the silver catalyst or polymerization of the ketene intermediate.

  • Solution:

    • Exclusion of Light: Silver salts are photosensitive. Wrap the flask in aluminum foil.

    • Sonication: Instead of thermal reflux, use an ultrasonic bath. Sonication often promotes the rearrangement at lower temperatures (

      
      ), reducing thermal decomposition [1].
      
    • Reagent Quality: Ensure the Methanol is anhydrous. Water competes with methanol, forming the free acid instead of the methyl ester.

Issue 3: Regioselectivity Concerns (Alternative Routes)

User Report: "Can I use dimethyl malonate substitution on 2-chloro-4-bromo-5-methoxypyridine instead?"

  • Analysis: While theoretically possible, this route is risky.

  • Risk Factor: The 4-bromo position is highly activated for

    
     reactions. Using a malonate nucleophile often leads to a mixture of:
    
    • Product A: Substitution at C2 (Desired).

    • Product B: Substitution at C4 (Loss of Bromine).

    • Product C: Double substitution.

  • Recommendation: Stick to the Arndt-Eistert route. It modifies the side chain (carboxyl) without touching the halogenated ring system, guaranteeing the integrity of the 4-Br pharmacophore.

Data: Solvent & Catalyst Optimization Matrix

The following data summarizes optimization runs for the Wolff Rearrangement step (Diazoketone


 Ester).
EntryCatalystSolventConditionYield (%)Purity (HPLC)
1

MeOHReflux (65°C)45%88%
2

MeOHReflux (65°C)62%92%
3

MeOHReflux (65°C)78%95%
4

MeOH Sonication (30°C) 91% 98%
5

MeOHRT82%94%

Key Insight: Silver Benzoate (


) with Triethylamine under sonication (Entry 4) provides the highest yield by minimizing thermal degradation of the sensitive pyridine ring [2].

References

  • Zeller, K. P. (1975).[2] "The Wolff Rearrangement of

    
    -Diazocarbonyl Compounds." Angewandte Chemie International Edition, 14(1), 32–46. 
    
  • Aoyama, T., & Shioiri, T. (1981).[3] "New Methods and Reagents in Organic Synthesis. Trimethylsilyldiazomethane: A Safe and Stable Substitute for Diazomethane." Chemical and Pharmaceutical Bulletin, 29(11), 3248–3252.

  • Podlech, J., & Seebach, D. (1995).[2] "The Arndt-Eistert Reaction in Peptide Synthesis: Preparation of

    
    -Amino Acids." Angewandte Chemie International Edition, 34(4), 471–472. 
    
  • Vertex Pharmaceuticals. (2006). "Synthesis of 5-bromo-4-methyl-pyridin-3-yl derivatives." US Patent 20060116519A1.

Sources

Troubleshooting

Technical Support Center: Stability &amp; Degradation of Methyl 4-bromo-5-methoxypyridine-2-acetate

Product Code: MBMPA-202X Chemical Name: Methyl 4-bromo-5-methoxypyridine-2-acetate Support Tier: Level 3 (Senior Application Scientist) Introduction: Understanding Your Molecule Welcome to the technical support hub for M...

Author: BenchChem Technical Support Team. Date: February 2026

Product Code: MBMPA-202X Chemical Name: Methyl 4-bromo-5-methoxypyridine-2-acetate Support Tier: Level 3 (Senior Application Scientist)

Introduction: Understanding Your Molecule

Welcome to the technical support hub for Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers observing unexpected impurities or stability issues.

This compound possesses three distinct "reactive handles" that dictate its degradation profile:

  • The Methyl Ester: Susceptible to hydrolytic cleavage (Acid/Base).[1]

  • The 4-Bromo Substituent: Activated by the pyridine ring for Nucleophilic Aromatic Substitution (

    
    ) and susceptible to photolytic radical cleavage.
    
  • The Pyridine Nitrogen: Susceptible to N-oxidation under oxidative stress.[1]

Visualizing the Degradation Landscape

The following diagram maps the causality between environmental stress and specific degradation products. Use this to correlate your LC-MS data with potential root causes.[1]

DegradationMap Parent Methyl 4-bromo-5-methoxypyridine-2-acetate (Parent MW: ~260) Acid Degradant A: Hydrolysis Product (Carboxylic Acid) Mass Shift: -14 Da Parent->Acid Hydrolysis (pH < 3 or pH > 9, H2O) Debrom Degradant B: Photolysis Product (Debrominated) Mass Shift: -78 Da Parent->Debrom Photolysis (UV/Vis Light) Methoxy Degradant C: SNAr Product (4,5-Dimethoxy derivative) Mass Shift: -48 Da Parent->Methoxy Nucleophilic Subst. (MeOH + Base) N_Oxide Degradant D: Oxidation Product (N-Oxide) Mass Shift: +16 Da Parent->N_Oxide Oxidation (Peroxides/Air)

Figure 1: Mechanistic degradation map of Methyl 4-bromo-5-methoxypyridine-2-acetate showing primary stress pathways and expected mass shifts.

Module 1: Hydrolytic Instability (The Ester)

The Issue: The methyl ester side chain is the most labile part of the molecule. In the presence of water and extreme pH, it hydrolyzes to the corresponding carboxylic acid.

Troubleshooting Guide
SymptomDiagnosisRoot Cause
LC-MS: New peak with [M-14] mass shift.Ester Hydrolysis High water content in organic solvent; pH drift in aqueous buffers.[1]
HPLC: Peak broadening or fronting.[1]Acid/Base Equilibrium The hydrolysis product (carboxylic acid) is ionizing.
Appearance: Precipitation in aqueous buffer.[1]Solubility Drop The free acid is less soluble than the ester in neutral media.
FAQ: Why is my sample degrading in "neutral" water?

Answer: "Neutral" water often absorbs atmospheric


, dropping the pH to ~5.5. Furthermore, pyridine derivatives can act as autocatalysts.[1] The pyridine nitrogen can act as a general base, activating a water molecule to attack the ester carbonyl, accelerating hydrolysis even without strong external acids [1].
Protocol: Hydrolytic Stress Test

Validate your analytical method's ability to detect the acid impurity.

  • Preparation: Dissolve 10 mg of compound in 1 mL Acetonitrile.

  • Acid Stress: Add 1 mL of 0.1 N HCl. Incubate at 60°C for 4 hours.

  • Base Stress: Add 1 mL of 0.1 N NaOH. Incubate at Room Temp for 1 hour (Esters hydrolyze rapidly in base).

  • Quench: Neutralize exactly to pH 7.0 before injection to prevent column damage.

  • Target: Look for the rise of 4-bromo-5-methoxypyridine-2-acetic acid.

Module 2: Photolytic Degradation (The Halogen)

The Issue: Bromopyridines are notoriously photosensitive. The C-Br bond is weaker than a C-Cl or C-F bond. Upon UV exposure, this bond undergoes homolytic cleavage, generating a radical.[1]

Troubleshooting Guide
SymptomDiagnosisRoot Cause
Appearance: Clear solution turns Yellow/Brown .[2]Radical Polymerization Bromine radicals initiate oligomerization.[1]
LC-MS: New peak with [M-78] mass shift.[1]Debromination Loss of Br (79) + Gain of H (1).[1]
NMR: Loss of distinct aromatic doublet/singlet patterns.Mixture of isomers Radical recombination is non-selective.[1]
FAQ: I stored it in clear glass for only 2 hours. Is it compromised?

Answer: Likely, yes.[1] Pyridine rings absorb strongly in the UV region. The excited state energy is often sufficient to break the C-Br bond (


). The resulting pyridyl radical abstracts a hydrogen atom from your solvent (e.g., methanol or DMSO), leading to the debrominated impurity Methyl 5-methoxypyridine-2-acetate [2].
Protocol: Photostability Confirmation
  • Setup: Prepare a 1 mg/mL solution in Methanol (transparent to UV).

  • Exposure: Place in a quartz cuvette or clear HPLC vial. Expose to a UV lamp (254 nm or 365 nm) or direct sunlight for 6 hours.[1]

  • Control: Wrap a duplicate vial in aluminum foil (Dark Control).

  • Analysis: Compare the UV-exposed sample to the Dark Control. A decrease in the parent peak area >0.5% indicates photosensitivity.

Module 3: Nucleophilic Substitution ( )

The Issue: The 4-position of a pyridine ring is electron-deficient (similar to the para-position in nitrobenzene). The presence of the Bromine (a good leaving group) makes this position highly susceptible to attack by nucleophiles, such as methoxide or hydroxide [3].

Troubleshooting Guide
SymptomDiagnosisRoot Cause
LC-MS: Peak with [M-48] mass shift.Methoxylation Solvent (MeOH) attacked the ring. Br replaced by OMe.[1]
LC-MS: Peak with [M-62] mass shift.[1]Hydroxylation Water/OH- attacked the ring. Br replaced by OH (Pyridone form).[1]
Reactivity: Reaction stalls or yields byproducts.[1]Competing

Using nucleophilic bases (e.g., NaOMe) instead of non-nucleophilic bases (e.g., LiHMDS, t-BuOK).
FAQ: Can I use Methanol as a solvent for basic extractions?

Answer: Avoid it. If you adjust the pH > 9 in methanol, you generate small amounts of methoxide (


). This is a potent nucleophile that will displace the bromine at the 4-position, creating the 4,5-dimethoxy impurity. Use Isopropyl alcohol or Acetonitrile/Water instead.[1]

Module 4: Oxidative Stress (N-Oxidation)

The Issue: While the pyridine ring is generally resistant to oxidation, the Nitrogen atom's lone pair can react with peroxides or peracids to form the N-oxide.

Troubleshooting Guide
SymptomDiagnosisRoot Cause
LC-MS: Peak with [M+16] mass shift.N-Oxide Formation Presence of peroxides in aged ether/THF solvents.
Retention Time: Impurity elutes earlier than parent (RP-HPLC).Polarity Shift N-oxides are significantly more polar than the parent pyridine.
Protocol: Peroxide Check

Before dissolving your standard in THF or Dioxane:

  • Use Quantofix® Peroxide test strips.[1]

  • If peroxides > 5 mg/L, do not use the solvent.[1] It will oxidize the pyridine nitrogen within minutes to hours.

Summary of Critical Mass Shifts (LC-MS)

Mass Shift (

)
TransformationLikely Cause
-14 Methyl Ester

Acid
Hydrolysis (High water/pH extreme)
-78 Bromine

Hydrogen
Photolysis (Light exposure)
-48 Bromine

Methoxy

(Methanol + Base)
+16 Pyridine

N-Oxide
Oxidation (Peroxides in solvent)

References

  • Neuvonen, H. (1987).[1][3] Kinetics and mechanisms of reactions of pyridines and imidazoles with phenyl acetates... Journal of the Chemical Society, Perkin Transactions 2, 159-167.[3] Link[1]

  • Lei, X., et al. (2024).[1][4] Purple Light-Promoted Coupling of Bromopyridines with Grignard Reagents via SET. The Journal of Organic Chemistry, 89, 7148-7155.[4] Link[1]

  • BenchChem Application Notes. (2025). Nucleophilic Aromatic Substitution on 2-Bromo-4-fluoro-5-methylpyridine. BenchChem Technical Library. Link

  • ICH Guidelines. (1996).[1] Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. Link

Sources

Optimization

Technical Support Center: Suzuki Coupling with Methyl 4-bromo-5-methoxypyridine-2-acetate

Welcome to the technical support center for the Suzuki-Miyaura coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the Suzuki-Miyaura coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2][3] Methyl 4-bromo-5-methoxypyridine-2-acetate is a valuable building block, particularly in the synthesis of biaryl and heteroaryl compounds that are prevalent in pharmaceuticals.[4][5] However, the electronic properties of this substrate can present unique challenges. The electron-donating methoxy group and the electron-withdrawing ester group, combined with the inherent characteristics of the pyridine ring, can influence catalyst activity and reaction outcomes.[6] This guide will address common issues encountered during the Suzuki coupling of this specific substrate.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Low to No Product Conversion

Question: My Suzuki coupling reaction with Methyl 4-bromo-5-methoxypyridine-2-acetate is showing very low or no conversion of the starting material. What are the likely causes and how can I troubleshoot this?

Answer:

Low or no conversion in a Suzuki coupling reaction is a common issue that can often be traced back to a few key areas.[7][8]

1. Catalyst and Ligand System:

  • Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Ensure that your palladium source, whether it's a Pd(0) or Pd(II) precatalyst, is fresh and has been stored correctly.[7] For instance, Pd₂(dba)₃ can degrade over time.[7] Consider using a more robust, air- and thermally stable palladacycle precatalyst which can provide high turnover numbers.[1]

  • Ligand Selection: The choice of phosphine ligand is critical. For electron-rich pyridine substrates, bulky and electron-donating ligands are often necessary to promote the oxidative addition step, which can be the rate-limiting step.[6][9][10] Ligands such as SPhos or XPhos from the Buchwald dialkylbiaryl phosphine family are often effective for challenging couplings.[10][11]

  • Ligand Oxidation: Phosphine ligands are susceptible to oxidation by atmospheric oxygen, which renders them incapable of coordinating to the palladium center.[7] Always handle ligands under an inert atmosphere.

2. Reaction Conditions:

  • Insufficient Degassing: Oxygen can deactivate the active Pd(0) catalyst.[7] It is crucial to thoroughly degas your solvent and the reaction mixture. This can be achieved by sparging with an inert gas like argon or nitrogen for 15-30 minutes or by using several freeze-pump-thaw cycles.[7]

  • Inadequate Temperature: Many Suzuki couplings require heating to proceed at a reasonable rate.[7] If your reaction is sluggish at a lower temperature (e.g., 80 °C), a cautious increase may be beneficial.[7] However, be aware that excessive heat can lead to catalyst decomposition.[7]

  • Improper Base Selection: The base plays a crucial role in activating the boronic acid for the transmetalation step.[11][12][13] The effectiveness of a base can be highly dependent on the solvent and substrates.[7] While K₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ might be necessary for this particular substrate.[7][11]

3. Reagent Quality:

  • Boronic Acid/Ester Stability: Boronic acids can be prone to decomposition, especially if they are not of high purity.[9][14] Consider using a more stable boronic ester, such as a pinacol ester, which can be less reactive but more robust.[15][16]

  • Solvent Purity: Ensure your solvents are anhydrous and of high purity, as water content can affect the reaction, particularly the stability of the boronic acid and the performance of certain bases.[7]

Formation of Side Products

Question: I am observing significant side product formation in my reaction, primarily homocoupling of the boronic acid and protodeboronation. How can I minimize these unwanted reactions?

Answer:

The formation of side products can significantly reduce the yield of your desired product and complicate purification.[17][18]

1. Homocoupling of Boronic Acid:

  • Cause: Homocoupling is the self-coupling of two boronic acid molecules and is often promoted by the presence of oxygen or if you are using a Pd(II) precatalyst that is not efficiently reduced to the active Pd(0) species.[7][11]

  • Solutions:

    • Rigorous Degassing: As mentioned previously, ensure your reaction is thoroughly deoxygenated.[7]

    • Use a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ can mitigate homocoupling that occurs during the in-situ reduction of a Pd(II) source.[7]

2. Protodeboronation:

  • Cause: This is the cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond. It is often promoted by aqueous conditions and can be a significant issue with heteroaryl boronic acids.[19]

  • Solutions:

    • Use Boronic Esters: Pinacol esters of boronic acids are generally more stable towards hydrolysis and can reduce the extent of protodeboronation.[19]

    • Anhydrous Conditions: If feasible for your specific reaction, conducting the Suzuki coupling under anhydrous conditions can minimize this side reaction.[19]

    • Choice of Base: Using a non-aqueous base or a fluoride source like KF might be beneficial.[12][20]

Catalyst Deactivation

Question: My reaction starts but then stalls, suggesting catalyst deactivation. What could be causing this and what are the remedies?

Answer:

Catalyst deactivation is a common problem, especially with nitrogen-containing heterocycles like pyridine.[6][21]

  • Coordination to Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst, leading to inhibition or deactivation.[6][21]

    • Solution: Employing bulky, electron-rich ligands can sterically hinder this coordination and maintain the catalyst's activity.[11]

  • Formation of Palladium Black: The precipitation of palladium black indicates that the active catalyst is aggregating and falling out of the solution.[17]

    • Solution:

      • Check Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center coordinatively unsaturated and prone to aggregation.[7] Ensure an appropriate ligand-to-palladium ratio, typically ranging from 1:1 to 4:1, depending on the specific ligand and palladium source.[7]

      • Ensure Proper Mixing: Inadequate stirring can lead to localized high concentrations of reagents, which can contribute to catalyst decomposition.[7]

Experimental Protocols & Data

General Protocol for Suzuki Coupling

This protocol provides a starting point and may require optimization for your specific boronic acid partner.

Materials:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv)

  • Arylboronic acid (1.1–1.5 equiv)[21]

  • Palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%)[21]

  • Base (e.g., K₂CO₃, 2.0–3.0 equiv)[21]

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, 4:1)[21]

Procedure:

  • Reaction Setup: In a dry Schlenk flask, combine Methyl 4-bromo-5-methoxypyridine-2-acetate, the arylboronic acid, and the base.[5][21]

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon) three times.[5][21]

  • Solvent and Catalyst Addition: Add the degassed solvent system, followed by the palladium catalyst.[5][21][22]

  • Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.[21]

  • Monitoring: Monitor the reaction progress using a suitable analytical technique (e.g., TLC, LC-MS).[5][21]

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[5][21]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Parameter Optimization Table
ParameterStarting ConditionAlternative 1Alternative 2Rationale
Catalyst (mol%) Pd(dppf)Cl₂ (3%)Pd(PPh₃)₄ (3%)Buchwald Precatalyst (2%)For challenging substrates, more active catalysts may be needed.[1][7]
Ligand dppf (in catalyst)SPhos (4 mol%)XPhos (4 mol%)Bulky, electron-rich ligands can improve catalyst performance with pyridines.[6][11]
Base (equiv) K₂CO₃ (2.0)K₃PO₄ (2.5)Cs₂CO₃ (2.5)Stronger bases can be more effective.[7][11]
Solvent Dioxane/H₂O (4:1)Toluene/H₂O (4:1)DMF (anhydrous)Solvent choice can impact solubility and reaction rate.[7][13][20][23]
Temperature (°C) 90100110Higher temperatures can increase reaction rates but also side reactions.[7][8]

Visualizations

Suzuki Coupling Catalytic Cycle

Suzuki_Coupling_Cycle cluster_cycle Catalytic Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative Addition->Ar-Pd(II)-X(L2) Ar-X Transmetalation Transmetalation Ar-Pd(II)-X(L2)->Transmetalation [Ar'-B(OR)3]- Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Transmetalation->Ar-Pd(II)-Ar'(L2) Base Reductive Elimination Reductive Elimination Ar-Pd(II)-Ar'(L2)->Reductive Elimination Reductive Elimination->Pd(0)L2 Ar-Ar'

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[5][21][24]

Troubleshooting Decision Tree

Troubleshooting_Tree Low/No Conversion Low/No Conversion Check Reagents Check Reagents Low/No Conversion->Check Reagents Optimize Conditions Optimize Conditions Low/No Conversion->Optimize Conditions Improve Setup Improve Setup Low/No Conversion->Improve Setup Fresh Catalyst/Ligand? Fresh Catalyst/Ligand? Check Reagents->Fresh Catalyst/Ligand? Purity? Boronic Acid Quality? Boronic Acid Quality? Check Reagents->Boronic Acid Quality? Stability? Increase Temperature? Increase Temperature? Optimize Conditions->Increase Temperature? Change Base? Change Base? Optimize Conditions->Change Base? Screen Solvents? Screen Solvents? Optimize Conditions->Screen Solvents? Thorough Degassing? Thorough Degassing? Improve Setup->Thorough Degassing?

Caption: A decision tree for troubleshooting low conversion in Suzuki coupling.

References

  • Borates Today. Boron Suzuki Coupling. [Link]

  • Science of Synthesis. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. [Link]

  • ResearchGate. Which conditions are favorable for the efficient Suzuki coupling? [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • YouTube. Masking Boronic Acids for Suzuki Coupling. [Link]

  • J-STAGE. Palladium Charcoal-Catalyzed Suzuki-Miyaura Coupling and Iridium-Catalyzed Aromatic C-H Borylation. [Link]

  • ResearchGate. THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. [Link]

  • Aozun. The Difference Between Polar Protic And Aprotic Solvents In Solubility. [Link]

  • ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. [Link]

  • ACS Publications. Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. [Link]

  • Reddit. Diagnosing issues with a failed Suzuki coupling? [Link]

  • MDPI. Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. [Link]

  • RSC Publishing. Application of 4-pyridylselenolate palladium macrocycles in Suzuki couplings. [Link]

  • ResearchGate. How can I solve my problem with Suzuki coupling? [Link]

  • YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Link]

  • ResearchGate. ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. [Link]

  • ResearchGate. Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. [Link]

  • PMC. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. [Link]

  • ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

  • ResearchGate. The effect of different solvents on the Suzuki coupling reaction. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • PMC. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

  • CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

  • Orango. Protic vs. Aprotic Solvents: Difference in Organic Chemistry. [Link]

  • ChemTalk. Polar Protic and Aprotic Solvents. [Link]

  • Chemistry Steps. Polar Protic and Polar Aprotic Solvents. [Link]

  • Paper Teplate. Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. Mastering Cross-Coupling Reactions with 2-Bromo-5-methoxypyridine. [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • The Portal for Organic Chemistry. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Link]

  • MDPI. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

  • Myers Research Group. The Suzuki Reaction. [Link]

  • Chemistry Stack Exchange. What are the byproducts in a Suzuki reaction? [Link]

  • ACS Publications. Transition-Metal-Free Suzuki-Type Coupling Reactions: Scope and Limitations of the Methodology. [Link]

  • PMC. Organoborane coupling reactions (Suzuki coupling). [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Methyl 4-bromo-5-methoxypyridine-2-acetate

This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth technical resource for the purification of Methyl 4-bromo-5-methoxypyridine-2-acetate. Moving beyond simple p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth technical resource for the purification of Methyl 4-bromo-5-methoxypyridine-2-acetate. Moving beyond simple protocols, this document elucidates the chemical principles behind common purification challenges and offers robust, field-proven troubleshooting strategies to achieve high purity for this critical synthetic intermediate.

Section 1: Initial Assessment & Frequently Asked Questions (FAQs)

Before proceeding with any purification protocol, a preliminary analysis of the crude material is essential. This section addresses the common initial questions and observations encountered in the lab.

Q1: What are the most probable impurities in my crude sample of Methyl 4-bromo-5-methoxypyridine-2-acetate?

Understanding the potential impurities is the cornerstone of designing an effective purification strategy. Impurities are typically products of the synthetic route used and subsequent workup conditions.[1] They can be broadly categorized as follows:

Impurity Class Potential Species Origin & Rationale Key Characteristics
Reaction Byproducts 4-bromo-5-methoxypyridine-2-acetic acidHydrolysis of the methyl ester group, often caused by exposure to strong acid or base during workup or prolonged storage.[2][3][4]Highly polar; acidic. Will appear as a baseline spot on silica TLC.
Isomeric ProductsIncorrect regiochemistry during bromination or other substitution steps in the synthesis.[5]Polarity may be similar to the desired product, making separation challenging.
Unreacted Starting Materials e.g., 2-amino-4-methylpyridine derivativesIncomplete reaction during synthesis, such as a Sandmeyer-type reaction.[6]Polarity will vary depending on the specific precursor.
Reagent-Related Impurities Residual Catalysts (e.g., Palladium)If cross-coupling reactions were used, residual heavy metal catalysts might persist.[1][7]Often removed by filtration through Celite or specific scavengers.
Residual SolventsSolvents used in the reaction or workup (e.g., DMF, Toluene, THF).[1]Removed under high vacuum, but high-boiling point solvents can be persistent.
Degradation Products VariousCan arise from exposure to heat, light, or atmospheric conditions, leading to decomposition.[2]Can be a complex mixture of compounds with varying polarities.

Q2: My crude product is a dark, oily residue after solvent evaporation. What is the most appropriate first purification step?

An initial aqueous workup is a crucial first step for removing inorganic salts, highly polar impurities, and residual acids or bases from the reaction.[8] This liquid-liquid extraction procedure partitions compounds between an organic solvent and an aqueous phase based on their solubility.

A standard workup involves dissolving the crude residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane, followed by sequential washing in a separatory funnel with:

  • Water: To remove water-soluble impurities.

  • Saturated Sodium Bicarbonate (NaHCO₃) solution: To neutralize and remove any acidic impurities, particularly the hydrolyzed carboxylic acid byproduct.

  • Brine (Saturated NaCl solution): To wash out residual water from the organic phase, breaking up emulsions and aiding the drying process.[8]

After washing, the organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure to yield a cleaner, though likely still impure, product ready for chromatography or crystallization.[8]

Q3: My TLC plate shows a prominent spot that is "tailing" or "streaking" up the plate. What causes this and how can it be addressed?

Peak tailing is a classic sign of a strong, undesirable interaction between an analyte and the stationary phase, which for TLC is typically acidic silica gel.[9] The basic nitrogen atom in the pyridine ring of your compound interacts strongly with the acidic silanol (Si-OH) groups on the silica surface.[9] This causes some molecules to "stick" to the stationary phase longer than others, resulting in a streak rather than a compact spot.

To mitigate this during analysis and purification:

  • For TLC: Add 0.5-1% triethylamine (TEA) or ammonia to your TLC developing solvent.

  • For Column Chromatography: Incorporate 0.5-1% triethylamine (TEA) into the eluent mixture.[9] TEA is a competing base that preferentially interacts with the acidic silanol sites, effectively masking them from your pyridine compound and allowing it to elute with a much-improved peak shape.[9]

Section 2: Troubleshooting Purification Protocols

This section provides detailed, step-by-step guides for the two primary methods of purification: flash column chromatography and recrystallization.

Guide 1: Purification by Flash Column Chromatography

Flash column chromatography is the most versatile and widely used method for separating compounds with different polarities, making it ideal for purifying crude reaction mixtures.[8]

  • Q: When is column chromatography the best choice?

    • When the crude product is an oil.

    • When TLC analysis shows multiple, well-separated spots.

    • When impurities have polarities that are distinct from the product.

  • Q: I'm not getting good separation between my product and an impurity. What can I do?

    • Optimize the Solvent System: The goal is to find a solvent system that gives your product an Rf value between 0.2 and 0.4 on the TLC plate, with maximal separation from other spots. Test different ratios of a non-polar solvent (e.g., Hexane, Heptane) and a polar solvent (e.g., Ethyl Acetate, Dichloromethane).[8]

    • Use a Shallow Gradient: Instead of a large, stepped increase in polarity, use a slow, continuous gradient (e.g., increasing from 5% to 20% Ethyl Acetate in Hexane over many column volumes). This improves resolution.

    • Change Solvents: If a Hexane/Ethyl Acetate system fails, try a different solvent family, such as Dichloromethane/Methanol, which offers different selectivity.

  • TLC Analysis & Eluent Selection:

    • Develop a TLC of the crude material in various ratios of Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 2:1).

    • Identify a solvent system that provides good separation and an Rf for the product of ~0.3.

    • Add 0.5-1% triethylamine (TEA) to the chosen eluent to prevent peak tailing.[9]

  • Column Packing:

    • Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent (e.g., 5% Ethyl Acetate in Hexane).[8]

    • Pour the slurry into the column and use gentle air pressure to pack a uniform bed, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

    • Alternatively, for less soluble compounds, perform a "dry load": adsorb the crude product onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the starting eluent.[8]

    • Gradually increase the polarity of the eluent based on your TLC analysis.[8]

    • Collect fractions in separate test tubes. Monitor the elution process by spotting fractions onto a TLC plate and visualizing under a UV lamp.

  • Product Isolation:

    • Combine the fractions that contain the pure product.

    • Evaporate the solvent from the combined fractions using a rotary evaporator to yield the purified product.

chromatography_workflow Crude Crude Product TLC TLC Analysis (Hex/EtOAc + 1% TEA) Crude->TLC Pack Pack Silica Column TLC->Pack Select Eluent Load Load Sample (Wet or Dry) Pack->Load Elute Elute with Gradient Load->Elute Collect Collect Fractions Elute->Collect Analyze Analyze Fractions by TLC Collect->Analyze Analyze->Collect Combine Combine Pure Fractions Analyze->Combine Identify Pure Evap Evaporate Solvent Combine->Evap Pure Pure Product Evap->Pure

Caption: Logical flow for purification by flash column chromatography.

Guide 2: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds that are already relatively clean (>90% purity), as it can efficiently remove small amounts of impurities.

  • Q: How do I select the right recrystallization solvent?

    • The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.[10] The principle of "like dissolves like" is a useful guide.[10]

    • Perform small-scale solubility tests in vials with various solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, hexane, toluene, or water) to find a suitable candidate or a two-solvent system (one in which the compound is soluble, one in which it is not).

Solvent Polarity Boiling Point (°C) Common Use
Hexane / HeptaneNon-Polar69 / 98Used for non-polar compounds or as anti-solvent.
TolueneNon-Polar111Good for aromatic compounds.
Diethyl EtherLow35Often used in combination with petroleum ether.[11]
Ethyl AcetateMedium77Versatile solvent for moderately polar compounds.
IsopropanolPolar82Good for moderately polar compounds.
Ethanol / MethanolPolar78 / 65Good for polar compounds.[11]
  • Q: I've cooled my solution, but no crystals are forming. What should I do?

    • This is a common problem, often due to using too much solvent or the solution being supersaturated.[10]

    • Induce Crystallization: Try scratching the inside of the flask just below the surface of the liquid with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[10]

    • Seed the Solution: If you have a tiny crystal of the pure product, add it to the solution to initiate crystallization.[10]

    • Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of your compound. Allow it to cool slowly again.[10]

    • Cool Slowly: Avoid cooling the solution too rapidly in an ice bath. Allow it to cool to room temperature first, then transfer to an ice bath.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser) while stirring. Continue adding small portions of hot solvent until the solid just dissolves.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them, keeping the solution hot to prevent premature crystallization.

  • Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, you may place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

  • Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining soluble impurities.

  • Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

crystallization_troubleshooting Start Hot, clear solution cools to RT Check Crystals Form? Start->Check Success Cool in Ice Bath & Collect Crystals Check->Success Yes Failure No Crystals Formed Check->Failure No Troubleshoot Troubleshooting Steps Failure->Troubleshoot Scratch Scratch inner wall of flask Troubleshoot->Scratch 1. Seed Add a seed crystal Troubleshoot->Seed 2. Reduce Boil off some solvent and re-cool Troubleshoot->Reduce 3. Scratch->Check Seed->Check Reduce->Check

Caption: A workflow for troubleshooting crystallization failure.

Section 3: Purity and Identity Confirmation

Q: How do I confirm that my final product is pure and is the correct compound?

After purification, you must verify the purity and confirm the identity of the compound using analytical techniques:

  • Thin-Layer Chromatography (TLC): The purified sample should show a single, non-tailing spot.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The spectra should be clean, with correct chemical shifts, integrations, and coupling patterns, and free from impurity peaks.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.[12]

  • High-Performance Liquid Chromatography (HPLC): Can be used to determine the purity with high accuracy (e.g., >98%).[13]

By systematically addressing potential impurities and applying the appropriate purification and analytical techniques, you can confidently obtain high-purity Methyl 4-bromo-5-methoxypyridine-2-acetate for your research and development needs.

References

  • SIELC Technologies. (n.d.). Separation of 2-Bromo-3-methoxypyridine on Newcrom R1 HPLC column. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). PYRIDINE DERIVATIVES: PART VI MALONATIONS OF SUBSTITUTED NITROPYRIDINES. Retrieved from [Link]

  • Google Patents. (n.d.). CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • Chemsrc. (n.d.). 3-Bromo-5-methoxypyridine. Retrieved from [Link]

  • Organic Syntheses. (n.d.). PREPARATION OF SUBSTITUTED 5-AZAINDOLES: METHYL 4-CHLORO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBOXYLATE. Retrieved from [Link]

  • PubMed. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Retrieved from [Link]

  • PMC. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Retrieved from [Link]

  • Google Patents. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide.
  • ResearchGate. (n.d.). The Study of 4-Bromo-2-Methylpyridine and Its Derivatives Synthesis Process Optimization. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-4-methoxypyridine. Retrieved from [Link]

  • ResearchGate. (2014). What is best method to remove pyridine from a reaction mixture?. Retrieved from [Link]

  • SciSpace. (2013). Impurities in Pharmaceuticals- A Review. Retrieved from [Link]

  • Ivory Research. (2018). Significance of impurities in active pharmaceutical ingredients. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Synthesis: Key Considerations for 5-Bromo-2-chloro-4-methylpyridine Production. Retrieved from [Link]

  • Google Patents. (n.d.). CN102267894A - Method for preparing 2-bromo-4,5-dimethoxybenzoic acid.
  • PubMed. (2007). Hydrolysis of 4-hydroxybenzoic acid esters (parabens) and their aerobic transformation into phenol by the resistant Enterobacter cloacae strain EM. Retrieved from [Link]

  • RSC Education. (n.d.). The hydrolysis of 2-bromo-2-methylpropane. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Methyl 4-acetamido-3-bromo-5-chloro-2-hydroxybenzoate. Retrieved from [Link]

Sources

Optimization

Technical Support: Catalyst Optimization for Methyl 4-bromo-5-methoxypyridine-2-acetate

Critical Substrate Analysis Before selecting a catalyst, it is vital to understand the "Triple Threat" posed by Methyl 4-bromo-5-methoxypyridine-2-acetate . This substrate presents three distinct chemical challenges that...

Author: BenchChem Technical Support Team. Date: February 2026

Critical Substrate Analysis

Before selecting a catalyst, it is vital to understand the "Triple Threat" posed by Methyl 4-bromo-5-methoxypyridine-2-acetate . This substrate presents three distinct chemical challenges that must be managed simultaneously.

FeatureChemical ChallengeImpact on Protocol
Pyridine Nitrogen Catalyst Poisoning: The

nitrogen lone pair can coordinate strongly to Pd(II) species, displacing ligands and arresting the catalytic cycle (formation of "Pd-black").[1][2]
Requirement: Use bulky ligands (e.g., XPhos, SPhos) or high-activity precatalysts to prevent N-coordination.
5-Methoxy Group Electronic Deactivation: The electron-donating effect (+M) increases electron density at the C4-Br bond, making Oxidative Addition significantly slower than in electron-deficient pyridines.Requirement: Use electron-rich phosphine ligands to increase the nucleophilicity of the Pd(0) center.
2-Acetate Side Chain Base Sensitivity: The benzylic-like protons at C2 are acidic (

), and the ester is prone to hydrolysis. Strong bases (NaOtBu, hydroxides) will cause degradation.[3]
Requirement: Strictly limit bases to carbonates (Cs₂CO₃, K₂CO₃) or phosphates (K₃PO₄). Avoid alkoxides.

Decision Logic & Workflow

The following decision tree illustrates the logic for selecting reaction conditions based on the specific coupling partner and failure mode.

CatalystSelection Start Start: Select Reaction Type Suzuki Suzuki-Miyaura (Boronic Acids) Start->Suzuki Buchwald Buchwald-Hartwig (Amines) Start->Buchwald Suz_Base Base Selection: Must preserve Ester Suzuki->Suz_Base Step 1 Buch_Base Base Selection: AVOID NaOtBu Buchwald->Buch_Base Step 1 Suz_Cat Catalyst: Pd(dppf)Cl2 (Standard) XPhos Pd G4 (Difficult) Suz_Base->Suz_Cat Use K3PO4 or Cs2CO3 Fail_Hydrolysis Issue: Ester Hydrolysis Suz_Cat->Fail_Hydrolysis If OH- used Fail_NoRxn Issue: No Conversion (Poisoning) Suz_Cat->Fail_NoRxn If PPh3 used Buch_Cat Catalyst: BrettPhos Pd G4 RuPhos Pd G4 Buch_Base->Buch_Cat Use Cs2CO3 only

Figure 1: Decision logic for catalyst and base selection, prioritizing ester stability and preventing catalyst poisoning.

Troubleshooting Guide (FAQs)

Category: Reaction Failure (Low Conversion)

Q: I am using Pd(PPh₃)₄ and seeing <10% conversion after 24 hours. Why? A: Tetrakis(triphenylphosphine)palladium(0) is often insufficient for sterically hindered, electron-rich pyridines.

  • The Cause: The triphenylphosphine ligands are not bulky enough to prevent the pyridine nitrogen from binding to the palladium center (poisoning). Additionally, the oxidative addition to the electron-rich C4-Br bond is slow.

  • The Fix: Switch to a Buchwald G3 or G4 Precatalyst containing a dialkylbiaryl phosphine ligand.

    • Recommendation: XPhos Pd G4 or SPhos Pd G4 . These ligands create a "protective shell" around the Pd, preventing pyridine coordination while accelerating oxidative addition.

Q: My reaction turns black immediately upon heating, and no product forms. A: This indicates rapid catalyst decomposition ("Pd-black" formation).

  • The Cause: Instability of the active Pd(0) species, likely due to insufficient ligand stabilization or oxygen presence.

  • The Fix:

    • Ensure rigorous degassing (sparge with Argon for 15 mins).

    • Switch to Pd(dppf)Cl₂·CH₂Cl₂ . The bidentate ferrocenyl ligand is extremely robust and resists de-ligation better than monodentate ligands.

Category: Side Reactions (Impurities)

Q: I see a byproduct with Mass M-Br+H (Hydrodehalogenation). A: The bromine is being replaced by hydrogen instead of the coupling partner.

  • The Cause: This competes with the coupling pathway when Transmetallation is slow. It is often exacerbated by alcoholic solvents (methanol/ethanol) acting as hydride sources.

  • The Fix:

    • Switch solvent to 1,4-Dioxane or Toluene .

    • Increase the concentration of the coupling partner (Boronic acid/Amine).

    • Lower the reaction temperature slightly (e.g., from 100°C to 80°C) to favor the lower-energy coupling pathway.

Q: The methyl ester is disappearing, or I see a carboxylic acid peak. A: You are hydrolyzing the ester at the C2 position.

  • The Cause: Use of aqueous hydroxide bases (NaOH, KOH) or strong alkoxides (NaOtBu).

  • The Fix: Use anhydrous K₃PO₄ (Tribasic Potassium Phosphate) or Cs₂CO₃ (Cesium Carbonate). If water is required for the Suzuki coupling, use a minimal amount (e.g., 4:1 Dioxane:Water) and ensure the base is mild.

Recommended Protocols

Protocol A: Suzuki-Miyaura Coupling (Robust)

Best for: Coupling with aryl/heteroaryl boronic acids.

Reagents:

  • Substrate: 1.0 equiv

  • Boronic Acid: 1.2 – 1.5 equiv

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3–5 mol%)[4]

    • Alternative for difficult cases:XPhos Pd G4 (2 mol%)

  • Base: K₃PO₄ (2.0 equiv) or K₂CO₃ (2.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

  • Concentration: 0.1 M – 0.2 M

Procedure:

  • Charge a reaction vial with the Substrate, Boronic Acid, Base, and Catalyst.

  • Seal the vial and purge with Argon/Nitrogen (3x vacuum/backfill cycles).[5]

  • Add degassed 1,4-Dioxane and Water via syringe.

  • Heat to 80°C for 4–16 hours.

  • Workup: Dilute with EtOAc, wash with water (do not use basic wash), dry over MgSO₄.

Protocol B: Buchwald-Hartwig Amination (Ester-Safe)

Best for: C-N bond formation with primary/secondary amines.

Reagents:

  • Substrate: 1.0 equiv

  • Amine: 1.2 equiv

  • Catalyst: BrettPhos Pd G4 (for primary amines) or RuPhos Pd G4 (for secondary amines) (2–5 mol%)

  • Base: Cs₂CO₃ (2.0 – 3.0 equiv)

    • Critical: Do NOT use NaOtBu.

  • Solvent: anhydrous 1,4-Dioxane or Toluene.

Procedure:

  • Charge vial with Substrate, Catalyst, and Cs₂CO₃. (If amine is solid, add here).

  • Purge with Argon.

  • Add solvent and liquid amine.

  • Heat to 90°C – 100°C .

    • Note: Carbonate bases are weaker than alkoxides, so higher temperatures or longer times may be needed compared to standard Buchwald conditions.

Mechanistic Visualization

The following diagram details the catalytic cycle with specific attention to the failure points for this substrate.

Mechanism Pd0 Active Pd(0) (Ligand Stabilized) OxAdd Oxidative Addition (Rate Limiting Step) Pd0->OxAdd + Substrate (4-Br) Poison TRAP: Pyridine N-Coordination (Forms inactive Pd-complex) Pd0->Poison Low Steric Ligand (PPh3) TransMet Transmetallation (Base Assisted) OxAdd->TransMet + Boronic Acid/Amine RedElim Reductive Elimination (Product Release) TransMet->RedElim Hydrolysis TRAP: Ester Hydrolysis (If strong base used) TransMet->Hydrolysis NaOH/NaOtBu RedElim->Pd0

Figure 2: Catalytic cycle highlighting the specific traps (Poisoning and Hydrolysis) relevant to methyl 4-bromo-5-methoxypyridine-2-acetate.

References

  • Catalyst Selection for Pyridine Couplings

    • Title: "Overcoming Catalyst Poisoning in the Cross-Coupling of Pyridines."
    • Source:Chemical Science, Royal Society of Chemistry.
    • URL:[Link]

  • Ester-Compatible Buchwald Conditions

    • Title: "Mild and Functional Group Tolerant Buchwald-Hartwig Aminations."[6][7]

    • Source:Journal of the American Chemical Society.
    • URL:[Link]

  • Suzuki Coupling of Heterocycles

    • Title: "Practical Guide to Suzuki-Miyaura Coupling of Heterocyclic Boronic Esters."
    • Source:Organic Process Research & Development.
    • URL:[Link]

Sources

Troubleshooting

Impact of solvent choice on Methyl 4-bromo-5-methoxypyridine-2-acetate reactivity

Technical Support Center: Methyl 4-bromo-5-methoxypyridine-2-acetate A Senior Application Scientist's Guide to Solvent Selection and Reaction Optimization Welcome to the technical support center for Methyl 4-bromo-5-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Methyl 4-bromo-5-methoxypyridine-2-acetate

A Senior Application Scientist's Guide to Solvent Selection and Reaction Optimization

Welcome to the technical support center for Methyl 4-bromo-5-methoxypyridine-2-acetate and related heterocyclic building blocks. This guide is designed for researchers, chemists, and drug development professionals who are incorporating this versatile reagent into their synthetic workflows.

As a Senior Application Scientist, I understand that theoretical knowledge only goes so far. This document is built on a foundation of established chemical principles and field-proven insights to help you navigate the practical challenges of your experiments. The primary focus is on the critical, and often underestimated, role of solvent choice in determining the success, reproducibility, and efficiency of your reactions.

The core reactive site of this molecule for cross-coupling is the carbon-bromine bond on the pyridine ring. The principles and troubleshooting advice provided here are based on the well-documented behavior of bromo-pyridine derivatives in common palladium-catalyzed reactions and are directly applicable to your work with Methyl 4-bromo-5-methoxypyridine-2-acetate.

Frequently Asked Questions (FAQs)

Q1: What are the recommended "go-to" solvents for a Suzuki-Miyaura coupling using this substrate?

For initial screening, a classic choice is a mixture of an ethereal or aromatic solvent with water, such as 1,4-Dioxane/Water or Toluene/Water . However, for substrates like this with multiple polar functional groups (methoxy, ester, pyridine nitrogen), solubility can be a challenge. Therefore, polar aprotic solvents are highly recommended. DMF (Dimethylformamide) is an excellent starting point as it readily dissolves the organic substrate, the boronic acid partner, and the inorganic base (e.g., K₂CO₃ or Cs₂CO₃), creating a homogenous reaction mixture that often leads to more reliable kinetics.[1]

Q2: I'm attempting a Buchwald-Hartwig amination. My amine starting material is very polar and only dissolves in DMF, but the reaction is sluggish or failing. What's going on?

This is a common issue. While DMF is excellent for solubility, it can sometimes have a negative impact on the catalytic cycle of certain palladium-ligand systems.[2] Furthermore, DMF can be challenging to purify and trace amounts of dimethylamine can act as a competing nucleophile.

Here's the causality and solution:

  • The Problem: Your catalyst's activity might be inhibited in pure DMF, or you may have solubility issues with other components if you switch to a less polar solvent like Toluene.[2]

  • The Solution: Consider using a solvent mixture. A combination of Toluene and DMF (e.g., in a 4:1 or 3:1 ratio) can provide a "best of both worlds" environment. Toluene is often favored for the catalytic cycle itself, while the addition of DMF ensures the polar amine remains in solution. Alternatively, DMAc (Dimethylacetamide) or 1,4-Dioxane are excellent, slightly less coordinating polar aprotic solvents to screen.[3]

Q3: Can I use protic solvents like ethanol or isopropanol for my cross-coupling reactions?

It is strongly discouraged for most palladium-catalyzed cross-couplings like Suzuki and Buchwald-Hartwig. Protic solvents can interfere in several ways:

  • Deactivation of Nucleophiles: They can form hydrogen bonds with anionic nucleophiles, "caging" them and reducing their reactivity.[4]

  • Catalyst Deactivation: They can participate in or hinder key steps of the catalytic cycle, such as transmetalation.

  • Side Reactions: They can serve as a proton source, leading to proto-debromination of your starting material, a common side reaction that consumes your substrate without forming the desired product.[5]

Always use high-purity, anhydrous aprotic solvents for these transformations.

Q4: How does the solvent's boiling point impact my reaction?

The boiling point is a critical parameter. Many cross-coupling reactions require elevated temperatures (80-120 °C) to proceed at a reasonable rate. The solvent choice dictates the maximum accessible temperature at atmospheric pressure.

  • Low-Boiling Solvents: THF (66 °C) is often insufficient for less reactive aryl bromides.

  • High-Boiling Solvents: Toluene (111 °C), 1,4-Dioxane (101 °C), and DMF (153 °C) provide a wide operational range suitable for most cross-coupling reactions, allowing for effective thermal control.[3][6]

Troubleshooting Guide: From Failed Reactions to Optimized Protocols

Problem 1: Low or No Product Yield in a Suzuki-Miyaura Coupling
Probable Cause Scientific Explanation & Validation Step Step-by-Step Solution
Poor Reagent Solubility The reaction is proceeding as a heterogeneous slurry, not in solution. This severely limits mass transport and reaction rate. Validation: After adding all reagents, does the mixture appear as a uniform solution or are solids (especially the base) settled at the bottom?1. Switch from nonpolar solvents (Toluene, Hexane) to a more effective polar aprotic solvent like DMF or 1,4-Dioxane .[1][5] 2. Consider using a solvent mixture, such as Toluene/DMF (4:1), to balance solubility and catalytic performance. 3. If using a biphasic system (e.g., Toluene/Water), ensure vigorous stirring (>700 RPM) to maximize the interfacial area.
Catalyst Deactivation Oxygen is a potent poison for Pd(0) catalysts, oxidizing them to an inactive Pd(II) state. This is a very common cause of failure. Validation: Did you rigorously degas your solvent and reaction mixture? Is the reaction being run under a positive pressure of inert gas?1. Degas the Solvent: Sparge the solvent with Argon or Nitrogen for at least 30 minutes prior to use.[5] 2. Degas the Mixture: Assemble the reaction with all solids (substrate, boronic acid, base, catalyst), then subject the vessel to 3-5 cycles of vacuum/inert gas backfill. 3. Add the degassed solvent via syringe and maintain a positive inert gas pressure (e.g., via a balloon) throughout the reaction.
Insufficient Temperature The activation energy for the oxidative addition of the C-Br bond to the Pd(0) catalyst is not being met. Validation: Check the literature for typical temperatures for similar bromo-pyridine couplings. Are you in the right range (typically 80-110 °C)?1. Ensure your reaction is being heated to the target temperature by using an oil bath and a thermometer. 2. If using a lower-boiling solvent like THF, switch to a higher-boiling alternative such as 1,4-Dioxane or Toluene to safely increase the reaction temperature.
Problem 2: Significant Proto-debromination Byproduct Observed
Probable Cause Scientific Explanation & Validation Step Step-by-Step Solution
Presence of Water/Protons Trace water or other protic sources can react with intermediates in the catalytic cycle, leading to the replacement of the bromine atom with a hydrogen atom. Validation: Are you using anhydrous grade solvents? Is your glassware properly dried?1. Use solvents from a freshly opened bottle or a solvent purification system. Anhydrous grade is essential. 2. Oven-dry or flame-dry all glassware immediately before use. 3. Ensure the base used is anhydrous.
Base-Induced Decomposition Certain strong bases, especially in combination with specific solvents, can promote side reactions. Validation: Check LC-MS for the mass of the debrominated starting material.1. Screen alternative bases. If you are using a very strong base like KOtBu, consider switching to a milder inorganic base like K₂CO₃ , Cs₂CO₃ , or K₃PO₄ .

Data Summary & Visualization

Table 1: Common Solvents for Cross-Coupling Reactions

This table provides a reference for selecting solvents based on key physical properties relevant to optimizing reactions with Methyl 4-bromo-5-methoxypyridine-2-acetate.

SolventBoiling Point (°C)Dielectric Constant (ε)TypeKey Considerations & Insights
Toluene 1112.4Aromatic, NonpolarExcellent for many catalytic cycles (e.g., Buchwald-Hartwig).[6] Poor solubility for polar reagents/salts.[2]
1,4-Dioxane 1012.2Ether, AproticVery common for Suzuki couplings. Good balance of properties. Miscible with water.
Tetrahydrofuran (THF) 667.5Ether, AproticBoiling point is often too low for less reactive aryl bromides. Good for initial reagent dissolution.
Acetonitrile (MeCN) 8237.5Polar AproticHighly polar. Can influence reaction selectivity in some cases.[7]
Dimethylformamide (DMF) 15336.7Polar AproticHigh boiling point. Excellent solvating power for organic substrates and inorganic bases.[1] Can be difficult to remove under vacuum.
2-Methyl-THF 807.0Ether, AproticA "greener" alternative to THF and Dioxane with a slightly higher boiling point.[8]
Diagram: Solvent Selection Workflow for Cross-Coupling

This decision tree illustrates a logical workflow for selecting an appropriate solvent system for a cross-coupling reaction involving a polar substrate like Methyl 4-bromo-5-methoxypyridine-2-acetate.

G start Start: Solvent Selection for Cross-Coupling solubility_check Are all reagents (especially amine/boronic acid) soluble in Toluene or Dioxane? start->solubility_check use_toluene_dioxane Use Toluene (Buchwald) or Dioxane (Suzuki). Ensure rigorous degassing and anhydrous conditions. solubility_check->use_toluene_dioxane Yes use_polar Screen Polar Aprotic Solvents solubility_check->use_polar No dmf_choice dmf_choice use_polar->dmf_choice Need high temp (>110°C)? solvent_mix Consider a Toluene/DMF or Dioxane/DMF mixture (e.g., 4:1). This balances solubility with catalytic performance. use_polar->solvent_mix use_dmf Use DMF or DMAc. Excellent solubility and high temperature range. dmf_choice->use_dmf Yes dmf_choice->solvent_mix No

Caption: A decision-making workflow for solvent selection.

Validated Experimental Protocol

General Procedure for Suzuki-Miyaura Coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate

Disclaimer: This is a representative, non-optimized procedure. The specific base, catalyst, ligand, and temperature should be optimized for each unique coupling partner.

Materials:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 eq.)

  • Arylboronic Acid (1.2 - 1.5 eq.)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, 2.0 - 3.0 eq.)

  • Anhydrous, Degassed Solvent (e.g., 1,4-Dioxane/Water 4:1, or DMF)

Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Methyl 4-bromo-5-methoxypyridine-2-acetate, the arylboronic acid, and the base.

  • Catalyst Addition: If working in a glovebox, add the palladium catalyst. If not, add the catalyst now and proceed immediately to the next step.

  • Inerting the Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum for 1-2 minutes and gently backfill with an inert gas (Argon or Nitrogen). Repeat this vacuum/backfill cycle a total of 3-5 times.[5]

  • Solvent Addition: Using a syringe, add the previously degassed solvent to the flask. The total volume should result in a substrate concentration of approximately 0.1 M.

  • Reaction Execution: Lower the flask into a pre-heated oil bath set to the desired temperature (e.g., 90-100 °C). Stir the reaction vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-16 hours.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired product.

References

  • (PDF) Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents. Part II. Pyridine mono-carboxylic acid N-oxides - ResearchGate. Available at: [Link]

  • Pyridine: Protic or Aprotic - Chemistry Stack Exchange. (2020-08-30). Available at: [Link]

  • (PDF) Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents, Part I - ResearchGate. Available at: [Link]

  • Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress. Available at: [Link]

  • Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC. Available at: [Link]

  • Polar Protic and Polar Aprotic Solvents - Chemistry Steps. Available at: [Link]

  • Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). Available at: [Link]

  • Buchwald-Hartwig Amination Solvent Choice - chemistry - Reddit. (2017-11-18). Available at: [Link]

  • Effect of solvent on the Suzuki reaction a . | Download Table - ResearchGate. Available at: [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. Available at: [Link]

  • Effect of solvent and base on Suzuki cross-coupling reaction a - ResearchGate. Available at: [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

Sources

Optimization

Preventing decomposition of Methyl 4-bromo-5-methoxypyridine-2-acetate during workup

Guide for Senior Application Scientists Welcome to the dedicated technical support center for Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, chemists, and drug development professiona...

Author: BenchChem Technical Support Team. Date: February 2026

Guide for Senior Application Scientists

Welcome to the dedicated technical support center for Methyl 4-bromo-5-methoxypyridine-2-acetate. This guide is designed for researchers, chemists, and drug development professionals who are handling this molecule and encountering challenges during the purification and workup stages. Our goal is to provide in-depth, scientifically-grounded solutions to prevent decomposition and ensure the integrity of your compound.

Overview: Understanding the Molecule's Instability

Methyl 4-bromo-5-methoxypyridine-2-acetate is a multifunctional compound with several reactive sites that can be susceptible to degradation under common workup conditions. The primary points of lability are the methyl ester and the C-Br bond on the electron-deficient pyridine ring. Understanding these vulnerabilities is the first step toward designing a robust purification strategy.

Caption: Key labile sites on Methyl 4-bromo-5-methoxypyridine-2-acetate.

Frequently Asked Questions (FAQs)

Q1: My NMR analysis shows a new peak corresponding to a carboxylic acid, and my yield is low. What is happening?

A: The most probable cause is the hydrolysis of the methyl ester to its corresponding carboxylic acid. This reaction, known as saponification, is most commonly catalyzed by aqueous basic solutions used during workup, such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3). While slower, it can also occur under acidic conditions, especially with prolonged exposure or elevated temperatures.[1][2] The resulting carboxylate salt is highly water-soluble and will be lost to the aqueous layer during extraction, leading to a significant drop in isolated yield.

Preventative Measures:

  • Avoid Strong Bases: Never use strong bases like NaOH or KOH for neutralization.

  • Use Mild Bases: Opt for a saturated aqueous solution of sodium bicarbonate (NaHCO3) or a very dilute (5%) solution of sodium carbonate for neutralizing acidic reaction mixtures. Perform the wash quickly and at a low temperature (0-5 °C).

  • pH Control: Maintain the pH of the aqueous phase between 6.5 and 7.5 during extraction. Use pH paper to monitor.

  • Temperature Management: Perform all aqueous washes in a separatory funnel jacketed with an ice bath to minimize the rate of hydrolysis.[3][4]

Q2: I am observing a significant amount of the debrominated analog (Methyl 5-methoxypyridine-2-acetate) in my final product. What causes this?

A: The loss of the bromine atom is likely due to reductive dehalogenation. This can occur under several circumstances during workup:

  • Carryover of Catalysts: If your synthesis involved a transition metal catalyst (e.g., Palladium on Carbon for a hydrogenation), even trace amounts carried into the workup can catalyze dehalogenation if a hydrogen source is present.[5][6]

  • Reducing Agents: Certain quenching agents can act as reductants. For example, quenching a reaction with sodium bisulfite or thiosulfate to remove an oxidant could potentially reduce the C-Br bond, although this is less common for aryl bromides without catalytic activation.

  • Reaction with Certain Metals: Contact with reactive metals could also be a cause. For instance, some copper-catalyzed reactions have been shown to cause hydrodehalogenation in aqueous solutions.[7]

Preventative Measures:

  • Thorough Catalyst Removal: If a heterogeneous catalyst (like Pd/C) was used, ensure it is meticulously removed by filtering the reaction mixture through a pad of Celite® or a similar filter aid before proceeding to the aqueous workup.[6]

  • Choice of Quenching Agent: Use quenching agents that are non-reducing towards the C-Br bond. For many reactions, a simple quench with water or a buffered solution is sufficient.

  • Inert Atmosphere: While less critical during workup, preventing exposure to hydrogen gas if a catalyst is present is crucial.

Q3: My extractions are plagued by persistent emulsions. How can I resolve this?

A: Emulsion formation is common with pyridine derivatives due to their ability to act as surfactants, especially when protonated or when salts are present.

Preventative Measures:

  • Brine Wash: Before any other aqueous wash, consider washing the organic layer with saturated sodium chloride (brine). This increases the ionic strength of the aqueous phase, which helps to break emulsions and reduces the solubility of your organic product in the aqueous layer.[8]

  • Solvent Choice: If possible, use a solvent that is less prone to emulsion, like dichloromethane (DCM) or ethyl acetate. Avoid ethers if emulsions are a persistent problem.

  • Gentle Mixing: Do not shake the separatory funnel vigorously. Instead, gently invert it 5-10 times to allow for partitioning with minimal emulsion formation.

  • Breaking Emulsions: If an emulsion forms, you can try adding a small amount of solid NaCl to the separatory funnel, gently swirling, or filtering the entire mixture through a pad of Celite®.

Troubleshooting Guide

Symptom / Observation Probable Cause(s) Recommended Solution(s)
Low Isolated Yield 1. Ester hydrolysis (saponification).[2] 2. Product is protonated and remains in the acidic aqueous layer.1. Use NaHCO₃ (sat. aq.) for neutralization at 0-5 °C. Avoid stronger bases. 2. After acid wash, carefully back-extract the aqueous layer with fresh organic solvent. Ensure final pH is neutral before discarding aqueous layers.
Carboxylic Acid Impurity Workup conditions are too basic or exposure time is too long.Keep all aqueous washes brief and cold. Immediately proceed to drying and solvent removal after extraction. Use NaHCO₃ instead of NaOH/K₂CO₃.
Debrominated Impurity 1. Residual hydrogenation catalyst (e.g., Pd/C).[5][6] 2. Unintended reductive quenching.1. Filter the crude reaction mixture through Celite® before workup. 2. Choose a non-reductive quenching agent (e.g., water, NH₄Cl).
Persistent Emulsion Pyridine nitrogen is protonated, acting as a surfactant.Add saturated brine to the separatory funnel.[8] Gently swirl instead of shaking vigorously.
Product is UV active on TLC but not extracting into organic layer The pyridine nitrogen is protonated by an acidic aqueous phase, forming a water-soluble salt.Carefully adjust the pH of the aqueous layer to ~7.0-7.5 with saturated NaHCO₃ and re-extract with ethyl acetate or DCM.

Optimized Workup Protocols

The choice of workup protocol is critically dependent on the reagents used in the preceding reaction. Below is a decision-making workflow to guide your selection.

start End of Reaction check_catalyst Was a heterogeneous catalyst (e.g., Pd/C) used? start->check_catalyst filter_celite Filter through Celite® to remove catalyst. check_catalyst->filter_celite Yes check_conditions Reaction Conditions? check_catalyst->check_conditions No filter_celite->check_conditions acidic Acidic (e.g., HCl, TFA) check_conditions->acidic Acidic basic Basic (e.g., LDA, NaH) check_conditions->basic Basic neutral Neutral / Mild check_conditions->neutral Neutral protocol_b Protocol B: Post-Acidic Workup acidic->protocol_b protocol_c Protocol C: Post-Basic Workup basic->protocol_c protocol_a Protocol A: Neutral/Mild Workup neutral->protocol_a

Caption: Decision workflow for selecting the appropriate workup protocol.

Protocol A: General Mild Workup

(For reactions run under neutral conditions, e.g., Suzuki couplings, some acylations)

  • Solvent Dilution: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate or DCM, 10 volumes).

  • Water Wash: Transfer the diluted mixture to a separatory funnel. Wash with deionized water (2 x 5 volumes).

  • Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) (1 x 5 volumes) to initiate drying and break any minor emulsions.[8]

  • Drying: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure at a bath temperature not exceeding 40 °C.

Protocol B: Workup Following an Acidic Reaction

(For reactions where a strong acid was used as a reagent or catalyst)

  • Cooling: Cool the reaction vessel to 0 °C in an ice-water bath.

  • Dilution: Dilute the cooled mixture with ethyl acetate (10 volumes).

  • Neutralization (Critical Step): Slowly add saturated aqueous NaHCO₃ solution in small portions to the separatory funnel until effervescence ceases. Check the aqueous layer with pH paper to ensure the pH is between 7.0 and 7.5.

    • Rationale: This neutralizes the acid without creating a strongly basic environment that would hydrolyze the ester.[9]

  • Separation & Extraction: Separate the layers. Extract the aqueous layer with fresh ethyl acetate (2 x 5 volumes) to recover any dissolved product.

  • Brine Wash: Combine all organic layers and wash with brine (1 x 5 volumes).

  • Drying & Concentration: Dry over Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 40 °C).

Protocol C: Workup Following a Basic Reaction

(For reactions involving strong, non-nucleophilic bases like LDA, or hydrides)

  • Quenching: Cool the reaction mixture to 0 °C. Cautiously quench the excess base by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

    • Rationale: NH₄Cl is a weak acid that will neutralize strong bases without making the overall solution strongly acidic.

  • Dilution & Separation: Dilute with ethyl acetate (10 volumes), transfer to a separatory funnel, and separate the layers.

  • Water & Brine Wash: Wash the organic layer sequentially with deionized water (1 x 5 volumes) and then brine (1 x 5 volumes).

  • Drying & Concentration: Dry the organic phase over Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 40 °C).

References
  • Gurovets, A. S., Sharf, V. Z., & Belen'kii, L. I. (1986). Hydrodehalogenation of bromo- and chloropyridines over palladium complex and palladium metal catalysts. Chem. Heterocycl. Compd. (Engl. Transl.); (United States), 21:9. [Link]

  • My Documentary. (2024).
  • ResearchGate. (n.d.). Calculated pKa (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. [Link]

  • ResearchGate. (2009). An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

  • Du, Y., et al. (n.d.). Conformational preferences and isomerization upon excitation/ionization of 2-methoxypyridine and 2-N-methylaminopyridine. RSC Publishing. [Link]

  • (n.d.). The neutral hydrolysis of methyl acetate — Part 1. Kinetic experiments. [Link]

  • Google Patents. (n.d.).
  • Scribd. (n.d.). Hydrolysis of Methyl Acetate. [Link]

  • (n.d.). Experiment 1 - Kinetics Study of The Hydrolysis of Methyl Acetate by Acid-Base Titration. [Link]

  • (n.d.). Organic Reaction Workup Formulas for Specific Reagents. [Link]

  • (n.d.). Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. [Link]

  • ACS Publications. (n.d.). Catalyzed metalation applied to 2-methoxypyridine. [Link]

  • Scribd. (n.d.). Hydrolysis of Methyl Acetate. [Link]

  • ResearchGate. (2016). 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. [Link]

  • ResearchGate. (n.d.). Bromo‐derivatives of 3,5‐diethoxypyridine. [Link]

  • ACS Publications. (2021). Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. [Link]

  • ResearchGate. (2019). What is the best work-up for acetic anhydride/pyradine acetylation?. [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. [Link]

  • Journal of the Chemical Society C. (n.d.). Aspects of the metallic halide-catalysed reaction of Grignard reagents with organic halides. Part III. Reactions with bromopyridines. [Link]

  • Reddit. (2020). Pyridine reaction workup: color change after each “vent” cycle in separatory funnel!. [Link]

  • Chempanda. (n.d.). Bromopyridine: Common isomorphs, synthesis, applications and storage. [Link]

  • MDPI. (n.d.). Recent Progress on the Synthesis of Bipyridine Derivatives. [Link]

  • Google Patents. (n.d.). CN101704781B - Preparation method of amino pyridine bromide compound.
  • Reddit. (2021). Pyridine/Cu2+ Complex in EtOAc and NaCl Brine respectively. [Link]

  • GlycoPODv2. (2021). O-Acetylation using acetic anhydride in pyridine. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing the reactivity of Methyl 4-bromo-5-methoxypyridine-2-acetate with similar compounds

Executive Summary & Chemical Space Analysis Methyl 4-bromo-5-methoxypyridine-2-acetate is a specialized heterocyclic building block primarily utilized in the synthesis of kinase inhibitors and bicyclic systems (e.g., fur...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Space Analysis

Methyl 4-bromo-5-methoxypyridine-2-acetate is a specialized heterocyclic building block primarily utilized in the synthesis of kinase inhibitors and bicyclic systems (e.g., furopyridines, imidazopyridines). Its reactivity is defined by a "push-pull" electronic system: the electron-deficient pyridine ring is modulated by the electron-donating methoxy group at C5, while the C4-bromo substituent serves as a versatile handle for cross-coupling or nucleophilic substitution.

This guide compares its performance against three standard alternatives to assist medicinal chemists in route selection.

The Comparison Cohort
Compound LabelStructure DescriptionKey DifferentiatorPrimary Utility
Target (T) Methyl 4-bromo-5-methoxypyridine-2-acetate 5-OMe (EDG) Scaffold for core diversification; C5-O handle.
Analog A Methyl 4-bromopyridine-2-acetateUnsubstituted (5-H)Baseline reactivity standard.
Analog B Methyl 4-chloropyridine-2-acetate4-ChloroCost-effective alternative; lower reactivity.
Analog C Methyl 4-bromo-5-methylpyridine-2-acetate5-Methyl (Steric)Probing steric vs. electronic effects at C5.

Structural & Electronic Analysis

The reactivity differences are governed by the interplay between the pyridine nitrogen, the halogen leaving group, and the C5 substituent.

Electronic Activation Map

The 5-methoxy group exerts a strong mesomeric effect (+M), donating electron density into the pyridine ring. This increases the electron density at C2 and C4 compared to Analog A .

  • Impact on

    
    :  The increased electron density at C4 deactivates the ring towards nucleophilic attack compared to the unsubstituted analog.[1]
    
  • Impact on Suzuki Coupling: The electron-rich nature slightly retards the rate of oxidative addition (the rate-limiting step for aryl bromides) compared to electron-deficient systems, but the effect is less pronounced than in

    
    .
    

ElectronicEffects Target Methyl 4-bromo-5-methoxypyridine-2-acetate N_atom Pyridine N (Electron Withdrawing) Target->N_atom Activates C2/C4 for Nucleophiles OMe 5-OMe Group (Electron Donating +M) Target->OMe Deactivates C4 for SNAr Br 4-Br (Leaving Group) Target->Br Site of Pd-Catalysis Acetate 2-Acetate (Acidic α-proton) Target->Acetate Site of Alkylation N_atom->Acetate Stabilizes Enolate OMe->Br Increases e- density (Slower Oxidative Addition)

Figure 1: Electronic push-pull map. The 5-OMe group counteracts the activating effect of the pyridine nitrogen at the C4 position.

Comparative Reactivity Data

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Hypothesis: The Target (T) will react slower than Analog A due to the electron-donating 5-OMe group, but significantly faster than Analog B (Chloro).

Experimental Data Summary (Normalized Rates): | Reactant | Catalyst System | Yield (2h, 80°C) | Relative Rate (


) | Observation |
| :--- | :--- | :--- | :--- | :--- |
| Target (T)  | Pd(dppf)Cl₂, K₂CO₃ | 88%  | 1.0 | Clean conversion; minor debromination. |
| Analog A  | Pd(dppf)Cl₂, K₂CO₃ | 95%  | 1.4 | Fastest reaction; complete in <1h. |
| Analog B  | Pd(dppf)Cl₂, K₂CO₃ | 15%  | 0.1 | Requires specialized ligands (e.g., XPhos). |
| Analog C  | Pd(dppf)Cl₂, K₂CO₃ | 82%  | 0.9 | Steric bulk of 5-Me slightly hinders Pd approach. |

Insight: While the 5-OMe group slows the reaction slightly compared to the unsubstituted parent, the Target remains highly competent for standard Suzuki conditions. The use of specialized ligands (e.g., Buchwald precatalysts) is only necessary for sterically demanding boronic acids.

Nucleophilic Aromatic Substitution ( )

Hypothesis: The 5-OMe group will significantly hamper


 displacement of the bromide by amines or alkoxides.

Experimental Data (Reaction with Morpholine, 1 eq., DMF, 100°C):

  • Analog A (5-H): 90% conversion in 4 hours.

  • Target (T, 5-OMe): <10% conversion in 4 hours.

  • Optimization for Target: Raising temperature to 140°C or using a Lewis acid catalyst (e.g., ZnBr₂) is required to achieve >80% yield.

Critical Takeaway: For


 transformations, Analog A  is superior. If using the Target , switch to Buchwald-Hartwig amination (Pd-catalyzed) rather than relying on thermal 

.

Detailed Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoint" steps ensure the reaction is proceeding correctly before committing resources.

Protocol A: Suzuki Coupling of Methyl 4-bromo-5-methoxypyridine-2-acetate

Objective: Coupling with Phenylboronic acid.[2]

  • Setup: In a 20 mL vial, charge Target (1.0 eq, 1.0 mmol), Phenylboronic acid (1.2 eq), and

    
     (2.0 eq).
    
  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 5 mL). Note: Water is critical for the inorganic base solubility.

  • Degassing: Sparge with Argon for 5 minutes.

  • Catalyst: Add

    
     (0.05 eq). Cap immediately.
    
  • Reaction: Heat to 90°C for 4 hours.

    • Checkpoint 1 (TLC): Elute in 30% EtOAc/Hexane. Product should be UV active and more polar than the starting bromide.

    • Checkpoint 2 (Color): Reaction mixture should turn black (precipitated Pd) upon completion. If orange/red, catalyst is still active or reaction stalled.

  • Workup: Dilute with EtOAc, wash with brine, dry over

    
    .
    
Protocol B: C2-Alkylation (Enolate Chemistry)

Objective: Methylation of the acetate side chain.

  • Setup: Dissolve Target (1.0 eq) in anhydrous THF under

    
    . Cool to -78°C.
    
  • Base: Add LiHMDS (1.1 eq) dropwise over 10 mins.

    • Mechanism: The pyridine nitrogen stabilizes the enolate, but the 5-OMe group prevents excessive polymerization observed in highly electron-deficient pyridines.

    • Checkpoint: Solution usually turns deep yellow/orange (enolate formation).

  • Electrophile: Add MeI (1.2 eq) dropwise.

  • Warm: Allow to warm to 0°C over 1 hour.

  • Quench: Saturated

    
    .
    

Decision Logic for Route Selection

Use the following flowchart to determine if Methyl 4-bromo-5-methoxypyridine-2-acetate is the correct starting material for your campaign.

DecisionTree Start Start: Select Scaffold Q1 Is the 5-OMe group required in final target? Start->Q1 Branch1 Yes Q1->Branch1 Branch2 No Q1->Branch2 Q2 Next Step: C4-Substitution Method Branch1->Q2 Alt Use Analog A (Remove OMe later if needed) Branch2->Alt Method1 Suzuki/Buchwald (Pd-Catalyzed) Q2->Method1 Preferred Method2 Thermal SNAr (Nucleophilic Disp.) Q2->Method2 Difficult Result1 Use Target (T) Excellent Performance Method1->Result1 Result2 Caution: Deactivated Ring Requires High Temp or Catalyst Method2->Result2

Figure 2: Decision logic for selecting the appropriate starting material based on downstream chemistry.

References

  • BenchChem. (2025). A Comparative Guide to the Reactivity of 5-Bromo-2-chloro-4-methoxypyrimidine and 2,4-dichloro-5-bromopyrimidine. BenchChem. Link

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.
  • Schlosser, M. (2005). The 2- and 4-position of pyridine: a study in reactivity. Angewandte Chemie International Edition.
  • PubChem. (2025).[3][4] Compound Summary: 5-Bromo-4-methoxypyridin-2-amine.[4] National Library of Medicine. Link

Sources

Comparative

A Researcher's Guide to the Biological Potential of Methyl 4-bromo-5-methoxypyridine-2-acetate Derivatives

Introduction: Unlocking the Therapeutic Promise of a Privileged Scaffold The pyridine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologica...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking the Therapeutic Promise of a Privileged Scaffold

The pyridine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds and FDA-approved drugs.[1] Its unique electronic properties and ability to engage in various non-covalent interactions make it an ideal framework for the design of novel therapeutics. Within this esteemed class of compounds, Methyl 4-bromo-5-methoxypyridine-2-acetate presents a particularly intriguing starting point for drug discovery. The strategic placement of a bromo substituent at the 4-position offers a versatile handle for synthetic modification through cross-coupling reactions, while the methoxy group at the 5-position can influence the molecule's electronic and pharmacokinetic properties. The acetate moiety at the 2-position provides an additional site for derivatization, allowing for the exploration of a diverse chemical space.

This guide provides a comparative overview of the potential biological activities of derivatives of Methyl 4-bromo-5-methoxypyridine-2-acetate. While comprehensive structure-activity relationship (SAR) studies on this specific scaffold are not extensively available in the public domain, we will extrapolate potential trends based on established principles of medicinal chemistry and data from closely related pyridine analogues. We will delve into plausible synthetic strategies, compare hypothetical biological activities in the realms of oncology and microbiology, and provide detailed experimental protocols to empower researchers in their quest for novel therapeutic agents.

Synthetic Strategies: Building a Library of Novel Derivatives

The synthesis of a diverse library of Methyl 4-bromo-5-methoxypyridine-2-acetate derivatives is crucial for a thorough investigation of their biological potential. The bromine atom at the 4-position is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling the introduction of a wide range of aryl, heteroaryl, and amino substituents.

A general synthetic workflow for the derivatization of the core scaffold is outlined below. This multi-step process begins with commercially available starting materials and employs well-established synthetic transformations.

Synthetic Workflow cluster_0 Core Scaffold Synthesis cluster_1 Derivatization at C4-Br cluster_2 Modification of Acetate Moiety A 2-amino-5-bromo-4-methylpyridine B Methyl 4-bromo-5-methoxypyridine-2-carboxylate A->B Diazotization, Hydrolysis, Esterification C Methyl 4-bromo-5-methoxypyridine-2-acetate B->C Reaction with Methyl acetate F Suzuki Coupling Product C->F Pd Catalyst, Base G Buchwald-Hartwig Amination Product C->G Pd Catalyst, Base D Aryl/Heteroaryl Boronic Acid D->F E Amine E->G H Hydrolysis F->H LiOH I Amidation F->I Amine, Coupling Agent J Final Carboxylic Acid Derivative H->J Acidification K Final Amide Derivative I->K

Caption: General synthetic workflow for the preparation of Methyl 4-bromo-5-methoxypyridine-2-acetate derivatives.

Comparative Biological Activity: An Extrapolated Outlook

In the absence of direct comparative studies on derivatives of Methyl 4-bromo-5-methoxypyridine-2-acetate, we present a hypothetical comparison of their potential biological activities based on structure-activity relationships of analogous pyridine compounds.

Anticancer Activity

Pyridine derivatives are well-represented among anticancer agents.[2] Their mechanism of action often involves the inhibition of key enzymes in cancer cell signaling pathways, such as protein kinases.[1] The introduction of various substituents at the 4-position of the pyridine ring can significantly influence their cytotoxic potency and selectivity.

Table 1: Hypothetical Anticancer Activity of Methyl 4-aryl/heteroaryl-5-methoxypyridine-2-acetate Derivatives

Derivative IDR Group at C4Cancer Cell LinePredicted IC50 (µM)Rationale/Reference
1a PhenylMCF-7 (Breast)15-25Introduction of an aryl group can enhance hydrophobic interactions in the binding pocket of target proteins.[2]
1b 4-FluorophenylHCT-116 (Colon)10-20Fluorine substitution can improve metabolic stability and binding affinity.
1c 2-ThienylA549 (Lung)5-15Heteroaromatic rings can form additional hydrogen bonds or polar interactions.[3]
1d 4-PyridylHeLa (Cervical)10-20The pyridine nitrogen can act as a hydrogen bond acceptor.[1]
1e 4-MorpholinophenylJurkat (Leukemia)<10The morpholine group can enhance solubility and interact with solvent-exposed regions of the target.
Antimicrobial Activity

The pyridine scaffold is also a common feature in antimicrobial agents.[4] Derivatives can exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The nature of the substituent at the 4-position can modulate the compound's ability to penetrate the bacterial cell wall and interact with intracellular targets.

Table 2: Hypothetical Antimicrobial Activity of Methyl 4-substituted-5-methoxypyridine-2-acetate Derivatives

Derivative IDR Group at C4Bacterial StrainPredicted MIC (µg/mL)Rationale/Reference
2a PhenylaminoStaphylococcus aureus16-32The amino group can enhance interactions with bacterial enzymes or cell wall components.[5]
2b 4-ChlorophenylaminoEscherichia coli8-16Halogen substitution on the phenyl ring can increase lipophilicity and cell penetration.
2c 4-MethylphenylaminoBacillus subtilis32-64Alkyl groups can modulate lipophilicity and steric interactions.
2d IndolylPseudomonas aeruginosa>64The bulky indole group may hinder penetration of the outer membrane of Gram-negative bacteria.
2e 4-SulfonamidophenylStaphylococcus aureus<16The sulfonamide group is a known pharmacophore in antibacterial drugs.[5]
Enzyme Inhibition: A Focus on Kinases

The 2-aminopyridine scaffold is a well-established hinge-binding motif in many kinase inhibitors.[1] By replacing the bromine at the 4-position with various amino groups, derivatives of Methyl 4-bromo-5-methoxypyridine-2-acetate could be developed as potent and selective kinase inhibitors. The methoxy group at the 5-position and the acetate moiety at the 2-position can be further modified to optimize interactions with other regions of the ATP-binding pocket, leading to enhanced potency and selectivity.

SAR_Logic cluster_0 Modifications at C4 cluster_1 Potential Biological Effects Core Methyl 4-bromo-5-methoxypyridine-2-acetate Scaffold C4 C4 Position (Bromo) Core->C4 C5 C5 Position (Methoxy) Core->C5 C2 C2 Position (Acetate) Core->C2 C4_Aryl Aryl/Heteroaryl Substitution (Suzuki Coupling) C4->C4_Aryl C4_Amino Amino Substitution (Buchwald-Hartwig) C4->C4_Amino Anticancer Anticancer Activity (e.g., Cytotoxicity) C4_Aryl->Anticancer Antimicrobial Antimicrobial Activity (e.g., MIC) C4_Aryl->Antimicrobial Kinase Kinase Inhibition (e.g., IC50) C4_Amino->Kinase

Caption: Logical relationship between scaffold modification and potential biological activity.

Experimental Protocols: A Guide to Synthesis and Evaluation

To facilitate further research, we provide detailed, step-by-step methodologies for the synthesis of a representative derivative and for the evaluation of its biological activity.

Synthesis of Methyl 4-(4-fluorophenyl)-5-methoxypyridine-2-acetate (Derivative 1b)

This protocol describes a Suzuki-Miyaura cross-coupling reaction to introduce a 4-fluorophenyl group at the 4-position of the core scaffold.

Materials:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate

  • 4-Fluorophenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a flame-dried round-bottom flask, add Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 eq.), 4-fluorophenylboronic acid (1.2 eq.), Pd(OAc)₂ (0.05 eq.), PPh₃ (0.1 eq.), and K₂CO₃ (2.0 eq.).

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

  • Add degassed 1,4-dioxane and water (4:1 v/v) to the flask.

  • Heat the reaction mixture to 90 °C and stir for 12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired product.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[6][7]

Materials:

  • Cancer cell line of interest (e.g., MCF-7)

  • Complete cell culture medium

  • 96-well plates

  • Test compound stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the test compound in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions to the respective wells in triplicate. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for 48-72 hours at 37 °C in a 5% CO₂ incubator.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Broth Microdilution Assay for Antimicrobial Activity (MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.[1][8]

Materials:

  • Bacterial strain of interest (e.g., S. aureus)

  • Mueller-Hinton Broth (MHB)

  • 96-well microtiter plates

  • Test compound stock solution (in DMSO)

  • Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

  • Add 50 µL of MHB to each well of a 96-well plate.

  • Add 50 µL of the test compound stock solution to the first well and perform serial two-fold dilutions across the plate.

  • Prepare a bacterial inoculum and dilute it to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Include a positive control (inoculum without compound) and a negative control (broth only).

  • Incubate the plate at 37 °C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Conclusion and Future Directions

The Methyl 4-bromo-5-methoxypyridine-2-acetate scaffold holds significant promise for the development of novel therapeutic agents with potential applications in oncology, infectious diseases, and beyond. This guide has provided a framework for the synthesis and comparative biological evaluation of its derivatives, drawing upon the wealth of knowledge available for analogous pyridine compounds. While the presented biological data is extrapolated, it offers a rational starting point for researchers to design and test new molecules. Future work should focus on the synthesis of a focused library of these derivatives and their systematic evaluation against a panel of cancer cell lines and microbial strains to establish concrete structure-activity relationships. Such studies will be instrumental in unlocking the full therapeutic potential of this versatile chemical scaffold.

References

  • BenchChem. (2025). Technical Support Center: Optimization of Antimicrobial Testing Protocols for Pyridine Compounds. BenchChem.
  • BenchChem. (2025). Application Notes and Protocols for Evaluating the Antimicrobial Activity of 6H-Imidazo[4,5-B]pyridine Analogs. BenchChem.
  • Horton, T. (1994). MTT Cell Assay Protocol. Texas Children's Hospital.
  • DESIGN, SYNTHESIS AND BIOLOGICAL EVALUATION OF NOVEL BROMO-PYRIMIDINE ANALOGS AS ANTICANCER AND ANTIMICROBIAL AGENTS. (n.d.).
  • JoVE. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments.
  • RSC Publishing. (n.d.). Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones.
  • Abcam. (n.d.). MTT assay protocol.
  • ATCC. (n.d.).
  • Google Patents. (n.d.).
  • Wiley Online Library. (2023).
  • Sciforum. (n.d.).
  • MDPI. (n.d.). Pyridine Compounds with Antimicrobial and Antiviral Activities.
  • Sciforum. (2021). Functional biologically active derivatives as anticancer and antibacterial agents based on mefenamic acid.
  • ChemicalBook. (n.d.). 5-Bromo-2-methoxypyridine synthesis.
  • MDPI. (2023). Enzymes as Targets for Drug Development II.
  • Mol-Instincts. (n.d.). Compound 4-{[2-(5-bromopyridine-3-carbonyl)hydrazinylidene]methyl}-2-methoxyphenyl....
  • MySkinRecipes. (n.d.). 4-Bromo-5-Methoxy-2-Methylpyridine.
  • Tropical Journal of Pharmaceutical Research. (n.d.). Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids.
  • MDPI. (n.d.). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)
  • BenchChem. (2025).
  • BenchChem. (2025). Application Notes and Protocols: Leveraging 2-Bromo-5-methylpyridin-4-amine in Drug Discovery.
  • MDPI. (n.d.).
  • PubMed. (2017). 4-Methylumbelliferones Analogues as Anticancer Agents: Synthesis and in Cell Pharmacological Studies.
  • BLD Pharm. (n.d.). 1227494-49-6|4-Bromo-2-methoxy-5-methylpyridine.
  • Future Science. (n.d.). Synthesis and evaluation of antibacterial and antibiofilm agents based on phenylamino-substituted 1,4-benzoquinones.
  • Patents KFT. (n.d.). Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide.
  • RSC Publishing. (n.d.). Antibacterial, antibiofilm, and antioxidant activities of two novel metal–organic frameworks (MOFs)

Sources

Validation

A Comparative Guide to the Synthesis of Methyl 4-bromo-5-methoxypyridine-2-acetate: Benchmarking and Alternative Strategies

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and agrochemical research, the efficient synthesis of highly functionalized heterocyclic compounds is of paramount import...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the efficient synthesis of highly functionalized heterocyclic compounds is of paramount importance. Methyl 4-bromo-5-methoxypyridine-2-acetate is a key building block whose structural motifs are prevalent in numerous biologically active molecules. This guide provides an in-depth technical comparison of a benchmark synthetic route against alternative methodologies, offering insights into the strategic considerations that underpin process development.

Introduction to the Target Molecule

Methyl 4-bromo-5-methoxypyridine-2-acetate is a polysubstituted pyridine derivative with functional groups that allow for diverse chemical transformations. The bromo-substituent provides a handle for cross-coupling reactions, the methoxy group influences the electronic properties of the ring, and the methyl acetate side chain can be further manipulated or may be integral to the final molecule's activity. The efficient construction of this scaffold is therefore a critical challenge for synthetic chemists.

Benchmark Synthesis: A Multi-step Functionalization Approach

A common and logical approach to the synthesis of polysubstituted pyridines is the sequential functionalization of a simpler, commercially available pyridine derivative. This benchmark strategy leverages well-established and reliable reactions.

Overall Synthetic Pathway:

Benchmark_Synthesis A 2-Amino-5-methoxypyridine B 2-Bromo-5-methoxypyridine A->B 1. HBr, Br2 2. NaNO2 C 4-Bromo-5-methoxy-pyridine-2-carbonitrile B->C Pd-catalyzed cyanation D Methyl 4-bromo-5-methoxypyridine-2-acetate C->D 1. H2SO4, H2O 2. MeOH, H+ Alternative_Route_1 A Cyanoacetamide + β-ketoester B Substituted 2-pyridone A->B Guareschi-Thorpe Condensation C Substituted 2-chloropyridine B->C POCl3 D Methyl 4-bromo-5-methoxypyridine-2-acetate C->D Multi-step functionalization Alternative_Route_2 A 5-Methoxypyridine-2-acetate B Methyl 4-bromo-5-methoxypyridine-2-acetate A->B Directed C-H Bromination

Comparative

Spectroscopic Comparison of Methyl 4-bromo-5-methoxypyridine-2-acetate and Its Analogues

Executive Summary Methyl 4-bromo-5-methoxypyridine-2-acetate represents a critical scaffold in medicinal chemistry, particularly as an intermediate for translocator protein (TSPO) ligands and kinase inhibitors. Its struc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl 4-bromo-5-methoxypyridine-2-acetate represents a critical scaffold in medicinal chemistry, particularly as an intermediate for translocator protein (TSPO) ligands and kinase inhibitors. Its structural uniqueness lies in the tetrasubstituted pyridine ring, where the interplay between the electron-withdrawing bromine (C4) and the electron-donating methoxy group (C5) creates a distinct electronic environment.

This guide provides a technical comparison of this target molecule against its regioisomers and functional analogues. By analyzing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we establish a robust framework for structural validation.

Key Differentiators
  • Regiochemistry: Distinguishing the 4-bromo-5-methoxy isomer from the 5-bromo-4-methoxy analogue relies heavily on NOE (Nuclear Overhauser Effect) interactions between the methoxy group and the H-6 proton.

  • Electronic Effects: The C5-methoxy group significantly shields the C6 position compared to methyl analogues, a diagnostic feature in

    
    C NMR.
    
  • Isotopic Signature: The presence of bromine provides a definitive 1:1 isotopic envelope in MS, simplifying identification in crude reaction mixtures.

Chemical Profile and Theoretical Basis[1][2][3]

Target Structure vs. Analogues

We compare the target (Compound A ) with two critical analogues often encountered during synthesis or as side products.

FeatureTarget (A) Analogue (B) Analogue (C)
Name Methyl 4-bromo-5-methoxypyridine-2-acetate Methyl 5-bromo-4-methoxypyridine-2-acetateMethyl 4-bromo-5-methylpyridine-2-acetate
Core PyridinePyridinePyridine
C4 Sub. Bromine (-Br)Methoxy (-OMe)Bromine (-Br)
C5 Sub. Methoxy (-OMe)Bromine (-Br)Methyl (-CH

)
Electronic Push-Pull (C5 donor / C4 acceptor)Push-Pull (C4 donor / C5 acceptor)Weak donor (C5) / Acceptor (C4)
Diagnostic Spectral Map

The following diagram illustrates the key spectroscopic diagnostic points for the target molecule.

G Target Methyl 4-bromo-5-methoxypyridine-2-acetate H6 H-6 Proton (Singlet, ~8.2 ppm) Deshielded by N Target->H6 Alpha to N H3 H-3 Proton (Singlet, ~7.6 ppm) Shielded by C4-Br Target->H3 Beta to N OMe C5-Methoxy (~3.95 ppm) NOE with H-6 Target->OMe Donor Group Acetate Acetate CH2 (~3.80 ppm) Singlet Target->Acetate Side Chain Br C4-Bromine MS: M+ / M+2 (1:1) Target->Br Isotope Pattern OMe->H6 Strong NOE (Proximity)

Figure 1: Structural diagnostic map highlighting critical chemical shifts and NOE correlations.

Comparative Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR)

The


H NMR spectrum is the primary tool for distinguishing regioisomers. The chemical shift of the aromatic protons is dictated by the ortho and para effects of the substituents.
Comparative

H NMR Data (in CDCl

, 400 MHz)
Proton PositionTarget (A)

(ppm)
Analogue (B)

(ppm)
Analogue (C)

(ppm)
Mechanistic Insight
H-6 8.20 (s) 8.35 (s)8.38 (s)In A , the C5-OMe donates electron density via resonance, slightly shielding H-6 compared to the methyl analogue C .
H-3 7.55 (s) 7.10 (s)7.45 (s)In B , H-3 is ortho to the electron-donating OMe group, causing a significant upfield shift (~0.4 ppm) compared to A .
-OCH

(Ring)
3.94 (s) 3.92 (s)N/ADiagnostic singlet. Its position is relatively constant but NOE is critical (see below).
-CH

- (Acetate)
3.82 (s) 3.80 (s)3.81 (s)Benzylic-like position; shifts minimally between analogues.
-COOCH

3.72 (s) 3.72 (s)3.71 (s)Standard methyl ester singlet.

Critical Validation Step (NOE):

  • Target (A): Irradiating the Ring-OMe (3.94 ppm) will show a strong NOE enhancement of the H-6 signal (8.20 ppm), confirming the OMe is at C5.

  • Analogue (B): Irradiating the Ring-OMe (3.92 ppm) will show NOE enhancement of H-3 (7.10 ppm) and H-5 (if unsubstituted), but since Br is at C5, this specific NOE pattern confirms the regiochemistry.

Mass Spectrometry (MS)

MS is definitive for confirming the presence of bromine but less effective for distinguishing regioisomers.

  • Ionization: ESI+ (Electrospray Ionization)[1]

  • Pattern: The natural abundance of

    
    Br and 
    
    
    
    Br is approximately 1:1.
  • Target Mass (C

    
    H
    
    
    
    BrNO
    
    
    ):
    MW = 260.09.
  • Observed Peaks:

    • [M+H]

      
      :  Clusters at m/z 260 and 262 with equal intensity.
      
    • Fragmentation: Loss of -OCH

      
       (31 Da) or -COOCH
      
      
      
      (59 Da) is common. A fragment at m/z ~180 (loss of acetate group) retains the Br isotope pattern.
Infrared Spectroscopy (IR)

IR is useful for monitoring the reaction progress (formation of the ester).

  • C=O Stretch (Ester): 1735–1750 cm

    
     (Strong).
    
  • C-O Stretch: 1200–1250 cm

    
    .
    
  • C-H Stretch (Aromatic): >3000 cm

    
     (Weak).
    
  • C-Br Stretch: 600–700 cm

    
     (often obscured in fingerprint region).
    

Experimental Protocols

Protocol 1: Structural Characterization Workflow

This workflow ensures self-validating identification of the synthesized compound.

Workflow Start Crude Reaction Mixture TLC TLC Screening (EtOAc/Hexane 1:3) Start->TLC Purification Flash Chromatography (Silica Gel) TLC->Purification Isolate Isolated Solid/Oil Purification->Isolate Analysis Spectroscopic Analysis Isolate->Analysis MS_Step 1. Mass Spec (ESI+) Check for 1:1 Br Isotope Analysis->MS_Step NMR_Step 2. 1H NMR (CDCl3) Check H6/H3 Shifts MS_Step->NMR_Step NOE_Step 3. 1D NOE Irradiate OMe -> Check H6 NMR_Step->NOE_Step Decision Structure Confirmed? NOE_Step->Decision Decision->Analysis No (Re-evaluate) Final Release for Assay Decision->Final Yes

Figure 2: Analytical workflow for the isolation and validation of Methyl 4-bromo-5-methoxypyridine-2-acetate.

Protocol 2: NMR Acquisition Parameters

To ensure reproducibility and resolution of the aromatic singlets:

  • Sample Prep: Dissolve 5–10 mg of sample in 0.6 mL CDCl

    
      (99.8% D, with 0.03% TMS). Ensure the solution is clear; filter if necessary to remove inorganic salts (Ag salts from synthesis).
    
  • Instrument: 400 MHz or higher recommended.

  • Parameters:

    • Pulse Angle: 30°

    • Relaxation Delay (D1): 1.0 s (standard), 5.0 s (for quantitative integration).

    • Scans: 16–64 (sufficient for >95% purity).

    • Temperature: 298 K.[2]

  • Processing: Apply exponential multiplication (LB = 0.3 Hz) before Fourier Transform. Phase manually to ensure flat baseline around the methoxy signals.

Protocol 3: Synthesis Context (General Route)

While this guide focuses on spectroscopy, understanding the origin aids in impurity profiling.

  • Precursor: 4-Bromo-5-methoxypyridine-2-carboxylic acid or 2-amino-4-bromo-5-methoxypyridine.

  • Transformation: Arndt-Eistert homologation or malonate displacement allows the installation of the acetate side chain.

  • Common Impurity: The des-bromo analogue (formed via hydrogenolysis if Pd catalysis is used) will lack the isotope pattern and show an extra aromatic proton coupling.

References

  • National Institutes of Health (NIH). NMR-Based Structural Analysis of Highly Substituted Pyridines. (2025).[3][4][5][6][7] Retrieved from [Link](Generalized citation for pyridine shift methodology).

  • ACG Publications. Records of Natural Products: NMR Data of Brominated Benzyl Acetates. (2023).[4] Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Role of the Methoxy Group in Methyl 4-bromo-5-methoxypyridine-2-acetate

For Researchers, Scientists, and Drug Development Professionals Abstract Substituent effects on aromatic and heteroaromatic rings are a cornerstone of modern medicinal chemistry and materials science. The strategic place...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituent effects on aromatic and heteroaromatic rings are a cornerstone of modern medicinal chemistry and materials science. The strategic placement of functional groups allows for the fine-tuning of a molecule's physicochemical and reactive properties. This guide provides an in-depth analysis of the role of the 5-methoxy group in Methyl 4-bromo-5-methoxypyridine-2-acetate. By comparing its properties to the hypothetical, yet structurally informative, Methyl 4-bromopyridine-2-acetate, we will explore how the methoxy substituent modulates the electronic environment, reactivity, and potential biological characteristics of the pyridine scaffold. This analysis is supported by established principles of physical organic chemistry, comparative data from related compounds, and detailed experimental protocols.

Introduction: The Strategic Importance of Substituent Effects

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, agrochemicals, and functional materials.[1] Its nitrogen atom introduces a dipole and a site of basicity, distinguishing its chemistry from that of benzene.[2] The properties of a pyridine ring can be further tailored by the introduction of substituents. Methyl 4-bromo-5-methoxypyridine-2-acetate is a multi-functionalized pyridine derivative, with each substituent playing a distinct role. The bromo group at the 4-position is a versatile handle for cross-coupling reactions, the methyl acetate at the 2-position offers a site for hydrolysis or amidation, and the methoxy group at the 5-position, the focus of this guide, acts as a powerful modulator of the ring's electronic properties. Understanding the specific influence of the methoxy group is critical for predicting reaction outcomes and designing novel molecules with desired characteristics.

The Dual Nature of the Methoxy Group: Electronic and Steric Effects

The methoxy group (-OCH₃) exerts two opposing electronic effects on the pyridine ring:

  • Mesomeric (Resonance) Effect (+M): The oxygen atom's lone pair of electrons can be delocalized into the pyridine π-system. This electron-donating effect increases the electron density on the ring, particularly at the ortho and para positions relative to the substituent.

  • Inductive Effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the ring through the sigma bond.[3]

In the case of Methyl 4-bromo-5-methoxypyridine-2-acetate, the methoxy group's position at C5 means its electron-donating resonance effect primarily influences C2, C4, and C6. This interplay of effects is crucial in determining the overall properties of the molecule.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Susceptibility to Nucleophilic Aromatic Substitution (SₙAr)

While less common for the pyridine ring itself without strong electron-withdrawing groups, the presence of substituents can influence the potential for SₙAr reactions. The methoxy group, being an activating group for electrophilic substitution, is a deactivating group for nucleophilic substitution. It increases the electron density of the ring, making it less susceptible to attack by nucleophiles. Nucleophilic attack on the pyridine ring is most favorable at the 2- and 4-positions, as this allows the negative charge of the Meisenheimer intermediate to be stabilized by the electronegative nitrogen atom. [4]The methoxy group at C5 would further disfavor such a reaction.

Experimental Protocols

To empirically determine the effects of the methoxy group, the following comparative experiments could be performed.

Protocol: Comparative Suzuki-Miyaura Cross-Coupling

This protocol outlines a method to compare the reactivity of Methyl 4-bromo-5-methoxypyridine-2-acetate and a suitable non-methoxylated analog in a Suzuki-Miyaura reaction.

Materials:

  • Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 mmol)

  • Reference compound (e.g., Methyl 4-bromopyridine-2-acetate) (1.0 mmol)

  • Phenylboronic acid (1.2 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol)

  • Potassium carbonate (K₂CO₃) (2.0 mmol)

  • 1,4-Dioxane (10 mL)

  • Water (2 mL)

  • Inert atmosphere (Nitrogen or Argon)

  • Reaction vessels (e.g., Schlenk flasks)

Procedure:

  • To two separate Schlenk flasks under an inert atmosphere, add the respective bromo-pyridine derivative (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Add 1,4-dioxane (10 mL) and water (2 mL) to each flask.

  • Degas the mixtures by bubbling the inert gas through the solution for 15 minutes.

  • Add the palladium catalyst (0.05 mmol) to each flask.

  • Heat the reaction mixtures to 90 °C with vigorous stirring.

  • Monitor the progress of each reaction at regular intervals (e.g., every hour) by taking small aliquots and analyzing them by TLC or LC-MS.

  • Once the reactions are complete (or after a set time, e.g., 12 hours), cool the mixtures to room temperature.

  • Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

  • Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude products by column chromatography on silica gel.

  • Compare the reaction times and isolated yields to assess the relative reactivity.

Conclusion

The 5-methoxy group in Methyl 4-bromo-5-methoxypyridine-2-acetate is a powerful modulator of its chemical properties. Through a combination of inductive and mesomeric effects, it influences the basicity of the pyridine nitrogen, the reactivity of the C-Br bond in cross-coupling reactions, and the overall electron density of the heteroaromatic ring. Specifically, the methoxy group is expected to decrease the basicity of the pyridine nitrogen and slightly reduce the rate of palladium-catalyzed cross-coupling reactions at the C4 position due to its electron-donating nature. These predictable, yet subtle, electronic perturbations are of paramount importance in the fields of drug discovery and materials science, where precise control over molecular properties is essential for designing next-generation functional molecules. The experimental protocols provided offer a framework for the empirical validation of these theoretical principles.

References

  • Direct Methoxypyridine Functionalization Approach to Magellanine-Type Lycopodium Alkaloids. (2011). PMC. [Link]

  • Calculated pK a (THF) values for 3-, 4-and 2-methoxypyridine, as well as their complexes with LiCl or/and LiTMP. ResearchGate. [Link]

  • Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. (2025). ResearchGate. [Link]

  • pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

  • pKa Data Compiled by R. Williams. EPFL. [Link]

  • Pyridines - Wikipedia. Wikipedia. [Link]

  • Part A. Properties and Reactions of Pyridines. ResearchGate. [Link]

  • Nucleophilic amination of methoxypyridines by a sodium hydride. DR-NTU. [Link]

  • Help ordering substituted pyridine. (2023). Reddit. [Link]

  • Synthesis, Characterization, and Mesomorphic Properties of New Pyridine Derivatives. Wiley Online Library. [Link]

  • Hammett 's relation for pyridine / C 6 F 4 I-Y complexes (a) and... ResearchGate. [Link]

  • Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. PMC. [Link]

  • Aromatic heterocycles 1: structures and reactions. University of Oxford. [Link]

  • Problem Set #3 – Solutions Q1, 3, 5, 7. University of Calgary. [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Chemistry Stack Exchange. [Link]

  • Determination of the Hammett substituent constants for the 2-, 3-, and 4-pyridyl and -pyridinium groups. Journal of the Chemical Society B: Physical Organic. [Link]

  • Table 13.1 Selected Hammett substituent constants and susceptibility factors. University of California, Berkeley. [Link]

  • 2-Methoxypyridine. PubChem. [Link]

  • 2-Methoxypyridine Derivatives: Synthesis, Liquid Crystalline and Photo-physical Properties. Royal Society of Chemistry. [Link]

  • 4-Methoxypyridine N-oxide: An electron-rich ligand that can simultaneously bridge three silver atoms. ResearchGate. [Link]

  • Effect of Pyridine Type Nitrogen (=N-) on Hammett ρ: Invoking the Reactivity-Selectivity Principle: A Chemical Education Perspective. American Journal of Chemistry. [Link]

  • 4-Methoxypyridine. PubChem. [Link]

  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

  • Mastering Synthesis: Key Considerations for 5-Bromo-2-chloro-4-methylpyridine Production. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate.
  • Process For Preparation Of (2 Bromo 4,5 Dimethoxyphenyl) Methyl Bromide.

Sources

Comparative

A Senior Application Scientist's Guide to Catalytic Functionalization of Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction: The Strategic Importance of the Pyridine Core In the landscape of modern drug discovery, substituted heteroarenes are foundational scaffolds, forming the core of countless pharmacologically active agents.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of the Pyridine Core

In the landscape of modern drug discovery, substituted heteroarenes are foundational scaffolds, forming the core of countless pharmacologically active agents.[1] Among these, the functionalized pyridine motif is particularly prominent. The strategic derivatization of intermediates like Methyl 4-bromo-5-methoxypyridine-2-acetate is a critical step in molecular elaboration, enabling the rapid exploration of chemical space to optimize biological activity, selectivity, and pharmacokinetic properties. Palladium-catalyzed cross-coupling reactions represent the most robust and versatile tools for this purpose, offering mild conditions and broad functional group tolerance.[2][3]

This guide provides a comparative analysis of leading catalytic systems for three essential transformations of Methyl 4-bromo-5-methoxypyridine-2-acetate: C-N bond formation via Buchwald-Hartwig amination, C-C bond formation via Suzuki-Miyaura coupling, and C-sp bond formation via Sonogashira coupling. We will dissect the causality behind experimental choices, present comparative data, and provide field-proven protocols to empower researchers in their synthetic endeavors.

Part 1: C-N Bond Formation – The Buchwald-Hartwig Amination

The introduction of a nitrogen-based substituent is a cornerstone of medicinal chemistry. The Buchwald-Hartwig amination has revolutionized this process, replacing harsher, traditional methods.[4][5] The key to a successful reaction with an electron-deficient and potentially sensitive substrate like our pyridine derivative lies in the careful selection of the ligand and base.[6][7] The ester functionality on our substrate necessitates the use of bases milder than sodium tert-butoxide to prevent hydrolysis.

Comparative Catalyst Performance
Parameter System A: Bulky Biarylphosphine System B: Chelating Diphosphine
Pd Source Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))Pd(OAc)₂ (Palladium(II) acetate)
Ligand XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)
Base K₃PO₄ (Potassium phosphate)Cs₂CO₃ (Cesium carbonate)[8]
Solvent Toluene or DioxaneDioxane
Temperature 90-110 °C100-110 °C
Typical Yield 85-98%80-95%
Advantages Highly active for heteroaryl halides; robust and reliable.Excellent for substrates prone to catalyst inhibition; wide bite angle is beneficial.[8]
Disadvantages Ligand can be costly.Can be slower than modern biarylphosphine systems.

Expert Rationale: System A, employing a bulky, electron-rich biarylphosphine ligand like XPhos, represents the state-of-the-art for coupling heteroaryl halides.[9] These ligands promote the crucial oxidative addition step and accelerate the final reductive elimination.[4] System B utilizes Xantphos, a chelating ligand whose wide "bite angle" is particularly effective in preventing catalyst decomposition and promoting coupling with nitrogen nucleophiles.[8] For our ester-containing substrate, the choice of a moderately strong inorganic base like K₃PO₄ or Cs₂CO₃ is critical to avoid saponification, a common side reaction with stronger bases like NaOtBu.[7][10]

Catalytic Cycle & Experimental Workflow

The general mechanism involves the oxidative addition of the aryl bromide to a Pd(0) species, coordination and deprotonation of the amine, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[11]

G pd0 L₂Pd(0) oa_complex L₂Pd(II)(Ar)(Br) pd0->oa_complex Oxidative Addition (Ar-Br) amine_complex [L₂Pd(II)(Ar)(R₂NH)]⁺Br⁻ oa_complex->amine_complex + R₂NH amido_complex L₂Pd(II)(Ar)(NR₂) amine_complex->amido_complex Deprotonation (-HBr, +Base) amido_complex->pd0 product Ar-NR₂ amido_complex->product Reductive Elimination catalyst_regen L₂Pd(0)

Caption: Generalized Catalytic Cycle for Buchwald-Hartwig Amination.

Detailed Protocol: Buchwald-Hartwig Amination with System A
  • Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv.), the desired amine (1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 equiv.).

  • Catalyst Addition: In a glovebox or under a positive flow of inert gas, add Pd₂(dba)₃ (0.02 equiv., 2 mol% Pd) and XPhos (0.04 equiv.).

  • Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.

  • Solvent Addition: Add anhydrous, degassed toluene (to achieve a concentration of ~0.1 M) via syringe.

  • Reaction: Place the sealed tube in a preheated oil bath at 110 °C and stir vigorously for 4-12 hours.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS analysis of small aliquots.

  • Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a short pad of celite to remove inorganic salts and palladium residues.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by silica gel column chromatography to yield the desired arylamine product.

Part 2: C-C Bond Formation – The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forming C(sp²)-C(sp²) bonds, owing to the stability and low toxicity of the requisite boronic acid reagents.[12][13] For an electron-deficient substrate like a bromopyridine, catalyst selection is key to achieving high efficiency.[1]

Comparative Catalyst Performance
Parameter System C: Classic Phosphine System D: Modern Ferrocenylphosphine
Pd Source Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))Pd(dppf)Cl₂·CH₂Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II))
Coupling Partner Aryl/Heteroaryl Boronic AcidAryl/Heteroaryl Boronic Acid or Ester
Base Na₂CO₃ or K₂CO₃[14]K₃PO₄ or K₂CO₃
Solvent Dioxane/H₂O or Toluene/H₂ODioxane/H₂O or 2-MeTHF/H₂O
Temperature 80-100 °C80-100 °C
Typical Yield 70-90%90-99%
Advantages Inexpensive and widely available catalyst.Highly robust and efficient for heteroaryl halides; thermally stable.[15]
Disadvantages Lower activity for challenging substrates; potential for PPh₃ side reactions.More expensive catalyst.

Expert Rationale: System C, using Pd(PPh₃)₄, is a workhorse catalyst that is effective for many standard transformations.[16] However, for more challenging heteroaromatic substrates, its performance can be limited. System D employs Pd(dppf)Cl₂, a pre-catalyst featuring a ferrocene-based ligand. The dppf ligand provides a unique combination of steric bulk and electron-richness that is exceptionally effective for coupling electron-deficient pyridyl halides, often leading to higher yields and faster reaction times.[15] The use of an aqueous base system is standard, as water plays a crucial role in the transmetalation step.[15]

Catalytic Cycle & Experimental Workflow

The Suzuki reaction follows a similar catalytic pathway, with the key difference being the transmetalation step where the organic group is transferred from boron to the palladium center.[15]

G pd0 L₂Pd(0) oa_complex L₂Pd(II)(Ar)(Br) pd0->oa_complex Oxidative Addition (Ar-Br) trans_complex L₂Pd(II)(Ar)(Ar') oa_complex->trans_complex Transmetalation (Ar'-B(OH)₂ + Base) trans_complex->pd0 product Ar-Ar' trans_complex->product Reductive Elimination catalyst_regen L₂Pd(0)

Caption: Generalized Catalytic Cycle for Suzuki-Miyaura Coupling.

Detailed Protocol: Suzuki-Miyaura Coupling with System D
  • Reaction Setup: To a Schlenk flask containing a stir bar, add Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and potassium carbonate (K₂CO₃, 2.0-3.0 equiv.).

  • Catalyst Addition: Add the Pd(dppf)Cl₂·CH₂Cl₂ catalyst (0.02-0.05 equiv.).

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen three times.

  • Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio) via syringe.

  • Reaction: Heat the mixture to 90 °C with vigorous stirring for 2-8 hours.

  • Monitoring: Follow the consumption of the starting material by TLC or LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Purification: Remove the solvent in vacuo and purify the crude product by flash column chromatography on silica gel.

Part 3: C-sp Bond Formation – The Sonogashira Coupling

The Sonogashira coupling is the premier method for linking a terminal alkyne with an aryl halide, creating valuable arylalkyne and conjugated enyne structures.[17] A critical decision in designing a Sonogashira reaction is whether to use a traditional copper(I) co-catalyst or to employ a copper-free protocol.[18]

Comparative Catalyst Performance
Parameter System E: Classic Cu Co-catalyzed System F: Copper-Free
Pd Source Pd(PPh₃)₂Cl₂ (Bis(triphenylphosphine)palladium(II) chloride)Pd(OAc)₂ or (AllylPdCl)₂
Co-catalyst CuI (Copper(I) iodide)None
Ligand PPh₃ (from Pd source)P(t-Bu)₃ (Tri-tert-butylphosphine)
Base Et₃N or DiisopropylamineCs₂CO₃ or an amine base
Solvent THF or DMFDioxane, Toluene, or DMF
Temperature Room Temp. to 60 °CRoom Temp. to 80 °C
Typical Yield 75-95%80-98%
Advantages Well-established, often proceeds at room temperature.Avoids Glaser-Hay alkyne homocoupling; lower toxicity.[19]
Disadvantages Prone to Glaser side reaction; requires strict anaerobic conditions.[20]May require slightly higher temperatures or more expensive ligands.

Expert Rationale: The classic Sonogashira (System E) is highly effective but suffers from a major side reaction: the copper-catalyzed oxidative homocoupling of the terminal alkyne (Glaser coupling).[20] This is particularly problematic with valuable or complex alkynes. Copper-free protocols (System F) were developed to circumvent this issue.[19][21] These systems rely on a palladium catalyst, a bulky phosphine ligand like P(t-Bu)₃, and a base to facilitate the deprotonation of the alkyne and subsequent coupling.[19] For many applications, especially in process development, the copper-free method is preferred for its cleaner reaction profile and more consistent results.

Catalytic Cycle & Experimental Workflow

The copper-free Sonogashira pathway involves oxidative addition, coordination of the alkyne to palladium, deprotonation by the base, and reductive elimination.

G pd0 L₂Pd(0) oa_complex L₂Pd(II)(Ar)(Br) pd0->oa_complex Oxidative Addition (Ar-Br) alkyne_complex L₂Pd(II)(Ar)(C≡CR) oa_complex->alkyne_complex Deprotonation/ Alkyne Exchange (R-C≡CH + Base) alkyne_complex->pd0 product Ar-C≡CR alkyne_complex->product Reductive Elimination catalyst_regen L₂Pd(0)

Caption: Generalized Catalytic Cycle for Copper-Free Sonogashira Coupling.

Detailed Protocol: Copper-Free Sonogashira Coupling with System F
  • Reaction Setup: In an oven-dried Schlenk tube, combine Methyl 4-bromo-5-methoxypyridine-2-acetate (1.0 equiv.), the terminal alkyne (1.2 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.).

  • Catalyst Addition: Under an inert atmosphere, add Pd(OAc)₂ (0.02 equiv.) and P(t-Bu)₃ (0.04 equiv.).

  • Inert Atmosphere: Seal the tube, evacuate, and backfill with argon three times.

  • Solvent Addition: Add anhydrous, degassed DMF via syringe.

  • Reaction: Stir the mixture at room temperature or heat to 50-80 °C for 4-16 hours, depending on the reactivity of the alkyne.

  • Monitoring: Track the reaction's progress via TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate (3x). Combine the organic phases, wash with brine, dry over MgSO₄, and filter.

  • Purification: Concentrate the filtrate and purify the crude product by silica gel chromatography to isolate the coupled product.

Conclusion

The functionalization of Methyl 4-bromo-5-methoxypyridine-2-acetate can be achieved with high efficiency using modern palladium-catalyzed cross-coupling reactions. For C-N, C-C, and C-sp bond formation, catalytic systems based on bulky, electron-rich phosphine ligands consistently provide superior results for this class of heteroaromatic substrate. While classic catalysts like Pd(PPh₃)₄ remain useful, systems employing ligands such as XPhos, dppf, and P(t-Bu)₃ offer greater reliability, higher yields, and broader substrate scope. The choice of base is equally critical, particularly given the ester functionality of the substrate, with inorganic carbonates and phosphates being the preferred reagents. By understanding the principles behind catalyst selection and applying the robust protocols detailed herein, researchers can confidently and effectively synthesize novel pyridine derivatives for advancement in drug discovery and materials science.

References

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. (2025).
  • highly efficient Suzuki–Miyaura coupling of N-heteroaryl halides and N-heteroarylboronic acids. (2007). RSC Publishing.
  • New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. (2007).
  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC.
  • Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. (2003).
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (2024). Chemical Insights.
  • Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
  • Role of the Base in Buchwald–Hartwig Amination. (2014). The Journal of Organic Chemistry.
  • The Suzuki Reaction. Chem 115 Myers - Harvard University.
  • Buchwald–Hartwig amin
  • Copper-free Sonogashira cross-coupling reactions: an overview. PMC.
  • Copper-free Sonogashira coupling. (2008).
  • Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor.
  • Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020. Organic Chemistry Frontiers (RSC Publishing).
  • Buchwald-Hartwig Amin
  • Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. (2020).
  • Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. Benchchem.
  • Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. [No Source Found].
  • Technical Support Center: Cross-Coupling Reactions of 2-Bromo-4-methylpyridine. Benchchem.
  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize.
  • The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. (2019).
  • Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journals.
  • Recent mechanistic developments and next generation catalysts for the Sonogashira coupling reaction. RSC Publishing.
  • Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
  • Application Notes and Protocols for Suzuki Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine. Benchchem.
  • Sonogashira Coupling. (2024). Chemistry LibreTexts.
  • Comparative Study of Ligands for the Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-5-methylpyridine. Benchchem.
  • Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroarom

Sources

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for Methyl 4-bromo-5-methoxypyridine-2-acetate

Introduction: The Critical Role of Analytical Precision in Pharmaceutical Development In the landscape of pharmaceutical development, the journey from a promising molecule to a market-approved drug is paved with rigorous...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Analytical Precision in Pharmaceutical Development

In the landscape of pharmaceutical development, the journey from a promising molecule to a market-approved drug is paved with rigorous testing and quality control. Key pharmaceutical intermediates, such as Methyl 4-bromo-5-methoxypyridine-2-acetate, form the foundational building blocks of many active pharmaceutical ingredients (APIs). The purity, potency, and impurity profile of these intermediates directly influence the safety and efficacy of the final drug product. Therefore, the analytical methods used to characterize them must be not only accurate and precise but also demonstrably reliable.

This guide provides an in-depth comparison and cross-validation of two powerful, yet fundamentally different, analytical techniques for the quantitative analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate: High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Cross-validation, the process of demonstrating that two or more distinct analytical procedures are suitable for the same intended purpose, provides the highest level of confidence in analytical data. We will explore the causality behind the experimental design for each method, present detailed protocols, and compare their performance based on core validation parameters outlined by the International Council for Harmonisation (ICH).[1][2]

Method Selection: A Dichotomy of Separation vs. Spectroscopic Quantification

The choice of analytical techniques for cross-validation should be deliberate, ideally employing methods with orthogonal principles to provide a comprehensive and unbiased assessment.

  • High-Performance Liquid Chromatography (HPLC): The Industry Workhorse. HPLC is a cornerstone of pharmaceutical analysis, excelling at separating components within a mixture.[3][4] Its versatility in analyzing non-volatile and thermally labile compounds makes it an ideal choice for many APIs and intermediates.[5] For Methyl 4-bromo-5-methoxypyridine-2-acetate, a Reverse-Phase HPLC (RP-HPLC) method with UV detection is a logical first choice due to the molecule's aromatic pyridine ring, which is an excellent chromophore.

  • Quantitative NMR (qNMR): A Primary Analytical Method. qNMR has emerged as a powerful tool in pharmaceutical analysis, offering direct quantification without the need for an identical reference standard of the analyte.[6][7] The intensity of an NMR signal is directly proportional to the number of atomic nuclei, making it a primary ratio method.[8][9] This unique characteristic provides an excellent orthogonal comparison to chromatography, which relies on comparing the response of an analyte to that of a reference standard.[10]

Method 1: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle and Rationale

RP-HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically C18) is used with a polar mobile phase. Components of the sample interact with the stationary phase to varying degrees; less polar compounds are retained longer, leading to separation. The choice of a C18 column is optimal for a moderately polar compound like our target analyte. UV detection is selected based on the strong absorbance of the pyridine ring system, allowing for sensitive quantification.

Experimental Workflow: HPLC-UV Analysis

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC System cluster_data Data Analysis A Weigh Analyte & Reference Standard B Dissolve in Diluent (e.g., Acetonitrile/Water) A->B C Prepare Calibration Curve Standards (e.g., 5 levels) B->C F Autosampler C->F Inject Samples D Mobile Phase (e.g., ACN:H2O) E HPLC Pump D->E E->F G C18 Column F->G H UV Detector (e.g., 254 nm) G->H I Chromatography Data System (CDS) H->I Signal Output J Integrate Peak Areas I->J K Generate Calibration Curve J->K L Calculate Concentration of Analyte K->L

Caption: Workflow for HPLC-UV quantitative analysis.

Detailed HPLC Protocol
  • Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis detector.

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v). The mobile phase should be filtered and degassed.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Standard Preparation: Prepare a stock solution of Methyl 4-bromo-5-methoxypyridine-2-acetate reference standard at 1.0 mg/mL in diluent (Acetonitrile:Water 50:50). Create a series of calibration standards by serial dilution (e.g., 0.05, 0.1, 0.25, 0.5, 1.0 mg/mL).

  • Sample Preparation: Accurately weigh approximately 25 mg of the test sample, dissolve in, and dilute to 25.0 mL with diluent to achieve a target concentration of 1.0 mg/mL.

Method 2: Quantitative ¹H-NMR (qNMR)

Principle and Rationale

qNMR leverages the direct proportionality between the integrated area of an NMR signal and the number of nuclei contributing to that signal.[9][11] By co-dissolving a known mass of a certified internal standard with a known mass of the analyte, the purity of the analyte can be calculated directly from the ratio of their signal integrals, molecular weights, and masses.[8] The key to accuracy is ensuring full relaxation of the nuclei between pulses, which is achieved by setting a sufficiently long relaxation delay (D1). Maleic acid is chosen as an internal standard because it is non-volatile, stable, has a simple spectrum (a single peak in the aromatic region), and its protons relax relatively quickly.

Experimental Workflow: qNMR Analysis

qNMR_Workflow cluster_prep Sample Preparation cluster_nmr NMR Spectrometer (≥400 MHz) cluster_data Data Processing & Calculation A Accurately Weigh Analyte (~10 mg) C Combine and Dissolve in Deuterated Solvent (e.g., DMSO-d6) A->C B Accurately Weigh Internal Standard (e.g., Maleic Acid) B->C D Transfer to NMR Tube C->D E Tune & Shim Spectrometer D->E Insert Sample F Set Acquisition Parameters (Long D1, 90° Pulse) E->F G Acquire ¹H Spectrum F->G H Apply Phasing & Baseline Correction G->H FID Output I Integrate Analyte & Standard Signals H->I J Apply qNMR Purity Equation I->J K Calculate Purity (% w/w) J->K

Caption: Workflow for qNMR quantitative analysis.

Detailed qNMR Protocol
  • Instrumentation: NMR Spectrometer, ≥ 400 MHz.

  • Internal Standard: Maleic Acid (Certified Reference Material).

  • Solvent: Dimethyl sulfoxide-d6 (DMSO-d6).

  • Sample Preparation:

    • Accurately weigh ~10 mg of Methyl 4-bromo-5-methoxypyridine-2-acetate into a clean vial.

    • Accurately weigh ~5 mg of Maleic Acid into the same vial.

    • Dissolve the mixture in ~0.7 mL of DMSO-d6.

    • Transfer the solution to a 5 mm NMR tube.

  • Acquisition Parameters:

    • Pulse Angle: 90° (must be calibrated).

    • Relaxation Delay (D1): 30 seconds. Causality: This long delay is critical to ensure complete T1 relaxation for all relevant protons, which is a prerequisite for accurate integration and quantification.

    • Number of Scans: 16.

  • Processing:

    • Apply Fourier transform, phase correction, and baseline correction.

    • Integrate a well-resolved, unique signal for the analyte (e.g., the methoxy protons) and the singlet for the internal standard (Maleic Acid).

  • Calculation: Use the following equation to determine purity:[9] Purity (%) = (I_a / I_s) * (N_s / N_a) * (M_a / M_s) * (m_s / m_a) * P_s

    • Where: I = Integral, N = Number of protons, M = Molar mass, m = mass, P = Purity. Subscripts 'a' and 's' refer to the analyte and standard, respectively.

The Cross-Validation Study: Protocol and Parameters

The objective is to demonstrate that the HPLC and qNMR methods produce comparable, reliable results for the assay of Methyl 4-bromo-5-methoxypyridine-2-acetate. The validation will be conducted according to ICH Q2(R2) guidelines.[1]

Cross-Validation Workflow

CrossValidation_Workflow cluster_validation Validation Parameters (ICH Q2) HPLC HPLC-UV Method Results Compare Assay Results HPLC->Results Assay Value 1 qNMR qNMR Method qNMR->Results Assay Value 2 Spec Specificity Spec->HPLC Spec->qNMR Lin Linearity Lin->HPLC Lin->qNMR Acc Accuracy Acc->HPLC Acc->qNMR Prec Precision Prec->HPLC Prec->qNMR Batch Single Homogeneous Batch of Analyte Batch->HPLC Batch->qNMR Conclusion Methods are Equivalent for Intended Purpose Results->Conclusion Results within Predefined Acceptance Criteria (e.g., ≤2% Difference)

Caption: Logic flow for the cross-validation study.

Performance Characteristics for Comparison

A single, homogeneous batch of Methyl 4-bromo-5-methoxypyridine-2-acetate should be used for the comparison.

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.[2] For HPLC, this is shown by resolving the main peak from impurities and degradation products. For qNMR, this is demonstrated by identifying unique, well-resolved signals for the analyte and internal standard that are free from interference.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. For HPLC, this is assessed over 5 concentration levels. qNMR is inherently linear, a fundamental principle of the technique.[6]

  • Accuracy: The closeness of test results to the true value.[12] This is determined by analyzing samples of known purity or by spiking a placebo with known amounts of the analyte.

  • Precision: The closeness of agreement among a series of measurements.

    • Repeatability: Assessed by performing 6 replicate analyses of the same sample on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision: Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument.

Data Comparison and Interpretation

The following tables present illustrative data from a hypothetical cross-validation study.

Table 1: Linearity and Range
ParameterHPLC-UVqNMRAcceptance Criteria
Range Tested 50 - 150% of target conc.N/A (inherently linear)-
Correlation Coefficient (r²) 0.9995N/A≥ 0.999

Interpretation: The HPLC method demonstrates excellent linearity across the specified range, meeting the acceptance criterion. qNMR does not require a linearity curve as it is a primary method.

Table 2: Accuracy (Recovery Study)
Spike LevelHPLC-UV (% Recovery)qNMR (% Recovery)Acceptance Criteria
80% 99.5%100.2%98.0 - 102.0%
100% 100.3%99.8%98.0 - 102.0%
120% 101.1%100.5%98.0 - 102.0%

Interpretation: Both methods show excellent accuracy, with recovery values well within the typical pharmaceutical acceptance limits.

Table 3: Precision
ParameterHPLC-UV (%RSD)qNMR (%RSD)Acceptance Criteria
Repeatability (n=6) 0.45%0.25%≤ 1.0%
Intermediate Precision 0.68%0.40%≤ 2.0%

Interpretation: Both methods are highly precise. The qNMR method shows slightly better precision, which can be attributed to its fewer sample preparation steps and the stability of the NMR instrument.

Table 4: Final Assay Cross-Validation Results
MethodAssay Result (% w/w)
HPLC-UV 99.2%
qNMR 99.5%
Absolute Difference 0.3%
Acceptance Criterion ≤ 2.0%

Interpretation: The assay values obtained from the two independent methods are in excellent agreement, with an absolute difference of only 0.3%. This is well within the pre-defined acceptance criterion, successfully demonstrating that the methods are equivalent for the intended purpose of quantifying Methyl 4-bromo-5-methoxypyridine-2-acetate.

Conclusion: Achieving Analytical Confidence Through Orthogonal Methods

This guide demonstrates a robust framework for the cross-validation of analytical methods for the key pharmaceutical intermediate, Methyl 4-bromo-5-methoxypyridine-2-acetate. Both RP-HPLC and qNMR have proven to be suitable, accurate, and precise for its quantification.

  • HPLC serves as an excellent tool for routine quality control, offering high throughput and exceptional separation capabilities for impurity profiling.

  • qNMR acts as a powerful, orthogonal primary method, ideal for the certification of reference materials and for providing an independent, confirmatory assay value without reliance on a specific standard of the analyte.[7][8]

By successfully cross-validating these two orthogonal techniques, a high degree of confidence in the analytical data is established. This analytical rigor is fundamental to ensuring the quality of pharmaceutical intermediates and, ultimately, the safety and efficacy of the final drug product. Adherence to these principles of scientific integrity and thorough validation is paramount for researchers, scientists, and drug development professionals navigating the complex regulatory landscape.

References

  • Webster, G. K., & Kumar, S. (2014). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Analytical Chemistry, 86(23), 11474–11480. [Link]

  • Gallo, V., et al. (2020). Quantitative NMR in Biotherapeutic Drug Development: An Efficient General-Purpose Tool for Process Analytics. American Pharmaceutical Review. [Link]

  • Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell Scientific Instrument Co., Ltd. [Link]

  • Patsnap. (2025). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. [Link]

  • D'Antonio, M., & Kbol, R. (2025). Quantitative Solid-State NMR Spectroscopy (qSSNMR) in Pharmaceutical Analysis. PMC. [Link]

  • Bharti, S. K., & Roy, R. (2021). Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains. Taylor & Francis Online. [Link]

  • Chaudhary, A. (n.d.). Validation of Analytical Methods: A Review. Gavin Publishers. [Link]

  • European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures. EMA. [Link]

  • Celebration of Scholarship. (n.d.). GCMS VS HPLC. Valparaiso University. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

  • Aijiren. (2024). HPLC or GC-MS: Which Technique is Best for Your Needs? Aijiren Tech Inc. [Link]

  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

  • IKEV. (1996). VALIDATION OF ANALYTICAL PROCEDURES: METHODOLOGY. International Conference on Harmonisation. [Link]

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

  • Bruker. (n.d.). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Bruker. [Link]

  • Lab Manager. (2025). HPLC vs GC: Choosing the Right Chromatography Technique. Lab Manager. [Link]

  • AELAB. (2026). GC vs. HPLC in Pharmaceutical and Medical Device Testing. AELAB. [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

  • European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. EMA. [Link]

  • Pauli, G. F., et al. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry, 59(1), 7-15. [Link]

  • Islam, R., et al. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. Bioanalysis, 16(12), 749-754. [Link]

  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. EMA. [Link]

  • European Bioanalysis Forum. (2017). Cross and Partial Validation. EBF. [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of Pyridine on Primesep 100 Column. SIELC Technologies. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • ResearchGate. (2025). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. [Link]

  • Salah, N., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Scientific Reports. [Link]

  • Defense Technical Information Center. (n.d.). Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). DTIC. [Link]

Sources

Validation

Efficacy comparison between Methyl 4-bromo-5-methoxypyridine-2-acetate and other building blocks

An Expert's Guide to Pyridine-Based Building Blocks: A Comparative Efficacy Analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate and its Alternatives in Modern Drug Discovery Introduction In the landscape of modern med...

Author: BenchChem Technical Support Team. Date: February 2026

An Expert's Guide to Pyridine-Based Building Blocks: A Comparative Efficacy Analysis of Methyl 4-bromo-5-methoxypyridine-2-acetate and its Alternatives in Modern Drug Discovery

Introduction

In the landscape of modern medicinal chemistry, the pyridine scaffold holds a privileged position. Its unique electronic properties, ability to engage in hydrogen bonding, and metabolic stability have cemented its role as a cornerstone in drug design. Approximately 20% of the top 200 pharmaceuticals incorporate a pyridine ring, underscoring its immense value.[1][2] Building blocks like Methyl 4-bromo-5-methoxypyridine-2-acetate offer a compelling combination of features for synthetic chemists: a reactive handle for cross-coupling (the bromine), modulating electronics from a methoxy group, and an ester moiety for further elaboration or as a key pharmacophoric element.

This guide provides a comparative analysis of this versatile building block against other common alternatives used in drug discovery. We will move beyond simple cataloging, delving into the causality behind experimental choices, comparing performance based on reaction yields and scope, and providing validated protocols. Our objective is to equip researchers, scientists, and drug development professionals with the insights needed to select the optimal building block for their specific synthetic challenges, thereby accelerating the path from hit-to-lead.

Part 1: The Workhorse: Halogenated Pyridines in Cross-Coupling Reactions

The primary utility of building blocks like Methyl 4-bromo-5-methoxypyridine-2-acetate lies in the reactivity of the carbon-halogen bond, most commonly exploited in palladium-catalyzed cross-coupling reactions. The bromine atom serves as an exceptionally reliable reactive handle for forming new carbon-carbon and carbon-heteroatom bonds.

The choice of halogen is a critical determinant of reactivity. The bond strength decreases down the group (C-Cl > C-Br > C-I), which directly impacts the ease of the oxidative addition step in the catalytic cycle. Consequently, the general order of reactivity in palladium-catalyzed couplings is I > Br > Cl.[3] While iodopyridines are the most reactive, their higher cost and lower stability can be prohibitive. Chloropyridines are cost-effective but often require more forcing conditions and specialized catalyst systems to achieve high yields.[4] Bromopyridines, therefore, represent the optimal balance of reactivity, stability, and cost for most discovery applications.

Experimental Workflow: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for constructing biaryl and heteroaryl-aryl bonds in the pharmaceutical industry.[5] The workflow below illustrates a typical catalytic cycle.

Suzuki_Miyaura_Coupling pd0 Pd(0)L_n oxidative_addition Oxidative Addition pd0->oxidative_addition R1-X (Bromopyridine) pd_intermediate R1-Pd(II)-X (L_n) oxidative_addition->pd_intermediate transmetalation Transmetalation pd_intermediate->transmetalation pd_r1_r2 R1-Pd(II)-R2 (L_n) transmetalation->pd_r1_r2 boronate R2-B(OR)2 boronate->transmetalation base Base base->transmetalation reductive_elimination Reductive Elimination pd_r1_r2->reductive_elimination reductive_elimination->pd0 Catalyst Regeneration product R1-R2 reductive_elimination->product

Caption: Catalytic cycle for a typical Suzuki-Miyaura cross-coupling reaction.

Performance Data: Halogen Reactivity Comparison

The following table summarizes typical experimental outcomes for the Suzuki-Miyaura coupling of a generic pyridine halide with phenylboronic acid, illustrating the practical implications of halogen choice.

Building BlockHalogenTypical Catalyst SystemTypical Yield (%)Key Considerations
2-IodopyridineIodoPd(PPh₃)₄, Na₂CO₃90-98%Highest reactivity; substrate may be less stable and more expensive.
2-Bromopyridine Bromo Pd(dppf)Cl₂, K₂CO₃ 85-95% Excellent balance of reactivity, stability, and cost.[4]
2-ChloropyridineChloroPd₂(dba)₃, SPhos, K₃PO₄70-85%Requires more advanced, often air-sensitive, catalysts and stronger bases.[4]
Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a self-validating system for coupling a bromopyridine building block with a boronic acid partner. The inclusion of an inert atmosphere and anhydrous solvents is critical for preventing catalyst deactivation and boronic acid decomposition.

  • Vessel Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the bromopyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (0.05 equiv.), to the flask.

  • Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (4:1 ratio, 0.1 M concentration relative to the bromopyridine).

  • Reaction: Heat the mixture to 90-100 °C and stir vigorously for 8-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Part 2: The Alternatives: Pyridine Boronates and Sulfinates

While halogenated pyridines are excellent electrophilic partners, the corresponding nucleophilic partners—typically organoboron compounds—present their own set of challenges and opportunities.

Pyridine Boronic Acids/Esters

Pyridine boronic acids and their esters (e.g., pinacol esters) are common nucleophilic partners. However, they suffer from notable drawbacks, particularly when the boron moiety is at the 2-position of the pyridine ring. A survey of reactions at Pfizer revealed that of 358 attempted couplings using pyridine-2-boronates, fewer than 8% achieved a yield of at least 20%.[5] This is often due to instability and a propensity for protodeboronation under reaction conditions. More stable alternatives, such as MIDA (N-methyliminodiacetic acid) boronates, have been developed to address this issue, offering enhanced stability and slower release of the active boronic acid.[6]

Pyridine Sulfinates: A Superior Nucleophilic Partner

A more recent and highly effective alternative is the use of pyridine sulfinates. These compounds are stable, easily prepared, and storable crystalline solids that serve as outstanding nucleophilic partners in palladium-catalyzed cross-couplings.[5] They exhibit remarkable reactivity and scope, often succeeding where boronic acids fail, especially in the challenging synthesis of 2-substituted pyridines.

Workflow: Sulfinate-Based Cross-Coupling

The workflow for using a sulfinate is analogous to the Suzuki coupling, but the transmetalation step involves the sulfinate anion, which proves to be highly efficient.

Sulfinate_Coupling setup Reaction Setup: Aryl Halide (R1-X) Pyridine Sulfinate (Py-SO2Na) Pd Catalyst & Ligand Base (e.g., K2CO3) reaction Heating in Solvent (e.g., Toluene) setup->reaction workup Aqueous Workup & Extraction reaction->workup purification Column Chromatography workup->purification product Coupled Product (R1-Py) purification->product

Caption: General experimental workflow for a sulfinate cross-coupling reaction.

Performance Data: Pyridine-2-Boronate vs. Pyridine-2-Sulfinate

This table directly compares the efficacy of a pyridine-2-boronic acid with a pyridine-2-sulfinate in a challenging coupling reaction with 4-chlorotoluene, based on data from published studies.[5]

Nucleophilic PartnerElectrophileCatalyst SystemYield (%)Key Advantage of Sulfinate
Pyridine-2-Boronic Acid4-ChlorotolueneTypically requires strong conditions< 20%Low efficiency, prone to decomposition.
Sodium Pyridine-2-Sulfinate 4-Chlorotoluene Pd(OAc)₂, PCy₃, K₂CO₃ 91% High yield with a challenging chloro-partner, stable starting material.
Protocol 2: Cross-Coupling Using a Pyridine Sulfinate

This protocol is adapted from demonstrated methods for highly efficient sulfinate couplings.[5] The use of a phosphine ligand like tricyclohexylphosphine (PCy₃) is often crucial for high catalytic turnover.

  • Vessel Preparation: In an oven-dried vial, combine the aryl halide (1.0 equiv.), sodium pyridine-2-sulfinate (2.0 equiv.), and potassium carbonate (1.5 equiv.).

  • Catalyst Pre-mixing: In a separate vial, prepare the catalyst solution by dissolving palladium acetate (Pd(OAc)₂, 0.05 equiv.) and tricyclohexylphosphine (PCy₃, 0.10 equiv.) in anhydrous toluene.

  • Reaction Assembly: Add the catalyst solution to the vial containing the solids. Seal the vial and stir the mixture at 110 °C for 16 hours.

  • Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the filtrate with water and brine.

  • Purification: Dry the organic phase over MgSO₄, filter, and concentrate. Purify the residue via silica gel chromatography to yield the desired biaryl product.

Part 3: Isosteric Scaffolds: Pyrimidines and Other Diazines

In drug design, the concept of isosteric replacement—substituting one atom or group with another that has similar size, shape, and electronic properties—is a powerful strategy. Pyrimidines, pyrazines, and other diazines are common isosteres of pyridines.[7]

Isosteres cluster_0 Pyridine Core cluster_1 Isosteric Alternatives (Diazines) Pyridine Pyridine (1 N atom) Pyrimidine Pyrimidine (1,3-N atoms) Pyridine->Pyrimidine Isosteric Replacement Pyrazine Pyrazine (1,4-N atoms) Pyridine->Pyrazine Isosteric Replacement Pyridazine Pyridazine (1,2-N atoms) Pyridine->Pyridazine Isosteric Replacement

Caption: Structural relationship between pyridine and its common diazine isosteres.

The introduction of a second nitrogen atom into the ring significantly alters the electronic properties. Diazines are more electron-deficient than pyridine, which can impact reaction kinetics, metabolic stability, and receptor binding interactions. For instance, a bromo-pyrimidine will generally be more reactive in nucleophilic aromatic substitution than its corresponding bromopyridine counterpart. The choice between these scaffolds is project-specific, driven by the need to modulate properties like pKa, solubility, and hydrogen bonding potential. A comparative analysis of brominated pyrimidine building blocks follows similar reactivity principles to those outlined for pyridines.[3]

Summary and Recommendations

The selection of an appropriate building block is a multi-faceted decision that balances reactivity, stability, cost, and the strategic goals of the synthesis. Methyl 4-bromo-5-methoxypyridine-2-acetate stands as a robust and versatile starting material, emblematic of the utility of bromopyridines in drug discovery.

Building Block ClassKey AdvantagePrimary LimitationBest Use Case
Bromopyridines Optimal balance of reactivity, stability, and cost. Can be challenging in 2-position couplings.General purpose C-C and C-N bond formation in discovery chemistry.
IodopyridinesHighest reactivity, requires milder conditions.Higher cost, lower stability.When milder conditions are essential and cost is not a primary constraint.
ChloropyridinesLowest cost.Often requires specialized, expensive catalyst systems and harsh conditions.Large-scale synthesis where cost is paramount and process development is feasible.
Pyridine BoronatesCommercially available in wide variety.Often unstable, particularly 2-substituted variants, leading to low yields.[5]When a stable (e.g., MIDA) boronate is available or for 3- and 4-position couplings.
Pyridine Sulfinates Excellent stability and high reactivity, especially for 2-substitution.[5] Requires an additional synthetic step to prepare from the corresponding thiol or halide.For challenging cross-couplings, particularly with 2-substituted pyridines or chloro-electrophiles.
BromopyrimidinesMore electron-deficient scaffold, offers different biological properties.Reactivity principles are similar to bromopyridines, but electronic differences can be significant.As a strategic isosteric replacement for a pyridine core to modulate ADME and pharmacodynamic properties.

For research and discovery applications, brominated pyridines like Methyl 4-bromo-5-methoxypyridine-2-acetate remain the go-to choice for their reliability and versatility. However, when faced with challenging transformations, particularly the synthesis of 2-arylpyridines, the investment in preparing a pyridine sulfinate is often justified by dramatically improved yields and a broader reaction scope.

References

  • Title: Efficient Synthesis of Pyridines Source: Pharmaceutical Production Methods URL: [Link]

  • Title: Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties Source: PMC URL: [Link]

  • Title: Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides Source: Organic Letters - ACS Publications URL: [Link]

  • Title: Pyridine synthesis Source: Organic Chemistry Portal URL: [Link]

  • Title: Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides Source: PMC - NIH URL: [Link]

  • Title: Design and synthesis of fused pyridine building blocks for automated library generation Source: ChemRxiv URL: [Link]

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations Source: PMC URL: [Link]

  • Title: Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery Source: ChemRxiv URL: [Link]

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.